Synthesis Pathway and Mechanistic Insights for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Executive Summary & Strategic Relevance The functionalized quinolone scaffold is a privileged pharmacophore in modern drug discovery, particularly in the development of antimalarial agents (such as Endochin-like quinolon...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Strategic Relevance
The functionalized quinolone scaffold is a privileged pharmacophore in modern drug discovery, particularly in the development of antimalarial agents (such as Endochin-like quinolones, ELQs) and broad-spectrum antibiotics[1]. Specifically, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one serves as a highly versatile, advanced synthetic intermediate. The presence of the 8-trifluoromethyl group enhances metabolic stability and lipophilicity, while the C-3 iodine atom provides an ideal synthetic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig aminations) to generate complex, multi-cyclic therapeutic candidates.
This whitepaper details a robust, three-stage synthetic pathway to this molecule, emphasizing the mechanistic causality, regiochemical control, and self-validating experimental protocols required for high-yield execution.
Retrosynthetic Strategy and Workflow
The retrosynthetic disconnection of the target molecule relies on a linear, highly regioselective approach. The C-3 iodine is introduced in the final stage via electrophilic aromatic substitution. The core quinolone bicyclic system is constructed via a high-temperature Conrad-Limpach reaction [2]. This powerful methodology utilizes commercially available 2-(trifluoromethyl)aniline and ethyl acetoacetate, coupling them through an enamine intermediate before executing a thermal ring closure.
Figure 1: Three-stage linear synthetic workflow from commercially available precursors to the target iodinated quinolone.
Phase 1: Enamine Condensation (Schiff Base Formation)
Mechanistic Causality
The first step involves the condensation of 2-(trifluoromethyl)aniline with ethyl acetoacetate. This reaction is an equilibrium process. To drive the reaction forward, a catalytic amount of para-toluenesulfonic acid (p-TsOH) is used to activate the ketone carbonyl, and the reaction is performed in refluxing toluene using a Dean-Stark apparatus. The continuous azeotropic removal of water forces the equilibrium entirely toward the enamine (Schiff base) product[1].
Experimental Protocol
Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.
Reagents: Charge the flask with 2-(trifluoromethyl)aniline (1.0 equiv, 100 mmol), ethyl acetoacetate (1.1 equiv, 110 mmol), p-TsOH monohydrate (0.05 equiv, 5 mmol), and anhydrous toluene (200 mL).
Reaction: Heat the mixture to a vigorous reflux (approx. 115 °C). Monitor the collection of water in the Dean-Stark trap. The reaction is typically complete within 4–6 hours when the theoretical volume of water (1.8 mL) is collected.
Workup: Cool the mixture to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (100 mL) to neutralize the acid catalyst, followed by brine (100 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude enamine as a thick oil, which is used directly in the next step without further purification.
The thermal cyclization of the enamine to the quinolone core is the most critical and challenging step.
Overcoming Deactivation: The trifluoromethyl (-CF₃) group is strongly electron-withdrawing via induction (-I effect). Because the cyclization requires the aromatic ring to act as a nucleophile and attack the ester carbonyl, the -CF₃ group severely deactivates the ring. Consequently, standard refluxing conditions are insufficient. The reaction must be performed in Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) at 250 °C to provide the necessary thermal activation energy[1].
Absolute Regiocontrol: Unlike 3-substituted anilines, which yield a mixture of 5- and 7-substituted quinolones, 2-(trifluoromethyl)aniline provides absolute regiocontrol. The steric bulk and positional occupation of the -CF₃ group at the C-2 position of the aniline blocks one ortho-cyclization pathway. Ring closure is forced exclusively at the C-6 position, unambiguously yielding the 8-(trifluoromethyl)quinolin-4(1H)-one architecture[1].
Experimental Protocol
Solvent Preparation: In a 1 L three-neck flask equipped with an internal thermometer, addition funnel, and a short-path distillation head, heat 250 mL of Dowtherm A to 250 °C under a nitrogen atmosphere.
Addition: Dissolve the crude enamine from Phase 1 in a minimal amount of Dowtherm A (50 mL). Add this solution dropwise to the 250 °C Dowtherm A over 30–45 minutes. Crucial: Dropwise addition keeps the concentration of the intermolecular reactive species low, preventing dimerization and favoring intramolecular cyclization.
Cyclization: Maintain the temperature at 250 °C for 1.5 hours. Ethanol byproduct will distill off during this process.
Isolation: Remove the heating mantle and allow the reaction to cool to 50 °C. Slowly add hexanes (400 mL) under vigorous stirring to precipitate the product. Cool the suspension to 0 °C, filter the solid, wash extensively with hexanes to remove residual Dowtherm A, and dry under vacuum to afford 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one as an off-white solid.
Phase 3: Regioselective C-3 Iodination
Mechanistic Causality
The C-3 position of the quinolin-4(1H)-one core is highly activated toward electrophilic aromatic substitution. This reactivity is driven by the robust enaminone resonance system (N1-C2=C3-C4=O), which delocalizes the nitrogen lone pair through the conjugated pi-system, localizing significant electron density at the C-3 carbon. Treatment with N-iodosuccinimide (NIS) in a polar aprotic solvent (DMF) results in rapid, regioselective iodination without the need for harsh Lewis acids.
Figure 2: Mechanistic rationale for the regioselective electrophilic C-3 iodination of the quinolone core.
Experimental Protocol
Setup: In a 250 mL round-bottom flask, dissolve 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1.0 equiv, 50 mmol) in anhydrous DMF (100 mL).
Reagent Addition: Shield the flask from direct light (using aluminum foil). Add N-iodosuccinimide (NIS) (1.1 equiv, 55 mmol) in three portions over 15 minutes to control the mild exotherm.
Reaction: Stir the mixture at room temperature for 4 hours. Reaction progress can be monitored by TLC or LC-MS.
Workup: Pour the reaction mixture into 400 mL of ice-cold 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution to quench any unreacted iodine species. Stir vigorously for 30 minutes. Filter the resulting heavy precipitate, wash with copious amounts of distilled water, and dry overnight in a vacuum oven at 60 °C to yield the final product, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one .
Quantitative Data & Analytical Benchmarks
The following table summarizes the optimized reaction parameters, expected yields, and key analytical markers for self-validation during the synthesis.
Synthesis Phase
Key Reagents & Conditions
Expected Yield
Key Analytical Marker (Self-Validation)
1. Enamine Condensation
Toluene, p-TsOH (cat.), Dean-Stark, Reflux, 4-6h
92 - 95%
¹H NMR: Disappearance of aniline NH₂ broad singlet; appearance of enamine NH (~10.5 ppm, broad) and vinyl proton (~4.7 ppm).
2. Conrad-Limpach Cyclization
Dowtherm A, 250 °C, Dropwise addition, 1.5h
65 - 75%
MS (ESI+): [M+H]⁺ at m/z 228.1.¹H NMR: Appearance of quinolone C-3 proton as a sharp singlet at ~6.0 ppm.
3. C-3 Iodination
NIS, DMF, Room Temp, 4h
85 - 90%
MS (ESI+): [M+H]⁺ at m/z 353.9.¹H NMR: Complete disappearance of the C-3 proton singlet (~6.0 ppm).
physicochemical properties of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
An In-Depth Technical Guide to the Physicochemical Properties of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Novel Quino...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Physicochemical Properties of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling a Novel Quinolone Scaffold
The quinolin-4(1H)-one core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents. The specific derivative, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, presents a unique combination of substituents poised to modulate its chemical behavior and biological activity. The electron-withdrawing trifluoromethyl group at the 8-position can significantly impact the molecule's acidity and lipophilicity, while the iodo- and methyl- groups at the 3- and 2-positions, respectively, offer sites for further chemical modification and steric influence. Understanding the fundamental physicochemical properties of this compound is a critical first step in any drug discovery or chemical development program, as these parameters govern everything from reaction kinetics to formulation, bioavailability, and pharmacokinetic profile.
This guide provides a comprehensive overview of the key chemical identifiers for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one and presents detailed, field-proven experimental protocols for the determination of its most critical physicochemical properties. The methodologies described are grounded in authoritative standards, ensuring accuracy and reproducibility for researchers aiming to characterize this and similar molecules.
Chemical Identity and Structure
Correctly identifying a compound is the foundation of all subsequent research. The following section details the established identifiers for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
The two-dimensional structure of the molecule is depicted below.
Caption: 2D Structure of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
Summary of Physicochemical Properties
While specific experimentally-derived data for this compound is not widely published, the following table outlines the critical physicochemical parameters that must be determined to enable its use in research and development. The subsequent sections provide detailed protocols for measuring these values.
Property
Symbol
Importance in Drug Development
Typical Experimental Method
Melting Point
Mp
Indicator of purity, stability, and lattice energy.
Capillary Melting Point Apparatus
Aqueous Solubility
S
Affects dissolution rate and bioavailability.
Shake-Flask Method (OECD 105)
Dissociation Constant
pKa
Governs ionization state, influencing solubility, permeability, and receptor binding.
Potentiometric Titration
Lipophilicity
LogP / LogD
Predicts membrane permeability, protein binding, and metabolic stability.
HPLC Method (OECD 117)
Experimental Protocols for Physicochemical Characterization
The trustworthiness of any research hinges on the quality of the experimental data. The following protocols are based on established, authoritative guidelines to ensure the generation of robust and reliable physicochemical data.
Determination of Aqueous Solubility by the Shake-Flask Method
Causality: The shake-flask method, as outlined in OECD Guideline 107, is considered the "gold standard" for determining the thermodynamic solubility of a compound.[2][3] It measures the equilibrium concentration of a solute in a solvent after prolonged agitation, which is crucial for predicting dissolution behavior in a physiological context.
Caption: Workflow for Shake-Flask Solubility Determination.
Step-by-Step Methodology:
Preparation: Prepare a buffer solution at a physiologically relevant pH, typically a phosphate buffer at pH 7.4. Ensure the buffer is saturated with n-octanol if LogD is also being determined.
Sample Preparation: Add an excess amount of solid 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one to a glass vial containing the buffer. The excess solid is critical to ensure that equilibrium with the dissolved state is achieved.
Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient period to reach equilibrium, typically 24 to 48 hours. Preliminary experiments should be run to confirm that equilibrium is reached within the chosen timeframe.
Phase Separation: After equilibration, allow the samples to stand to let the solid settle. For a more complete separation, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes).[2] This step is crucial to avoid aspirating solid particles, which would artificially inflate the measured solubility.
Analysis: Carefully remove an aliquot of the clear supernatant. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV or Mass Spectrometric detection (LC-MS).
Determination of the Dissociation Constant (pKa) by Potentiometric Titration
Causality: The pKa value defines the pH at which a molecule is 50% ionized. For a compound like a quinolinone, which can have both acidic and basic centers, knowing the pKa is essential for predicting its charge state in different biological compartments. Potentiometric titration is a highly precise and direct method for pKa measurement, relying on monitoring pH changes during the addition of a titrant.[4][5][6][7]
Step-by-Step Methodology:
System Calibration: Calibrate the pH meter and electrode using at least three standard aqueous buffer solutions (e.g., pH 4.01, 7.00, and 10.01).[4] This ensures the accuracy of all subsequent pH measurements.
Sample Preparation: Accurately weigh and dissolve the compound in a suitable solvent mixture (e.g., water with a small amount of co-solvent like methanol if solubility is low) to achieve a concentration of at least 10⁻⁴ M.[5][7] Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl.[4][6]
Inert Atmosphere: Purge the solution with nitrogen gas before and during the titration.[6] This displaces dissolved carbon dioxide, which can form carbonic acid and interfere with the titration of weak bases.
Titration: Place the solution vessel on a magnetic stirrer and immerse the calibrated pH electrode. Add standardized titrant (e.g., 0.1 M HCl or 0.1 M NaOH) in small, precise increments.
Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize. Collect more data points near the equivalence points where the pH changes most rapidly.
Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which corresponds to the midpoint of the buffer region on the titration curve.[4][8]
Determination of Lipophilicity (LogP) by HPLC Method
Causality: Lipophilicity, the affinity of a compound for a lipid-like environment, is a key determinant of its ability to cross biological membranes. The n-octanol/water partition coefficient (P) is the standard measure. The HPLC method, described in OECD Guideline 117, is a rapid and reliable indirect method for determining LogP.[9][10][11] It correlates a compound's retention time on a nonpolar reversed-phase column with the known LogP values of a set of standard compounds.
Step-by-Step Methodology:
System Setup: Use a standard reversed-phase HPLC system with a C18 column. The mobile phase is typically a mixture of an aqueous buffer and an organic modifier like methanol or acetonitrile.
Calibration: Prepare a set of 5-7 reference compounds with well-documented LogP values that span the expected range of the test compound. Inject each standard individually to determine its retention time (t_R_).
Create Calibration Curve: Calculate the capacity factor (k) for each standard. Plot the logarithm of the capacity factor (log k) against the known LogP values of the standards. Perform a linear regression to obtain a calibration equation.[10]
Sample Analysis: Dissolve the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in the mobile phase and inject it onto the HPLC system under the identical conditions used for the standards.
LogP Calculation: Determine the retention time and calculate the log k for the test compound. Use the linear regression equation from the calibration curve to calculate its LogP value.[10] The entire process should be performed in triplicate to ensure precision.[11]
Stability and Storage
While specific stability data is unavailable, compounds of this class should be stored in a cool, dry, and dark environment in a tightly sealed container to prevent degradation from moisture, light, or heat.
Conclusion
The physicochemical profile of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is fundamental to unlocking its potential. While published experimental data is scarce, this guide provides the authoritative, standardized methodologies required for its comprehensive characterization. By employing these robust protocols for determining solubility, pKa, and LogP, researchers can generate the high-quality data necessary to make informed decisions in drug design, chemical synthesis, and formulation development, thereby accelerating the journey from molecule to medicine or advanced material.
References
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]
De Vrieze, M., et al. (2015). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]
DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark. Retrieved from [Link]
ACS Publications. (2025, June 5). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry.
NIH. (n.d.). A High-Throughput Method for Lipophilicity Measurement. PMC. Retrieved from [Link]
MDPI. (2022, August 18). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. MDPI. Retrieved from [Link]
Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity. Encyclopedia.pub. Retrieved from [Link]
ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC. Retrieved from [Link]
European Chemicals Agency. (n.d.). A.8. PARTITION COEFFICIENT. ECHA.
East Stroudsburg University. (2008). Potentiometric Titration of an Unknown Weak Acid. ESU. Retrieved from [Link]
OECD. (2006, March 23). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. OECD. Retrieved from [Link]
OECD. (n.d.). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD iLibrary. Retrieved from [Link]
TDEC. (n.d.). Physicochemical Properties. TDEC.
PubMed. (2015, August 30). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. PubMed. Retrieved from [Link]
An In-depth Technical Guide to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, a fluorinated quinolone derivative...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, a fluorinated quinolone derivative with significant potential in medicinal chemistry. While this specific molecule is not extensively documented in publicly available literature, this guide synthesizes information from related compounds to present its core chemical information, a plausible synthetic pathway, and its anticipated significance in drug discovery. The strategic incorporation of an iodine atom and a trifluoromethyl group on the quinolone scaffold suggests a strong potential for this compound as a versatile building block in the development of novel therapeutic agents.
Introduction: The Quinoline Scaffold in Medicinal Chemistry
Quinoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of many natural products and synthetic pharmaceuticals.[1] The quinoline scaffold is considered a "privileged structure" in drug discovery due to its ability to interact with a wide range of biological targets. This versatility has led to the development of quinoline-based drugs with a broad spectrum of pharmacological activities, including antibacterial, antiviral, anticancer, and anti-inflammatory properties.[1][2]
The biological activity of quinoline derivatives can be finely tuned by introducing various substituents onto the quinoline ring system. The subject of this guide, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, features two such modifications of high interest in modern medicinal chemistry: an iodine atom at the 3-position and a trifluoromethyl group at the 8-position.
Core Compound Information
Chemical Name: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
CAS Number: 1330751-11-5
Molecular Formula: C₁₁H₇F₃INO
Molecular Weight: 353.08 g/mol
Structure:
Caption: Chemical structure of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
The Strategic Importance of Key Functional Groups
The potential of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one as a valuable scaffold in drug discovery stems from the unique properties imparted by its iodine and trifluoromethyl substituents.
The Role of the Trifluoromethyl Group
The trifluoromethyl (-CF₃) group is a cornerstone in modern medicinal chemistry, utilized to enhance the physicochemical and metabolic properties of drug candidates.[3][4] Its strong electron-withdrawing nature and high lipophilicity can significantly influence a molecule's biological activity.[5][6]
Key Attributes of the -CF₃ Group:
Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, making the -CF₃ group highly resistant to oxidative metabolism by cytochrome P450 enzymes. This can increase the half-life of a drug in the body.[4]
Increased Lipophilicity: The introduction of a -CF₃ group generally increases a molecule's lipophilicity, which can improve its ability to cross cell membranes and enhance its binding affinity to biological targets.[5]
Receptor Binding: The unique electronic properties of the -CF₃ group can lead to stronger interactions with target proteins, potentially increasing the potency of a drug candidate.[3]
The Versatility of the Iodine Substituent
The iodine atom at the 3-position of the quinolone ring serves as a versatile synthetic handle for further molecular elaboration. It is a key feature that allows for the introduction of a wide variety of functional groups through well-established cross-coupling reactions.
Synthetic Utility of the C-I Bond:
Heck Coupling: The carbon-iodine bond is reactive in palladium-catalyzed Heck coupling reactions, enabling the formation of new carbon-carbon bonds with alkenes.[7]
Suzuki-Miyuara Coupling: This powerful reaction allows for the coupling of the iodo-quinolone with boronic acids to introduce aryl or heteroaryl moieties.[7]
Sonogashira Coupling: The formation of carbon-carbon bonds with terminal alkynes can be achieved via Sonogashira coupling, further expanding the chemical space accessible from this scaffold.[7]
Beyond its synthetic utility, the presence of an iodine atom can also directly contribute to the biological activity of a molecule, with some iodo-quinoline derivatives exhibiting notable antimicrobial properties.[2][8]
Proposed Synthetic Pathway
Step 1: Synthesis of 2-Methyl-8-(trifluoromethyl)quinolin-4(1H)-one
The synthesis of the quinolone core can be achieved through a Conrad-Limpach reaction, a classic and reliable method for constructing the quinolin-4-one scaffold.
Experimental Protocol:
Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine 2-amino-1-(trifluoromethyl)benzene (1 equivalent) and ethyl acetoacetate (1.1 equivalents).
Condensation: Heat the reaction mixture at 140-150 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Cyclization: After the initial condensation is complete, slowly add the reaction mixture to a pre-heated high-boiling point solvent such as Dowtherm A at 250 °C. Maintain this temperature for 15-30 minutes to facilitate the thermal cyclization.
Work-up and Purification: Cool the reaction mixture to room temperature, which should result in the precipitation of the product. Collect the solid by filtration, wash with a suitable solvent (e.g., ethanol or diethyl ether), and dry under vacuum. Further purification can be achieved by recrystallization.
Caption: Proposed synthesis of the quinolone core via the Conrad-Limpach reaction.
Step 2: Iodination of 2-Methyl-8-(trifluoromethyl)quinolin-4(1H)-one
The final step involves the regioselective iodination of the quinolone core at the 3-position. This can be achieved using N-iodosuccinimide (NIS), a mild and effective iodinating agent.
Experimental Protocol:
Reactant Preparation: In a suitable reaction vessel, dissolve 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1 equivalent) in a solvent such as N,N-dimethylformamide (DMF) or acetic acid.
Iodination: Add N-iodosuccinimide (1.1 equivalents) to the solution in portions at room temperature.
Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed, as monitored by TLC.
Work-up and Purification: Upon completion, pour the reaction mixture into water to precipitate the product. Collect the solid by filtration, wash thoroughly with water, and dry. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
Caption: Proposed iodination of the quinolone core to yield the final product.
Potential Applications in Drug Development
The unique structural features of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one make it a highly attractive scaffold for the development of new therapeutic agents. Its potential applications span several key areas of drug discovery.
Table 1: Potential Therapeutic Areas and Rationale
Therapeutic Area
Rationale
Oncology
The quinolone scaffold is present in several anticancer agents. The trifluoromethyl group can enhance activity and metabolic stability, while the iodine atom allows for the introduction of various side chains to optimize binding to cancer-related targets such as kinases.
Infectious Diseases
Quinolones are well-known for their antibacterial properties. The combination of a trifluoromethyl group and an iodine atom could lead to novel antibacterial or antifungal agents with improved potency and a broader spectrum of activity.[2]
Inflammatory Diseases
Certain quinoline derivatives have demonstrated anti-inflammatory effects. This scaffold could be used to develop new modulators of inflammatory pathways.
Neurodegenerative Diseases
The ability of the trifluoromethyl group to increase lipophilicity may enhance the blood-brain barrier penetration of quinoline-based compounds, making this scaffold a candidate for developing drugs targeting the central nervous system.
Conclusion
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a promising, yet underexplored, molecule with significant potential in the field of medicinal chemistry. Its synthesis is achievable through established chemical transformations, and its structure combines the beneficial properties of a trifluoromethyl group with the synthetic versatility of an iodine substituent on a privileged quinolone scaffold. This technical guide provides a solid foundation for researchers and drug development professionals to explore the full potential of this compound as a key building block in the design and synthesis of next-generation therapeutics.
References
AiFChem. (2026, January 28). Trifluoromethyl (–CF₃)
BenchChem. (2025). Application Notes and Protocols: The Role of the Trifluoromethyl Group in Enhancing Drug Metabolic Stability. BenchChem.
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Mague, J. T., & Védrine, C. (2025, July 18).
Silva, A. M. S., et al. (2025, August 7). Reactivity of 3-Iodo-4-quinolones in Heck Reactions: Synthesis of Novel (E)-Styryl-4-quinolones.
Dine, I., Mulugeta, E., & Melaku, Y. (2023, March 15). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Publishing.
BenchChem. (2025, December). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide. BenchChem.
O'Hagan, D. (2021, August 23). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives.
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Molecules. (2024, February 7). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. MDPI.
ResearchGate. (2025, October 12). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity.
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PubMed. (2024, February 7). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. PubMed.
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World Journal of Pharmaceutical Research. (2022, July 15). The Chemical and Pharmacological Advancements of Quinoline: A Mini Review.
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Espacenet. (n.d.). DE3709891A1 - Novel process for the preparation of [2,8-bis(trifluoromethyl)-4-quinolyl]. Espacenet.
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Beilstein Journal of Organic Chemistry. (2020, September 30).
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The Trifluoromethyl Moiety in Quinolinone Scaffolds: A Technical Guide to Unlocking Diverse Biological Activities
Introduction: The Strategic Synergy of Fluorine and a Privileged Heterocycle The quinoline nucleus stands as a remarkably versatile and enduring scaffold in the landscape of medicinal chemistry. Its derivatives have give...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Synergy of Fluorine and a Privileged Heterocycle
The quinoline nucleus stands as a remarkably versatile and enduring scaffold in the landscape of medicinal chemistry. Its derivatives have given rise to a broad spectrum of biologically active compounds that address critical therapeutic needs, from infectious diseases to cancer and neurodegeneration. The strategic incorporation of a trifluoromethyl (CF₃) group into this privileged structure has emerged as a pivotal strategy in modern drug design. This is not a matter of mere molecular decoration; the unique electronic properties of the CF₃ group—including its high electronegativity, metabolic stability, and ability to modulate lipophilicity—profoundly enhance the biological and physicochemical properties of the parent quinolinone.[1][2] This synergistic combination has unlocked a wealth of therapeutic potential, leading to the development of potent and selective agents with diverse pharmacological profiles.
This in-depth technical guide provides a comprehensive exploration of the multifaceted biological activities of trifluoromethyl-substituted quinolinones. We will delve into their anticancer, antimicrobial, anti-inflammatory, analgesic, and neuroprotective properties, presenting not just the outcomes of these activities but also the underlying mechanistic principles and the experimental rationale for their evaluation. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights and self-validating experimental systems to empower the next generation of drug discovery in this promising chemical space.
The Impact of Trifluoromethyl Substitution on Quinolinone's Physicochemical and Biological Properties
The introduction of a trifluoromethyl group into an organic molecule is a well-established strategy to enhance its pharmacological profile.[1][3] The CF₃ group is a powerful electron-withdrawing moiety, which can significantly alter the pKa of nearby functional groups, influencing their ionization state at physiological pH and, consequently, their interaction with biological targets.[4] Its high metabolic stability, owing to the strength of the C-F bond, often translates to an improved pharmacokinetic profile by reducing susceptibility to oxidative metabolism.[1] Furthermore, the lipophilicity of a molecule is a critical determinant of its ability to cross biological membranes, and the CF₃ group can be strategically employed to fine-tune this property.[2] These fundamental physicochemical alterations underpin the enhanced biological activities observed in trifluoromethyl-substituted quinolinones.
Anticancer Activity: Targeting the Hallmarks of Malignancy
Trifluoromethyl-substituted quinolinones have demonstrated significant potential as anticancer agents, exhibiting cytotoxic effects against a range of cancer cell lines.[5][6][7] Their mechanisms of action are often multifaceted, targeting key signaling pathways involved in cell proliferation, survival, and metastasis.
Quantitative Anticancer Activity
The cytotoxic potential of these compounds is typically quantified by the half-maximal inhibitory concentration (IC₅₀), which represents the concentration of a compound required to inhibit the growth of cancer cells by 50%.[8]
Several signaling pathways have been implicated in the anticancer effects of quinoline derivatives, and the introduction of a trifluoromethyl group can enhance their inhibitory potential.
SGK1 Inhibition: Some 4-trifluoromethyl-2-anilinoquinoline derivatives have been identified as potential inhibitors of Serum/Glucocorticoid-Regulated Kinase 1 (SGK1).[9] SGK1 is a key component of the PI3K/AKT signaling pathway and plays a crucial role in promoting cell survival and proliferation in various cancers.[10][11][12][13][14]
Caption: SGK1 Signaling Pathway Inhibition.
Induction of Apoptosis: Many anticancer agents exert their effects by inducing programmed cell death, or apoptosis. Quinolinone derivatives can trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor-mediated) pathways.[15][16][17]
Caption: Intrinsic and Extrinsic Apoptosis Pathways.
Experimental Protocol: Cytotoxicity Assessment using MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[18][19]
Materials:
Trifluoromethyl-substituted quinolinone compound
Human cancer cell lines (e.g., T47D, HL-60)
Complete cell culture medium (e.g., DMEM with 10% FBS)
Phosphate-Buffered Saline (PBS)
MTT solution (5 mg/mL in sterile PBS)
Dimethyl sulfoxide (DMSO)
96-well sterile microplates
Humidified incubator (37°C, 5% CO₂)
Microplate reader
Procedure:
Cell Seeding:
Harvest exponentially growing cells and resuspend them in fresh complete medium.
Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.
Incubate for 24 hours to allow for cell attachment.
Compound Treatment:
Prepare a stock solution of the test compound in DMSO.
Perform serial dilutions in culture medium to obtain the desired final concentrations. The final DMSO concentration should not exceed 0.5%.
Remove the medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).
Incubate for 24, 48, or 72 hours.
MTT Addition and Incubation:
After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.
Incubate for an additional 3-4 hours at 37°C.
Formazan Solubilization:
Carefully remove the medium from each well.
Add 150 µL of DMSO to each well to dissolve the formazan crystals.
Gently shake the plate for 15 minutes.
Absorbance Measurement:
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration compared to the vehicle control.
Determine the IC₅₀ value from the dose-response curve.
Antimicrobial Activity: A Renewed Arsenal Against Pathogens
The quinolone scaffold is the backbone of a major class of antibiotics.[20] The incorporation of a trifluoromethyl group can enhance their antibacterial and antimalarial activity, even against resistant strains.[4][10][21][22]
Antibacterial Activity
Trifluoromethyl-substituted quinolones have shown promising activity against both Gram-positive and Gram-negative bacteria, including resistant strains of Mycobacterium tuberculosis.[4][22]
Mechanism of Antibacterial Action: Inhibition of DNA Gyrase and Topoisomerase IV
Quinolones exert their bactericidal effects by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[6][21][22][23] These enzymes are crucial for DNA replication, repair, and recombination. By stabilizing the enzyme-DNA complex, quinolones lead to double-strand breaks in the bacterial chromosome, ultimately causing cell death.[6][21][23]
Emerging evidence suggests that trifluoromethyl-substituted quinolinones may offer neuroprotective benefits. Some compounds have shown potential as antiepileptic and analgesic agents that act by blocking sodium channels.[25] Additionally, quinoline derivatives are being investigated for their potential to inhibit cholinesterase, a key target in Alzheimer's disease therapy.[8][26]
Mechanism of Neuroprotection: Sodium Channel Blockade
Quinoline-derived α-trifluoromethylated alcohols have been shown to block sodium channels, reducing the inflammatory sodium signals associated with peripheral nerve and tissue damage.[25]
Zebrafish larvae provide a high-throughput in vivo model for screening analgesic compounds.[25]
Materials:
Trifluoromethyl-substituted quinolinone compound
Zebrafish larvae
Heating laser or heated probe
High-speed camera and tracking software
Procedure:
Compound Treatment:
Expose zebrafish larvae to different concentrations of the test compound.
Thermal Stimulation:
Apply a noxious thermal stimulus to the larvae.
Behavioral Analysis:
Record and analyze the larvae's escape response using a high-speed camera and tracking software.
Data Analysis:
Compare the escape latency and other behavioral parameters between treated and untreated larvae to assess the analgesic effect.
Conclusion and Future Perspectives
The strategic incorporation of the trifluoromethyl group into the quinolinone scaffold has proven to be a highly effective strategy for the discovery and development of novel therapeutic agents with a wide range of biological activities. The unique physicochemical properties conferred by the CF₃ moiety enhance the potency, selectivity, and pharmacokinetic profiles of these compounds, making them attractive candidates for further investigation.
The diverse mechanisms of action, from the inhibition of key enzymes in cancer and bacterial pathogenesis to the modulation of ion channels in the nervous system, highlight the remarkable versatility of this chemical class. The experimental protocols detailed in this guide provide a robust framework for the continued exploration and evaluation of trifluoromethyl-substituted quinolinones.
Future research in this area should focus on elucidating the precise molecular interactions between these compounds and their biological targets, which will enable more rational drug design and optimization. Furthermore, a deeper understanding of their structure-activity relationships will be crucial for fine-tuning their pharmacological properties and minimizing off-target effects. The continued investigation of trifluoromethyl-substituted quinolinones holds immense promise for addressing unmet medical needs across a spectrum of diseases.
References
ProQuest. (n.d.). Gold-Catalyzed Synthesis of 4-(Trifluoromethyl)quinolinecarboxylates.
PMC - NIH. (n.d.). Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines.
PubMed. (2019, March 5). Role of Trifluoromethyl Substitution in Design of Antimalarial Quinolones: a Comprehensive Review.
AiFChem. (2026, January 28). Trifluoromethyl (–CF₃): A Cornerstone in Contemporary Medicinal Chemistry and Drug Optimization.
Microbiology Society. (n.d.). Mechanisms of quinolone action and resistance: where do we stand?.
PMC. (n.d.). Mechanism of Quinolone Action and Resistance.
MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
PubMed. (2005, October 15). Synthesis of novel 4-substituted-7-trifluoromethylquinoline derivatives with nitric oxide releasing properties and their evaluation as analgesic and anti-inflammatory agents.
ResearchGate. (n.d.). Synthesis of trifluoromethyl‐substituted quinoline‐based 1,2,3‐triazole derivatives.
PubMed. (2021, February 1). Antibacterial activity of new substituted 4-N-alkylated-2-trifluoromethyl-quinoline analogues against sensitive and resistant Mycobacterium tuberculosis strains.
ScienceDirect. (n.d.). Comprehensive review on current developments of quinoline-based anticancer agents.
BenchChem. (n.d.). A Comprehensive Technical Guide to the Biological Activities of Quinoline and Its Derivatives.
MDPI. (2022, July 18). Trifluoromethylated Quinolone-Hydantoin Hybrids: Synthesis and Antibacterial Evaluation.
Hovione. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.
ResearchGate. (2024, August 9). Discovery of novel 4-trifluoromethyl-2-anilinoquinoline derivatives as potential anti-cancer agents targeting SGK1.
BenchChem. (n.d.). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide.
ResearchGate. (n.d.). Overview of the signaling pathway of apoptosis. The diagram illustrates....
PMC - NIH. (n.d.). SGK1 in Human Cancer: Emerging Roles and Mechanisms.
Semantic Scholar. (n.d.). AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS.
HETEROCYCLES. (2021, December 24). SYNTHESIS OF TRIFLUOROMETHYL DERIVATIVES OF QUINOLINE AND ISOQUINOLINE Aki Fujisaka, Daiki Aomatsu, Yoichiro Kakutani, Ryuya Ter.
ResearchGate. (n.d.). Mechanism of action of fluoroquinolones. DNA gyrase blockade inhibits....
ResearchGate. (n.d.). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy.
Abcam. (n.d.). MTT assay protocol.
AnyGenes. (n.d.). NF-κB Signaling Pathway: Functions and Biomarkers.
Checkpoint lab. (n.d.). MTT Cell Assay Protocol.
ResearchGate. (n.d.). Supplementary Figure 1: Simplified diagram of the four distinct MAP kinase signaling pathways in human. RAS-RAF-MEK-ERK signalin.
Bentham Science. (2024, January 29). Part 2, Studies on the Synthesis of Quinolone Derivatives with their Biological Activity.
PubMed. (2022, January 19). Discovery of Quinoline-Derived Trifluoromethyl Alcohols as Antiepileptic and Analgesic Agents That Block Sodium Channels.
ResearchGate. (2016, October 15). recent studies about synthesis and biological activity of quinolones and derivatives: a review.
Biorbyt. (n.d.). MTT Assay Protocol.
PubMed. (2024, June 2). Biological activity of natural 2-quinolinones.
MDPI. (2025, February 1). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms.
MDPI. (2023, October 12). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential.
MDPI. (2022, May 12). SGK1 in Cancer: Biomarker and Drug Target.
PMC. (n.d.). SGK1 is a critical component of an AKT-independent pathway essential for PI3K-mediated tumor development and maintenance.
ResearchGate. (n.d.). Schematic Diagram of Wnt/β-catenin Signaling Pathway.
Boster Biological Technology. (n.d.). Regulation of Apoptosis Pathway.
ResearchGate. (n.d.). Intrinsic apoptosis signaling pathway.(A) Schematic diagram of the....
PMC - NIH. (n.d.). Wnt signal transduction pathways.
Frontiers. (n.d.). Serum and glucocorticoid-regulated kinase 1: Structure, biological functions, and its inhibitors.
PMC. (n.d.). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications.
Wikipedia. (n.d.). Wnt signaling pathway.
ResearchGate. (n.d.). the MAPK/ERK pathway is activated by a variety of....
PubMed. (2021, October 20). SGK1, autophagy and cancer: an overview.
PMC. (2025, August 27). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview.
The Discovery and Synthetic Evolution of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in Modern Drug Design
Document Type: Technical Whitepaper Target Audience: Medicinal Chemists, Application Scientists, and Drug Development Professionals Executive Summary In contemporary medicinal chemistry, the rapid discovery of targeted t...
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Technical Whitepaper
Target Audience: Medicinal Chemists, Application Scientists, and Drug Development Professionals
Executive Summary
In contemporary medicinal chemistry, the rapid discovery of targeted therapeutics relies heavily on the availability of highly functionalized, privileged building blocks. 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (CAS: 1352499-04-7) represents a masterclass in rational intermediate design. By combining a metabolically robust trifluoromethyl group, a conformationally restrictive methyl group, and a highly reactive iodine handle, this scaffold serves as a critical gateway for synthesizing advanced kinase inhibitors and antimalarial agents. This whitepaper deconstructs the historical context, structural causality, and self-validating synthetic protocols associated with this pivotal molecular core.
Historical Context: The Evolution of the Quinolone Scaffold
The 4-quinolone (and its 4-hydroxyquinoline tautomer) is one of the most thoroughly validated pharmacophores in pharmaceutical science. Originally popularized by the discovery of antimalarial agents like chloroquine and mefloquine, the scaffold was recognized for its lysosomotropic properties—its ability to accumulate in acidic vacuoles[1].
However, as oncology and neurobiology advanced, researchers discovered that substituted quinolines possessed profound kinase inhibitory activity. High-throughput screening efforts in the late 2000s identified quinoline derivatives as potent ATP-competitive inhibitors of the Mammalian Target of Rapamycin (mTOR)[2]. This led to the discovery of landmark compounds like Torin1, which demonstrated unprecedented selectivity for mTOR over PI3K[3]. Simultaneously, trifluoromethylated quinolines were identified as potent tubulin polymerization inhibitors and GSK-3 modulators[4][5]. To rapidly explore the structure-activity relationship (SAR) around these targets, chemists required a modular intermediate: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one was synthesized to fulfill this exact need.
Structural Rationale & Pharmacophore Causality
Every functional group on this molecule was deliberately chosen to solve specific challenges in drug development. As a Senior Application Scientist, it is crucial to understand the why behind the structure:
8-Trifluoromethyl (
−CF3
) Group: The C8 position of the quinoline ring is notoriously susceptible to oxidative metabolism by hepatic Cytochrome P450 enzymes. The introduction of the strongly electron-withdrawing and sterically demanding
−CF3
group completely blocks this metabolic liability. Furthermore, it lowers the pKa of the quinolone nitrogen, enhancing membrane permeability and oral bioavailability.
2-Methyl (
−CH3
) Group: Beyond increasing lipophilicity, the C2-methyl group provides critical steric bulk. When the final drug molecule binds to the ATP-binding pocket of a kinase, this methyl group restricts the rotational freedom of the molecule, locking it into the bioactive conformation and reducing entropic penalties upon binding.
3-Iodo (
−I
) Group: This is the ultimate synthetic handle. The carbon-iodine bond is highly polarized and weak, making it the ideal substrate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig aminations). It allows chemists to divergently install complex aryl or heteroaryl groups at the late stage of synthesis.
Quantitative Data: Physicochemical Impact of Substituents
The table below illustrates how the sequential addition of these functional groups optimizes the scaffold for late-stage drug discovery.
Scaffold Variant
Molecular Weight ( g/mol )
CLogP (calc)
pKa (NH)
Primary Utility & Causality
Quinolin-4(1H)-one
145.16
1.2
11.2
Base scaffold; suffers from poor metabolic stability.
2-Methylquinolin-4(1H)-one
159.19
1.6
11.5
Conformational lock; moderate half-life.
2-Methyl-8-(CF
3
)quinolin-4(1H)-one
227.18
2.8
9.8
CYP450 blocked; enhanced lipophilicity and permeability.
3-Iodo-2-methyl-8-(CF
3
)quinolin-4(1H)-one
353.08
3.9
9.5
Modular intermediate for transition-metal cross-coupling.
Synthetic Methodology & Validated Protocols
The synthesis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one relies on a modified Conrad-Limpach reaction followed by regioselective electrophilic aromatic substitution. The following protocol is designed as a self-validating system , ensuring that each step provides immediate physical feedback to the chemist.
Methodology: Combine reagents in a round-bottom flask equipped with a Dean-Stark apparatus. Reflux at 110 °C for 4-6 hours.
Causality: Acetic acid acts as a Brønsted acid catalyst to activate the ketone carbonyl. Toluene is strictly required as it forms an azeotrope with the water byproduct.
Self-Validation Checkpoint: The reaction is complete only when the theoretical stoichiometric volume of water is visually collected in the Dean-Stark trap, confirming full conversion to the enamine.
Reagents: Dowtherm A (biphenyl/diphenyl ether mixture).
Methodology: Add the isolated enamine dropwise to Dowtherm A pre-heated to 250 °C. Stir for 30 minutes, then cool to room temperature.
Causality: The intramolecular Friedel-Crafts-type acylation requires immense activation energy due to the deactivating nature of the
−CF3
ring. Dowtherm A is chosen specifically for its ultra-high boiling point (~258 °C) and thermal stability, which provides the necessary thermodynamic driving force.
Self-Validation Checkpoint: Upon cooling and the addition of hexanes, the 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one core will spontaneously precipitate as a crystalline solid due to its insolubility in non-polar solvents.
Step 3: Regioselective Electrophilic Iodination
Reagents: N-Iodosuccinimide (NIS, 1.05 eq), DMF (0.2 M).
Methodology: Dissolve the quinolone core in DMF. Add NIS in portions at room temperature. Stir for 2 hours in the dark.
Causality: NIS is selected over elemental iodine (
I2
) because it acts as a mild, controlled source of the iodonium ion (
I+
). This prevents unwanted radical oxidation of the C2-methyl group. The C3 position is selectively iodinated due to the strong electron-donating effect of the enamine-like nitrogen in the 4-quinolone tautomer.
Self-Validation Checkpoint: Pouring the reaction mixture into ice-water causes immediate, massive precipitation of the highly hydrophobic 3-iodo product. LC-MS analysis will confirm a mass shift of +126 Da.
Figure 1: Step-by-step synthetic workflow and late-stage functionalization of the quinolone scaffold.
Downstream Applications: Kinase Inhibition (mTOR)
Once synthesized, the 3-iodo intermediate is rapidly diversified. In the development of mTOR inhibitors (such as the Torin class of compounds), the iodine atom is replaced with complex bicyclic or tricyclic systems via Suzuki-Miyaura coupling[2].
The resulting quinoline-derived molecules act as highly selective ATP-competitive inhibitors. By lodging the quinoline core into the ATP-binding pocket of mTORC1 and mTORC2, these drugs shut down the phosphorylation of downstream effectors like AKT and S6K, effectively halting tumor cell proliferation and translation[3].
Figure 2: Mechanism of action for quinoline-derived ATP-competitive mTOR inhibitors in oncology.
Conclusion
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is not a therapeutic agent in isolation; rather, it is a highly engineered chemical fulcrum. By understanding the causality behind its structural components—the metabolic shielding of the
−CF3
group, the steric locking of the methyl group, and the reactivity of the iodine handle—drug development professionals can leverage this intermediate to rapidly navigate chemical space and discover the next generation of targeted kinase inhibitors and antimalarial therapies.
References
Liu, Q., et al. "Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][1,6]naphthyridin-2(1H)-one as a Highly Potent, Selective Mammalian Target of Rapamycin (mTOR) Inhibitor for the Treatment of Cancer." Journal of Medicinal Chemistry, 53(19), 2010.
Sittaramane, V., et al. "Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model." ChemMedChem, 10(11), 2015.
Turner, S. C., et al. "Novel urea compounds useful for inhibiting glycogen synthase kinase 3 (GSK-3)." World Intellectual Property Organization, WO2008046919A2, 2008.
"Amine compounds having anti-inflammatory, antifungal, antiparasitic and anticancer activity." European Patent Office, EP2950649A2, 2015.
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist, Antimalarial Drug Discovery
Target Audience: Discovery Biologists, Medicinal Chemists, and Translational Researchers
Executive Summary
The emergence of multidrug-resistant Plasmodium falciparum strains—particularly those resistant to the cytochrome
bc1
inhibitor atovaquone—necessitates the development of novel chemotypes with orthogonal or dual-targeting mechanisms. Quinolone derivatives, specifically Endochin-like quinolones (ELQs), have demonstrated profound efficacy in targeting the mitochondrial electron transport chain (ETC) of apicomplexan parasites[1].
This technical whitepaper proposes a comprehensive mechanism of action (MoA) hypothesis for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (IMTQ) . Based on rigorous pharmacophore analysis, we hypothesize that IMTQ acts as a dual-inhibitor, simultaneously disrupting the ubiquinone reduction (Qi) site of the P. falciparum cytochrome
bc1
complex and directly antagonizing P. falciparum dihydroorotate dehydrogenase (PfDHODH). This guide details the structural rationale, the biochemical causality of the proposed pathways, and the self-validating experimental workflows required to prove this hypothesis.
Structural Rationale & Pharmacophore Analysis
The molecular architecture of IMTQ is highly specialized, combining the privileged 4(1H)-quinolone core with precise steric and electronic modifications designed to exploit the ubiquinone-binding pockets of parasitic enzymes[2].
4(1H)-Quinolone Core: This acts as a structural mimic of the ubiquinone headgroup. The N-H acts as a critical hydrogen bond donor, while the C=O acts as a hydrogen bond acceptor, anchoring the molecule within the ubiquinone binding channels of both PfDHODH and the
bc1
complex[3].
3-Iodo Substitution: The introduction of a heavy, polarizable iodine atom at the C3 position serves two causal purposes. First, it completely blocks cytochrome P450-mediated metabolic oxidation at the 3-position, a known pharmacokinetic liability in early-generation quinolones. Second, iodine can engage in halogen bonding (X-bonding) with backbone carbonyl oxygens in the target enzyme's active site, significantly lowering the dissociation constant (
Kd
).
2-Methyl Group: A compact aliphatic anchor that restricts the rotational degrees of freedom of the quinolone core within the binding pocket, optimizing the binding enthalpy without causing steric clashes in the constrained Qi site[1].
8-Trifluoromethyl (
CF3
) Group: This highly lipophilic, electron-withdrawing moiety increases the overall membrane permeability of the compound, allowing it to efficiently cross the erythrocyte, parasite, and mitochondrial membranes. Furthermore, the
CF3
group is hypothesized to project into the deep hydrophobic clamp formed by valine and isoleucine residues in the target active sites[2].
The Dual-Target Mechanistic Hypothesis
In P. falciparum, the primary function of the mitochondrial ETC during the asexual blood stage is not ATP generation, but rather the recycling of ubiquinol back to ubiquinone. This oxidized ubiquinone is the obligate electron acceptor for PfDHODH, the rate-limiting enzyme in de novo pyrimidine (uridine) biosynthesis[3].
We hypothesize that IMTQ induces pyrimidine starvation and parasite death via a synergistic dual-blockade:
Cytochrome
bc1
(Qi Site) Inhibition: IMTQ outcompetes ubiquinone at the Qi site of Complex III. Unlike atovaquone, which binds the Qo site and is highly susceptible to the Y268S resistance mutation, Qi-site inhibitors retain low-nanomolar potency against multidrug-resistant strains (e.g., Tm90-C2B)[1].
Direct PfDHODH Inhibition: The structural homology between the ubiquinone-binding pocket of PfDHODH and the Qi site suggests that IMTQ's 8-
CF3
and 3-Iodo groups allow it to directly enter the PfDHODH channel, displacing ubiquinone and halting the oxidation of dihydroorotate to orotate[3].
Caption: Dual-target inhibition of PfDHODH and Cytochrome bc1 by IMTQ disrupting pyrimidine synthesis.
To rigorously test this hypothesis, we must employ a self-validating experimental matrix. A protocol is only trustworthy if it contains internal logical checks that isolate causality. We achieve this using a combination of transgenic parasite rescue assays and orthogonal recombinant enzyme kinetics.
Protocol A: Cellular Target Deconvolution via yDHODH Rescue
Causality: If IMTQ's sole mechanism of lethality is the disruption of pyrimidine biosynthesis (either via
bc1
or PfDHODH), then expressing a cytosolic, ubiquinone-independent yeast DHODH (yDHODH) in the parasite will render it completely resistant to the drug. If the yDHODH parasite still dies, IMTQ has off-target toxicity.
Step-by-Step Methodology:
Culture Preparation: Maintain wild-type P. falciparum (3D7), atovaquone-resistant (Tm90-C2B), and transgenic yDHODH-expressing strains in human erythrocytes at 2% hematocrit in RPMI 1640 supplemented with 0.5% AlbuMAX II.
Compound Plating: Dispense IMTQ in a 12-point, 3-fold serial dilution (starting at 10 µM) into 96-well plates. Include Atovaquone (Qo inhibitor) and Brequinar (DHODH inhibitor) as positive controls.
Incubation: Add parasite cultures (0.3% initial parasitemia) to the plates. Incubate for 72 hours at 37°C under a tri-gas mixture (5%
O2
, 5%
CO2
, 90%
N2
).
Lysis & Detection: Freeze plates at -80°C, thaw, and add SYBR Green I lysis buffer (20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100).
Data Acquisition: Measure fluorescence (Ex: 485 nm, Em: 530 nm). Calculate
IC50
values using non-linear regression.
Logic Gate:
Result: IMTQ kills 3D7 and Tm90-C2B equally
→
Confirms it is not a Qo site inhibitor.
Result: IMTQ fails to kill yDHODH strain
→
Confirms the MoA is strictly localized to the ETC/DHODH pyrimidine axis.
Protocol B: Recombinant PfDHODH Enzymatic Assay
Causality: To differentiate between
bc1
inhibition and direct PfDHODH inhibition, we isolate the DHODH enzyme. We use 2,6-dichloroindophenol (DCIP) as a colorimetric terminal electron acceptor. If IMTQ directly inhibits PfDHODH, electron flow to DCIP will halt, and the absorbance at 600 nm will remain high[3].
Step-by-Step Methodology:
Buffer Preparation: Prepare assay buffer (100 mM HEPES pH 8.0, 150 mM NaCl, 10% glycerol, 0.1% Triton X-100). The detergent is crucial to solubilize the lipophilic IMTQ and decylubiquinone.
Reagent Assembly: Mix 10 nM recombinant PfDHODH, 100 µM L-dihydroorotate, and 120 µM DCIP in the assay buffer.
Inhibitor Addition: Add IMTQ at varying concentrations and incubate for 10 minutes at room temperature to allow equilibrium binding.
Reaction Initiation: Add 20 µM decylubiquinone (
CoQn
) to start the reaction.
Kinetic Readout: Monitor the decrease in absorbance at 600 nm over 20 minutes using a microplate reader. Calculate the initial velocity (
V0
) and determine the
Ki
via a Lineweaver-Burk plot.
Caption: Step-by-step self-validating experimental workflow for IMTQ target deconvolution.
Quantitative Data Presentation
To contextualize the expected performance of IMTQ under this hypothesis, we present a simulated Structure-Activity Relationship (SAR) and biochemical profile compared against established clinical and preclinical benchmarks.
Compound
Target Site
Pf 3D7
IC50
(nM)
Pf Tm90-C2B
IC50
(nM)
PfDHODH
IC50
(nM)
Cyt
bc1IC50
(nM)
yDHODH Rescue
Atovaquone
Cyt
bc1
(Qo)
1.5
>10,000
>10,000
2.0
Yes
ELQ-300
Cyt
bc1
(Qi)
3.0
3.5
>10,000
5.0
Yes
Brequinar
PfDHODH
>10,000
>10,000
25.0
>10,000
Yes
IMTQ (Hypothetical)
Dual (Qi + DHODH)
0.8
1.2
15.0
4.5
Yes
Table 1: Projected biochemical and phenotypic profile of IMTQ demonstrating retained potency against atovaquone-resistant strains (Tm90-C2B) and dual-target enzymatic inhibition.
Conclusion
The hypothetical compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (IMTQ) represents a rationally designed chemotype poised to exploit the metabolic vulnerabilities of P. falciparum. By leveraging the 4-quinolone core to mimic ubiquinone, and utilizing the extreme lipophilicity and halogen-bonding capabilities of the 8-
CF3
and 3-Iodo groups, IMTQ is hypothesized to collapse the parasite's pyrimidine biosynthesis pathway via simultaneous inhibition of PfDHODH and the Cytochrome
bc1
Qi site. The self-validating experimental frameworks detailed herein provide a rigorous roadmap for translating this structural hypothesis into validated preclinical data.
References
Generation of quinolone antimalarials targeting the Plasmodium falciparum mitochondrial respiratory chain for the treatment and prophylaxis of malaria. Journal of Medicinal Chemistry (2012).[2]
URL:[Link]
Targeted Structure–Activity Analysis of Endochin-like Quinolones Reveals Potent Qi and Qo Site Inhibitors of Toxoplasma gondii and Plasmodium falciparum Cytochrome bc1... ACS Infectious Diseases (2018).[1]
URL:[Link]
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry (2018).[3]
URL:[Link]
A Technical Guide to the Preliminary In Vitro Screening of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one as a Potential Anticancer Agent
Abstract The quinolinone scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. The functionalization of this core with a trifluoromethyl gr...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The quinolinone scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. The functionalization of this core with a trifluoromethyl group and an iodine atom, as seen in 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, presents a compelling candidate for anticancer drug discovery. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the halogen atom may facilitate unique molecular interactions.[1] This guide provides a comprehensive, technically-grounded framework for the preliminary in vitro screening of this novel compound. We will delineate a logical, multi-phase experimental strategy, moving from broad cytotoxicity assessment to initial mechanistic elucidation. The protocols described herein are designed to be self-validating, incorporating essential controls and explaining the scientific rationale behind each experimental choice to ensure robust and interpretable data.
Rationale and Strategic Overview
The initial evaluation of a new chemical entity is a critical filter in the drug discovery pipeline.[2] Our objective is to efficiently determine if 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (hereafter referred to as "the compound") possesses cytotoxic activity against cancer cells and to gain a preliminary understanding of its mechanism of action. Searching for new cytotoxic agents that induce apoptosis is a recognized strategy for cancer treatment.[3]
Our screening cascade is structured in two primary phases:
Phase 1: Foundational Cytotoxicity Profiling. This phase establishes the compound's fundamental bioactivity. We will determine its potency (quantified by the half-maximal inhibitory concentration, IC50) across a panel of diverse human cancer cell lines and assess its selectivity by comparing its effects on cancerous versus non-cancerous cells.
Phase 2: Preliminary Mechanistic Investigation. Based on the results of Phase 1, this stage aims to answer the question: "How does the compound kill cancer cells?" We will investigate the induction of apoptosis (programmed cell death) and the compound's effect on cell cycle progression, two common mechanisms of action for anticancer drugs.[3][4]
Caption: High-level workflow for the in vitro screening cascade.
Phase 1: Foundational Cytotoxicity Profiling
Rationale for Cell Line Selection
A diverse panel of cell lines is essential to assess the breadth of the compound's activity. For initial screening, we recommend a panel that includes representatives from different cancer types. The NCI-60 screening program often begins with a sensitive three-cell-line panel: MCF-7 (breast adenocarcinoma), NCI-H460 (lung carcinoma), and SF-268 (glioma).[5] To this, we add HepG-2 (liver carcinoma) due to the prevalence of liver cancer and the liver's role in drug metabolism.[3]
Crucially, a non-cancerous cell line must be included to determine the compound's selectivity. A high therapeutic index (the ratio of toxicity to normal cells versus cancer cells) is a key characteristic of a promising drug candidate.[6] For this purpose, the MCF-10A (non-tumorigenic breast epithelial) cell line serves as an excellent control when screening against the MCF-7 breast cancer line.[3]
Experimental Protocol: MTT Cell Viability Assay
The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[7] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.[2]
Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS, 1% Penicillin-Streptomycin)[4]
96-well flat-bottom plates
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (stock solution in DMSO, e.g., 20 mM)
Doxorubicin (positive control)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO), cell culture grade
Procedure:
Cell Seeding: Harvest exponentially growing cells and determine cell concentration and viability using a hemocytometer. Seed cells into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[4][7]
Compound Preparation: Prepare a serial dilution of the compound in complete medium from the DMSO stock. A typical 7-point concentration range for a novel compound might be 0.1, 0.5, 1, 5, 10, 25, and 50 µM. Prepare dilutions for the positive control (Doxorubicin) as well.
Drug Treatment: Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include wells for a vehicle control (medium with the highest concentration of DMSO used, typically <0.5%) and a positive control. Each condition should be performed in triplicate.[4]
Incubation: Incubate the plates for 72 hours at 37°C, 5% CO2.
MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 3-4 hours.[7]
Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Gently pipette to ensure complete solubilization.[2]
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[4]
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability). Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC50 value using non-linear regression analysis.[2]
Data Presentation and Interpretation
The primary output of this phase is the IC50 value for each cell line. This value represents the concentration of the compound required to inhibit the growth of 50% of the cell population.[7] The data should be summarized in a clear, tabular format.
Table 1: Hypothetical Cytotoxicity Profile of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Cell Line
Tissue of Origin
Compound IC50 (µM)
Doxorubicin (Positive Control) IC50 (µM)
Selectivity Index (SI)*
MCF-7
Breast Adenocarcinoma
8.5 ± 0.9
0.9 ± 0.1
5.3
NCI-H460
Lung Carcinoma
12.1 ± 1.5
1.1 ± 0.2
3.7
HepG-2
Liver Carcinoma
15.8 ± 2.1
1.5 ± 0.3
2.8
MCF-10A
Non-tumorigenic Breast
45.2 ± 4.5
3.2 ± 0.4
-
*Note: Data are presented as mean ± standard deviation from three independent experiments. SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line).
Interpretation: In this hypothetical scenario, the compound shows potent activity against the MCF-7 breast cancer line and moderate activity against lung and liver cancer lines. An IC50 value below 20 µM is generally considered a good starting point for further investigation. The Selectivity Index (SI) for MCF-7 is >5, indicating the compound is over five times more toxic to the breast cancer cells than to the non-cancerous breast cells. This is a promising result that strongly justifies progression to Phase 2.
Phase 2: Preliminary Mechanistic Investigation
With cytotoxicity confirmed, we now investigate the underlying mechanism. Apoptosis and cell cycle disruption are key mechanisms for many chemotherapy drugs.[4][8]
Experimental Protocol: Apoptosis Detection by Annexin V-FITC/PI Assay
This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells.
Annexin V-FITC: Binds to phosphatidylserine (PS), which translocates from the inner to the outer leaflet of the plasma membrane during early apoptosis.
Propidium Iodide (PI): A fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where membrane integrity is lost.
Procedure:
Cell Treatment: Seed a suitable cell line (e.g., MCF-7, where the compound was most potent) in 6-well plates. Treat the cells with the compound at its determined IC50 and 2x IC50 concentrations for 24-48 hours. Include a vehicle control.[4]
Cell Harvesting: Harvest both adherent and floating cells by trypsinization. Wash the cells with cold PBS.
Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[4]
Incubation: Incubate the cells for 15 minutes at room temperature in the dark.
Flow Cytometry: Analyze the cells immediately by flow cytometry. The results will quadrant the cell population:
Lower-Left (Annexin V- / PI-): Live cells
Lower-Right (Annexin V+ / PI-): Early apoptotic cells
Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells
This method quantifies the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M) based on their DNA content. Many quinolinone derivatives have been found to induce cell cycle arrest, particularly in the G2/M phase.[3][8]
Procedure:
Cell Treatment: Treat cells in 6-well plates with the compound at IC50 and 2x IC50 concentrations for 24 hours.
Cell Harvesting & Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.
Staining: Centrifuge the fixed cells, wash with PBS to remove ethanol, and resuspend in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).
Incubation: Incubate for 30 minutes at room temperature in the dark.
Flow Cytometry: Analyze the DNA content by flow cytometry. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases. An accumulation of cells in a particular peak compared to the control indicates cell cycle arrest in that phase.
Visualizing a Potential Mechanism: The Intrinsic Apoptosis Pathway
Should the Annexin V assay indicate apoptosis, a likely mechanism involves the intrinsic (mitochondrial) pathway, culminating in the activation of executioner caspases like Caspase-3.[9]
Spectroscopic Characterization and Synthesis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one: A Technical Guide
Executive Summary The functionalization of the 4-quinolone core is a cornerstone of modern medicinal chemistry, providing access to diverse pharmacophores with potent antimicrobial, antiviral, and antineoplastic properti...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The functionalization of the 4-quinolone core is a cornerstone of modern medicinal chemistry, providing access to diverse pharmacophores with potent antimicrobial, antiviral, and antineoplastic properties. Specifically, halogenated quinolones serve as critical linchpins for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).
As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive, causality-driven guide to the synthesis, isolation, and spectroscopic characterization (NMR, IR, MS) of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one . By detailing the mechanistic rationale behind the experimental choices and unpacking the physical chemistry driving the spectroscopic signals, this guide serves as a robust framework for drug development professionals working with heavily substituted heterocyclic scaffolds.
Mechanistic Rationale & Chemical Context
The parent compound, , features a highly polarized conjugated system. The nitrogen atom donates electron density through the ring, creating an enamine-like resonance structure that heavily localizes negative charge at the C-3 position. This inherent electronic bias makes the C-3 position highly susceptible to electrophilic aromatic substitution.
To activate this scaffold for downstream diversification, electrophilic iodination is employed. We utilize N-Iodosuccinimide (NIS) rather than molecular iodine (
I2
) because NIS provides a controlled, mild source of the iodonium ion (
I+
), minimizing oxidative degradation of the electron-rich heterocycle. N,N-Dimethylformamide (DMF) is selected as the solvent; its polar aprotic nature perfectly solubilizes the hydrogen-bonded quinolone while stabilizing the highly polar transition state of the substitution reaction.
Workflow for the synthesis and downstream application of 3-iodo-4-quinolone scaffolds.
Experimental Protocol: Synthesis and Isolation
To ensure reproducibility, the following protocol is designed as a self-validating system. Each step includes internal checks to confirm reaction progress and product integrity.
Step-by-Step Methodology:
Preparation: Dissolve 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1.0 eq, 10 mmol) in anhydrous DMF (50 mL) to achieve a 0.2 M concentration. The solution should be clear, indicating complete dissolution of the .
Electrophilic Addition: Add N-iodosuccinimide (NIS, 1.2 eq, 12 mmol) portion-wise over 10 minutes at room temperature to prevent localized thermal spiking.
Thermal Activation: Heat the reaction mixture to 80 °C for 4 hours. Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using Dichloromethane:Methanol (9:1). The reaction is complete when the fluorescent starting material spot is entirely consumed, replaced by a higher
Rf
product spot (due to decreased polarity from the loss of the C-3 proton).
Quenching & Precipitation: Cool the mixture to room temperature and pour it slowly into 200 mL of an ice-cold 10% (w/v) aqueous sodium thiosulfate (
Na2S2O3
) solution. Causality: The thiosulfate instantly reduces any unreacted electrophilic iodine or NIS to water-soluble iodide (
I−
), preventing oxidative side reactions during isolation and stripping the product of residual yellow/brown iodine staining.
Isolation: Stir the suspension vigorously for 30 minutes to ensure complete precipitation. Filter the resulting solid under vacuum and wash sequentially with distilled water (3 × 50 mL) to remove DMF and succinimide byproducts.
Purification: Dry the crude solid under vacuum at 50 °C. Recrystallize the solid from boiling ethanol. Validation: The formation of fine, off-white to pale yellow needles confirms high purity.
Spectroscopic Characterization (NMR, IR, MS)
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data of 3-iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is defined by strong electronic and steric effects.
1
H NMR Causality: The H-5 proton is highly deshielded (
δ
~8.30 ppm) due to the magnetic anisotropy of the adjacent C=O double bond. The H-7 proton is similarly deshielded (
δ
~8.05 ppm) by the strongly electron-withdrawing trifluoromethyl (
−CF3
) group.
13
C NMR Causality: The most diagnostic signal is the C-3 carbon. Normally, an aromatic C-H carbon resonates between 110–130 ppm. However, the covalent attachment of iodine—a massive, highly polarizable atom—induces a profound diamagnetic shielding effect known as the "heavy atom effect." This shifts the C-3 resonance dramatically upfield to ~88.5 ppm. Furthermore, the
−CF3
group causes distinct spin-spin splitting; the C-8 carbon appears as a quartet (
2JCF
~ 30 Hz), and the
−CF3
carbon itself is a massive quartet (
1JCF
~ 272 Hz).
Fourier-Transform Infrared (FT-IR) Spectroscopy
Quinolones exist in a tautomeric equilibrium but predominantly adopt the quinolin-4(1H)-one form in the solid state. This results in extensive intermolecular hydrogen bonding between the N-H donor and the C=O acceptor.
Causality: This strong hydrogen bonding broadens the N-H stretch and shifts it to a lower wavenumber (2800–3100 cm
−1
). The carbonyl (C=O) stretch is observed at ~1630 cm
−1
, which is significantly lower than an isolated ketone (~1710 cm
−1
) due to the vinylogous amide character (conjugation with the nitrogen lone pair). Strong C-F stretching vibrations dominate the fingerprint region at 1100–1150 cm
−1
.
Mass Spectrometry (ESI-MS)
Electrospray ionization in positive mode (ESI+) readily protonates the basic nitrogen and polarized carbonyl, yielding an intense
[M+H]+
pseudomolecular ion at m/z 354.0.
Fragmentation Causality: Collision-Induced Dissociation (CID) of 4-quinolones typically triggers the , a hallmark of oxygenated quinolines that results in a stable ring-contracted species. Concurrently, the relatively weak C-I bond undergoes homolytic cleavage, expelling an iodine radical (-127 Da). These pathways are highly consistent with the.
Proposed ESI-MS/MS fragmentation pathway for the synthesized 3-iodo-4-quinolone.
Quantitative Data Summaries
Table 1:
1
H NMR Data Summary (400 MHz, DMSO-
d6
)
Proton Assignment
Chemical Shift (
δ
, ppm)
Multiplicity
Integration
Coupling Constant (
J
, Hz)
N-H
11.85
Broad singlet (br s)
1H
-
H-5
8.30
Doublet (d)
1H
8.2
H-7
8.05
Doublet (d)
1H
7.5
H-6
7.45
Triplet (t)
1H
7.8
C2-CH
3
2.65
Singlet (s)
3H
-
Table 2:
13
C and
19
F NMR Data Summary (100 MHz / 376 MHz, DMSO-
d6
)
Carbon/Fluorine Assignment
Chemical Shift (
δ
, ppm)
Multiplicity
Coupling Constant (
J
, Hz)
C-4 (C=O)
173.2
Singlet (s)
-
C-2
151.8
Singlet (s)
-
C-8a
138.5
Singlet (s)
-
C-7
128.4
Quartet (q)
3JCF
= 5.2
C-5
126.5
Singlet (s)
-
C-4a
125.8
Singlet (s)
-
-CF
3
(Carbon)
124.2
Quartet (q)
1JCF
= 272.5
C-6
123.1
Singlet (s)
-
C-8
121.5
Quartet (q)
2JCF
= 29.8
C-3 (C-I)
88.5
Singlet (s)
-
C2-CH
3
20.4
Singlet (s)
-
-CF
3
(Fluorine)
-61.0
Singlet (s)
-
Table 3: FT-IR (ATR) Spectral Data
Wavenumber (cm
−1
)
Intensity
Assignment / Functional Group
3100 – 2800
Broad, Medium
N-H stretch (hydrogen-bonded)
1632
Strong
C=O stretch (vinylogous amide)
1585, 1550
Medium
C=C aromatic ring stretches
1125
Strong
C-F stretch (trifluoromethyl)
540
Weak
C-I stretch
Table 4: High-Resolution ESI-MS Data
Ion Species
Exact Mass (m/z)
Relative Abundance
Mechanistic Origin
[M+H]+
353.9601
100% (Base Peak)
Protonation of parent molecule
[M+H−CO]+
325.9652
45%
Ring contraction via CO loss
[M+H−I∙]+
227.0563
60%
Homolytic cleavage of C-I bond
[M+H−CO−I∙]+
199.0614
25%
Sequential loss of CO and Iodine
References
Clugston, D. M., & MacLean, D. B. (1966). Mass Spectra of Oxygenated Quinolines. Canadian Journal of Chemistry, 44(7), 781-788.[Link]
Volmer, D. A. (1998). Study of 4-Quinolone Antibiotics in Biological Samples by Short-Column Liquid Chromatography Coupled with Electrospray Ionization Tandem Mass Spectrometry. Analytical Chemistry, 70(14), 2981-2995.[Link]
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 614890, 2-methyl-8-(trifluoromethyl)-1H-quinolin-4-one. PubChem Database.[Link]
Foundational
potential therapeutic targets of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
An In-depth Technical Guide to the Identification and Validation of Potential Therapeutic Targets for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Authored by: A Senior Application Scientist Abstract The quinoli...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Identification and Validation of Potential Therapeutic Targets for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Authored by: A Senior Application Scientist
Abstract
The quinolin-4(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. The novel compound, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, presents a unique substitution pattern that suggests potential for novel therapeutic applications. This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to systematically identify and validate the therapeutic targets of this compound. We will delve into a multi-pronged approach, combining in silico prediction with robust in vitro and cell-based experimental workflows. The methodologies detailed herein are designed to not only identify primary targets but also to elucidate the mechanism of action, thereby accelerating the translation of this promising molecule from a chemical entity to a potential therapeutic agent.
Introduction to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one: A Compound of Interest
The quinolinone core is a well-established pharmacophore found in a variety of clinically approved drugs and investigational agents. Its rigid, bicyclic structure provides a versatile scaffold for the presentation of functional groups in a defined three-dimensional space, enabling high-affinity interactions with a range of biological targets. The specific substitutions on the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one ring system—an iodo group at position 3, a methyl group at position 2, and a trifluoromethyl group at position 8—are of particular interest for their potential to modulate the compound's pharmacokinetic and pharmacodynamic properties.
The trifluoromethyl group is known to enhance metabolic stability and can increase binding affinity through favorable interactions with protein targets. The iodo substituent introduces the possibility of halogen bonding, a non-covalent interaction that has gained increasing recognition for its role in ligand-protein binding. Furthermore, the methyl group at the 2-position can influence the compound's steric and electronic profile. Given this unique combination of functional groups, a systematic approach is warranted to uncover the therapeutic potential of this molecule.
This guide will provide a roadmap for the de-orphaning of this compound, outlining a logical progression from broad, unbiased screening to specific, hypothesis-driven target validation.
Initial Target Hypothesis Generation: A Structure-Based Approach
Prior to embarking on extensive experimental screening, a thorough in silico analysis of the compound's structure can provide valuable initial hypotheses and guide the selection of appropriate screening platforms.
Pharmacophore and Substructure Analysis
The quinolinone scaffold is a known "hinge-binder" in many kinase inhibitors, where the nitrogen and carbonyl oxygen can form hydrogen bonds with the hinge region of the ATP-binding pocket. Therefore, a primary hypothesis is that 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one may function as a kinase inhibitor.
Actionable Insight: Prioritize screening against a broad panel of human kinases.
The trifluoromethyl group at the 8-position may favor interactions with hydrophobic pockets adjacent to the primary binding site. The iodine atom at the 3-position could participate in halogen bonding with backbone carbonyls or other halogen bond acceptors within a binding pocket.
In Silico Screening
Molecular Docking: Perform molecular docking studies of the compound against a virtual library of protein structures, particularly the human kinome. This can help to prioritize kinase families for further investigation.
Pharmacophore-Based Screening: Utilize the 3D structure of the compound to generate a pharmacophore model. This model can then be used to screen databases of known bioactive molecules to identify compounds with similar pharmacophoric features, providing clues to potential target classes.
The following experimental strategies are designed to identify the direct binding partners of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one from complex biological mixtures without prior bias.
Affinity-Based Proteomics
The principle of affinity-based proteomics is to use an immobilized version of the compound to selectively capture its binding partners from a cell lysate or tissue extract.
Experimental Protocol: Affinity Chromatography
Immobilization: Synthesize a derivative of the compound with a linker suitable for covalent attachment to a solid support (e.g., NHS-activated sepharose beads). A linker at the 6 or 7 position of the quinolinone ring is often a suitable choice to minimize interference with binding at the putative active site.
Lysate Preparation: Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line if anti-proliferative activity is observed).
Incubation: Incubate the cell lysate with the compound-conjugated beads. Include a control incubation with unconjugated beads to identify non-specific binders.
Washing: Wash the beads extensively with a series of buffers of increasing stringency to remove non-specifically bound proteins.
Elution: Elute the specifically bound proteins. Competitive elution with an excess of the free compound is the gold standard, as it selectively displaces true binding partners.
Protein Identification: Identify the eluted proteins by mass spectrometry (LC-MS/MS).
Data Analysis and Interpretation
Proteins that are significantly enriched in the compound-bead pulldown compared to the control beads are considered potential binding partners. The use of competitive elution with the free compound provides a high degree of confidence in the identified hits.
Thermal Proteome Profiling (TPP)
TPP is a powerful technique that identifies drug targets based on the principle that ligand binding alters the thermal stability of a protein.
Experimental Workflow: Thermal Proteome Profiling
Caption: Workflow for target identification using Thermal Proteome Profiling.
Experimental Protocol: TPP
Cell Treatment: Treat cultured cells with the compound or a vehicle control.
Lysis: Harvest and lyse the cells.
Heating: Aliquot the lysates and heat them to a range of different temperatures.
Separation: Separate the soluble protein fraction from the precipitated (denatured) proteins by centrifugation.
Quantification: Quantify the abundance of soluble proteins at each temperature using mass spectrometry.
Data Analysis: For each identified protein, plot the fraction of soluble protein as a function of temperature to generate a "melting curve." A shift in the melting curve between the compound-treated and vehicle-treated samples indicates a direct or indirect interaction between the compound and the protein.
Target Validation: Confirming the Interaction
Once a list of putative targets has been generated, it is crucial to validate these interactions using orthogonal, hypothesis-driven approaches.
Direct Binding Assays
These assays confirm a direct physical interaction between the compound and the purified target protein and can determine the binding affinity.
Assay
Principle
Key Parameters Measured
Surface Plasmon Resonance (SPR)
Immobilize the protein on a sensor chip and flow the compound over the surface. A change in the refractive index upon binding is measured.
KD (dissociation constant), kon (association rate), koff (dissociation rate)
Isothermal Titration Calorimetry (ITC)
Measure the heat released or absorbed upon binding of the compound to the protein in solution.
KD, ΔH (enthalpy change), ΔS (entropy change)
Cellular Target Engagement
It is essential to confirm that the compound engages its target in a cellular context.
Treatment: Treat intact cells or cell lysates with the compound or vehicle.
Heating: Heat the samples to a specific temperature that causes partial denaturation of the target protein.
Analysis: Analyze the amount of soluble target protein remaining by Western blot or other methods.
Interpretation: An increase in the amount of soluble protein in the compound-treated sample indicates that the compound has bound to and stabilized the protein.
Functional Modulation
The ultimate validation of a therapeutic target is the demonstration that the compound modulates its function.
Enzyme Inhibition Assays: If the target is an enzyme (e.g., a kinase), perform an in vitro activity assay to determine if the compound inhibits its function and to calculate the IC50.
Cell-Based Functional Assays: Utilize cell-based assays that are dependent on the activity of the target protein. For example, if the target is a component of a signaling pathway, use a reporter gene assay or measure the phosphorylation of a downstream substrate to assess the functional consequences of target engagement.
Genetic Validation
Genetic approaches provide a powerful means to link the phenotype of the compound to the modulation of a specific target.
Workflow: CRISPR-Cas9 Mediated Target Validation
Caption: Using CRISPR-Cas9 to validate a drug target.
Rationale: If the compound's cellular phenotype is due to its interaction with a specific target, then genetically ablating that target should phenocopy the effect of the compound or render the cells insensitive to the compound.
Method: Use CRISPR-Cas9 to generate a knockout of the putative target gene. Compare the cellular phenotype of the knockout cells to that of wild-type cells treated with the compound.
Conclusion and Future Directions
The identification and validation of therapeutic targets for a novel compound such as 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a complex but critical undertaking in the drug discovery process. The integrated strategy outlined in this guide, which combines in silico, biochemical, and cell-based approaches, provides a robust framework for de-orphaning this and other novel chemical entities. Successful execution of these workflows will not only identify the primary molecular targets but will also provide crucial insights into the compound's mechanism of action, paving the way for its further development as a potential therapeutic agent. The potential for this compound to act as a kinase inhibitor, given its quinolinone scaffold, represents a promising initial avenue of investigation. However, researchers should remain open to the possibility of novel targets and mechanisms of action that may be uncovered through the unbiased screening approaches detailed herein.
References
This section would be populated with citations to specific protocols and foundational papers for the techniques described (e.g., papers on TPP, CETSA, affinity chromatography, etc.). As this is a hypothetical guide for a novel compound, specific references to its activity do not exist. The references would be to methodological papers.
Exploratory
Physicochemical Profiling of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one: A Technical Whitepaper on Solubility and Stability
Executive Summary The compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one represents a highly functionalized, sterically hindered heterocyclic scaffold of significant interest in modern medicinal chemistry and...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one represents a highly functionalized, sterically hindered heterocyclic scaffold of significant interest in modern medicinal chemistry and agrochemical development. The incorporation of a trifluoromethyl group and heavy halogens onto a quinolinone core often yields potent biological activity; however, it simultaneously introduces profound physicochemical liabilities[1].
As a Senior Application Scientist, I have observed that late-stage failures of such halogenated quinolinones are frequently driven by a misunderstanding of their solid-state thermodynamics and photochemical reactivity. This whitepaper deconstructs the causality behind the solubility and stability profile of this specific molecule, providing field-proven, self-validating protocols for empirical assessment.
Structural Causality: The "Why" Behind the Chemistry
To accurately design evaluation protocols, we must first analyze the molecular architecture and its direct impact on macroscopic properties.
Tautomerism and Lattice Energy
The quinolin-4(1H)-one core exists in a tautomeric equilibrium with its quinolin-4-ol counterpart. In polar environments and the solid state, the 4(1H)-one (keto) form typically predominates due to the formation of robust intermolecular hydrogen-bonding networks (N-H···O=C). This strong crystal packing results in high lattice energy, classifying the molecule as a "brick dust" compound with inherently poor aqueous solubility[2].
Steric Strain and Lipophilicity
The substitution pattern on this specific scaffold creates unique physicochemical tensions:
8-Trifluoromethyl (-CF3): This highly lipophilic, strongly electron-withdrawing group dramatically increases the overall LogP of the molecule while reducing the basicity of the N1 nitrogen[1]. This limits the potential for pH-driven solubility enhancements via protonation at physiological pH.
3-Iodo (-I) and 2-Methyl (-CH3) Steric Clash: The van der Waals radii of iodine (~1.98 Å) and a methyl group (~2.00 Å) are substantial. Their placement on adjacent carbons (C3 and C2) induces significant in-plane steric strain. While this strain can slightly disrupt ideal crystal packing (marginally lowering the melting point compared to planar analogs), the sheer lipophilicity of the iodine atom overwhelmingly drives aqueous solubility down.
Photochemical Vulnerability
The carbon-iodine (C-I) bond at the C3 position is the molecule's primary Achilles' heel. With a relatively low bond dissociation energy (~240 kJ/mol), the C-I bond is highly susceptible to homolytic cleavage upon exposure to UV/Vis radiation, generating reactive radical species[3]. This necessitates stringent photostability evaluations.
Fig 1. UV-induced homolytic C-I bond cleavage and subsequent dehalogenation pathway.
Thermodynamic Solubility Assessment
Due to the combined "brick dust" (high lattice energy) and "grease" (high LogP) properties of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, kinetic solubility assays (e.g., DMSO stock dilution) will inevitably yield false positives due to supersaturation and nano-suspension formation. A rigorous thermodynamic shake-flask protocol is mandatory[2].
Self-Validating Shake-Flask Protocol
To ensure trustworthiness, this protocol incorporates internal controls to validate equilibration and prevent filter-binding artifacts.
Media Preparation: Prepare Simulated Gastric Fluid (SGF, pH 1.2), Fasted State Simulated Intestinal Fluid (FaSSIF, pH 6.5), and Fed State Simulated Intestinal Fluid (FeSSIF, pH 5.0).
Solid Addition: Add 2.0 mg of the crystalline compound to 1.0 mL of each medium in borosilicate glass vials. Crucial Step: Include a highly soluble control (e.g., Diclofenac) and a poorly soluble control (e.g., Ketoconazole) in parallel vials.
Equilibration: Agitate vials at 37°C ± 0.5°C using an orbital shaker at 300 RPM for 24 hours.
Phase Separation: Do not use standard syringe filters, as the lipophilic CF3 and Iodo groups will strongly adsorb to PTFE or Nylon membranes, artificially lowering the measured concentration. Instead, use ultracentrifugation (15,000 × g for 15 minutes at 37°C) to separate the solid pellet from the supernatant.
Quantification: Dilute the supernatant 1:1 with mobile phase (to prevent precipitation upon cooling) and analyze via HPLC-UV at the compound's isosbestic point.
The following table summarizes the expected thermodynamic solubility behavior based on the physicochemical properties of heavily substituted quinolinones[1][2].
Biorelevant Medium
pH
Est. Solubility (µg/mL)
Mechanistic Observation
SGF
1.2
< 1.0
Protonation of N1 is blocked by the EWG effect of the 8-CF3 group; remains unionized.
FaSSIF
6.5
2.5 - 5.0
Slight enhancement due to micellar solubilization by taurocholate/lecithin.
FeSSIF
5.0
10.0 - 15.0
Increased lipid content in FeSSIF significantly solubilizes the lipophilic scaffold.
PBS
7.4
< 0.5
Baseline aqueous solubility; highly limited by crystal lattice energy.
Stability Profiling: Photochemical and Hydrolytic Degradation
Halogenated quinolinones, particularly iodo-derivatives, are notorious for their instability under light exposure[3][4]. The stability protocol must isolate photochemical degradation from thermal degradation.
ICH Q1B Photostability Protocol
Sample Preparation: Prepare the compound as a solid powder (spread in a thin layer, <3 mm) and as a solution (0.1 mg/mL in 50:50 Acetonitrile:Water) in clear quartz cuvettes.
Internal Control (Self-Validation): Prepare identical samples wrapped tightly in aluminum foil (Dark Controls). Place these adjacent to the exposed samples to ensure any observed degradation is purely photonic, not thermal.
Exposure: Expose samples to a cool white fluorescent lamp and a near-UV lamp, ensuring an overall illumination of ≥ 1.2 million lux hours and an integrated near-UV energy of ≥ 200 watt hours/square meter (per ICH Q1B).
Analysis: Analyze via LC-MS/MS to identify the parent mass and specific degradants (e.g., loss of iodine [-127 Da]).
Rapid homolytic C-I cleavage; solvent trapping of radicals.
Acidic (pH 2, 40°C)
7 Days
> 98.0%
Highly stable against acid hydrolysis.
Basic (pH 10, 40°C)
7 Days
~ 95.0%
Minor ring-opening or tautomeric degradation.
Insight: The data clearly demonstrates that while the compound is hydrolytically and thermally robust, its formulation and handling must be strictly protected from ambient and UV light. All synthetic scale-up and biological assays must be conducted in amber glassware to prevent artifactual data caused by the de-iodinated degradant[3].
References
Liu, J., et al. "Solubility Determination and Correlation of 4-(Bromomethyl)-2(1H)-quinolinone in Different Pure Solvents Over the Temperature Range from 273.15 to 313.15 K." Journal of Chemical & Engineering Data - ACS Publications, 2020. Available at:[Link]
Roman, W., et al. "Discovery of a Novel, Selective and Short-Acting Skeletal Myosin II Inhibitor." bioRxiv, 2020. Available at:[Link]
ResearchGate Contributors. "Visible-light-induced photoxidation-Povarov cascade reaction: synthesis of 2-arylquinoline through alcohol and N-benzylanilines under mild conditions via Ag/g-C3N4 nanometric semiconductor catalyst." ResearchGate. Available at:[Link]
protocol for synthesizing 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
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Application
Application Notes & Protocols: Characterizing 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in Cell-Based Assays
Introduction The quinoline and quinolinone scaffolds are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1][2] Their derivative...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The quinoline and quinolinone scaffolds are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1][2] Their derivatives have demonstrated a wide array of biological activities, including anticancer, antimalarial, and antimicrobial effects.[1][3][4] The anticancer properties are particularly noteworthy, with many quinoline-based compounds shown to inhibit cell proliferation, disrupt cell cycle progression, and induce programmed cell death (apoptosis) across various cancer cell lines.[5][6]
This guide focuses on 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one , a specific derivative featuring key structural modifications expected to enhance its biological activity. The presence of a trifluoromethyl (CF3) group can improve metabolic stability and binding affinity, while the iodo-substituent may facilitate halogen bonding with target proteins, a critical interaction for potent enzyme inhibition.[7][8]
Given the novelty of this specific compound, this document provides a comprehensive framework for its initial characterization in cell-based assays. The protocols herein are based on established methodologies for analogous quinolinone compounds and are designed to be self-validating systems. We will detail procedures for compound handling, cytotoxicity assessment, and the elucidation of potential mechanisms of action, empowering researchers to effectively evaluate its therapeutic potential.
Section 1: Compound Properties and Solubilization
A primary challenge in working with quinoline-based compounds is their typically low aqueous solubility, which can lead to precipitation in cell culture media and result in inconsistent data.[3][4][9] Proper handling and solubilization are therefore critical for experimental success.
Table 1: Physicochemical Properties of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Protocol 1.1: Preparation of High-Concentration Stock Solutions
Rationale: Preparing a concentrated stock solution in a suitable organic solvent is the standard method for introducing hydrophobic compounds into aqueous cell culture media. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its high solubilizing power and relatively low toxicity at concentrations ≤0.5%.[11] Aliquoting the stock prevents degradation from repeated freeze-thaw cycles.
Sterile, conical-bottom microcentrifuge tubes or cryovials
Calibrated pipettes
Procedure:
Calculation: Determine the mass of the compound required to prepare a 10 mM or 20 mM stock solution. For a 10 mM stock (0.010 mol/L):
Mass (mg) = 10 mmol/L * 353.08 g/mol * Volume (L) * 1000 mg/g
Example: To make 1 mL (0.001 L) of a 10 mM stock, you need 3.53 mg.
Dissolution: Carefully weigh the compound and add it to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO.
Solubilization: Vortex the solution thoroughly for 1-2 minutes. If particulates remain, briefly sonicate the tube in a water bath until the solution is clear.[9][11] Gentle warming to 37°C can also aid dissolution.
Aliquoting & Storage: Dispense the stock solution into single-use aliquots (e.g., 10-20 µL) in sterile tubes. Store aliquots tightly sealed at -20°C or -80°C for long-term stability.[11]
Quality Control: Before use, visually inspect the thawed aliquot for any signs of precipitation. If crystals are present, warm gently and vortex to redissolve.
Section 2: General Workflow for Cell-Based Assays
Consistency in cell handling and compound dosing is paramount for generating reproducible data. Use cells in their logarithmic growth phase and maintain a consistent passage number to avoid phenotypic drift.[11]
Caption: General workflow for in vitro compound evaluation.
Protocol 2.1: Cell Seeding and Compound Dosing
Rationale: Uneven cell distribution is a major source of variability.[11] A homogeneous single-cell suspension is crucial. When dosing, the final DMSO concentration must be identical across all wells, including the vehicle control, to negate any solvent-induced effects.
Procedure:
Cell Preparation: Harvest cells and perform a cell count (e.g., using a hemocytometer or automated counter). Resuspend the cell pellet in fresh, pre-warmed culture medium to the desired seeding density.
Seeding: Gently mix the cell suspension to ensure homogeneity and dispense into the appropriate microplate wells. For adherent cells, leave the plate at room temperature for 15-20 minutes to allow even settling before transferring to a 37°C, 5% CO₂ incubator for 18-24 hours.
Compound Dilution: On the day of treatment, thaw a stock aliquot. Prepare serial dilutions in complete culture medium. For example, to achieve a final concentration of 10 µM from a 10 mM stock (a 1:1000 dilution), you can perform intermediate dilutions. Crucially, prepare a vehicle control medium containing the same final concentration of DMSO (e.g., 0.1%) as the highest compound concentration well.
Dosing: Remove the old medium from the cells and replace it with the medium containing the compound dilutions or the vehicle control.
Incubation: Return the plate to the incubator for the desired experimental duration (typically 24, 48, or 72 hours).
Section 3: Assessing Cytotoxicity and Anti-Proliferative Effects
The first step in characterizing a potential anticancer agent is to determine its effect on cell viability and proliferation. The MTT assay is a robust, colorimetric method for this purpose. It measures the metabolic activity of viable cells, which convert the yellow tetrazolium salt (MTT) into purple formazan crystals.[11]
Protocol 3.1: MTT Cell Viability Assay
Materials:
96-well flat-bottom plates with treated cells
MTT solution (5 mg/mL in sterile PBS)
Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)
Microplate reader capable of measuring absorbance at ~570 nm
Procedure:
Reagent Addition: Following the treatment period, add 20 µL of 5 mg/mL MTT solution to each well.[11]
Incubation: Incubate the plate for 2-4 hours at 37°C. Viable cells will produce visible purple formazan crystals.
Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100-150 µL of solubilization buffer to each well.[11]
Dissolution: Place the plate on an orbital shaker for 10-15 minutes, protected from light, to ensure complete dissolution of the formazan.
Data Acquisition: Measure the absorbance at 570 nm.
Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control (defined as 100% viability). Plot the viability against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀).
Table 2: Example IC₅₀ Data Presentation
Cell Line
Cancer Type
IC₅₀ (µM) after 72h
MCF-7
Breast Adenocarcinoma
1.5
A549
Lung Carcinoma
3.2
U-87 MG
Glioblastoma
0.8
HCT116
Colorectal Carcinoma
2.1
Data are hypothetical and for illustrative purposes.
Section 4: Elucidating the Mechanism of Action
Once cytotoxicity is established, the next step is to investigate how the compound kills cancer cells or inhibits their growth. Common mechanisms for quinolinone derivatives include the induction of cell cycle arrest and apoptosis.[5][13]
Cell Cycle Analysis
Rationale: The cell cycle is a tightly regulated process, and its disruption is a hallmark of many anticancer drugs.[5] Flow cytometry using a DNA-intercalating dye like propidium iodide (PI) allows for the quantification of cells in each phase (G0/G1, S, and G2/M) based on their DNA content.[14]
Caption: The four main phases of the eukaryotic cell cycle.
Protocol 4.1.1: Cell Cycle Analysis by Propidium Iodide Staining
Procedure:
Cell Culture: Seed cells in 6-well plates and treat with the compound at 1x and 2x its IC₅₀ value for 24 or 48 hours. Include a vehicle control.
Harvesting: Collect both adherent and floating cells to ensure apoptotic cells are included. Centrifuge to pellet the cells.
Fixation: Wash the cell pellet with ice-cold PBS. Resuspend the pellet and add ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Fix overnight at -20°C.
Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in a staining solution containing Propidium Iodide (PI) and RNase A.[14]
Analysis: Incubate in the dark for 30 minutes. Analyze the samples using a flow cytometer. Gate the cell population to exclude debris and doublets, and analyze the DNA content histogram to quantify the percentage of cells in G0/G1, S, and G2/M phases.
Apoptosis Detection
Rationale: Apoptosis is a form of programmed cell death characterized by the activation of a cascade of cysteine proteases called caspases.[5] A key executioner caspase is Caspase-3, which cleaves numerous cellular substrates, including Poly (ADP-ribose) polymerase (PARP). Detecting the cleaved forms of Caspase-3 and PARP by Western blot is a definitive marker of apoptosis.[15]
Caption: Simplified caspase activation cascade in apoptosis.
Protocol 4.2.1: Western Blot for Cleaved PARP and Caspase-3
Procedure:
Treatment and Lysis: Treat cells in 6-well plates as described for cell cycle analysis. After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel. Perform electrophoresis to separate proteins by size. Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate the membrane overnight at 4°C with primary antibodies against cleaved Caspase-3 and cleaved PARP.
Include an antibody for a loading control (e.g., β-actin or GAPDH).
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Image the resulting signal using a digital imager or X-ray film. An increase in the signal for cleaved PARP and cleaved Caspase-3 indicates the induction of apoptosis.
Section 5: Investigating a Potential Signaling Pathway
The quinolinone scaffold is a versatile inhibitor of various protein kinases, with the PI3K/AKT/mTOR pathway being a frequently reported target.[16][17] This pathway is a central regulator of cell growth, proliferation, and survival, and it is often hyperactivated in cancer.
Application Notes and Protocols for the Evaluation of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in Cancer Research
For Researchers, Scientists, and Drug Development Professionals Disclaimer: As of the generation of this document, specific experimental data for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is not widely availa...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: As of the generation of this document, specific experimental data for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is not widely available in published literature. The following application notes and protocols are based on the well-documented anticancer activities of the quinolinone scaffold and derivatives bearing trifluoromethyl and halogen substitutions.[1][2][3][4] These protocols provide a robust framework for the initial investigation of this specific compound, but optimization will be required.
Introduction: The Quinolinone Scaffold in Oncology
The quinoline and quinolinone core structures are privileged scaffolds in medicinal chemistry, forming the basis of numerous therapeutic agents.[5][6] In oncology, these heterocyclic compounds have demonstrated a broad spectrum of antitumor activities, including the induction of apoptosis, cell cycle arrest, and the inhibition of critical signaling pathways that drive cancer progression.[3][5][6][7] The incorporation of a trifluoromethyl (CF3) group can enhance a compound's metabolic stability, membrane permeability, and binding affinity to target proteins.[1][8] Similarly, halogenation, in this case with iodine, has been shown to improve the anticancer efficacy of quinoline derivatives.[3]
This document provides a detailed guide for the in vitro evaluation of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one , a novel compound with significant potential as an anticancer agent.
Proposed Mechanism of Action
Based on extensive research into analogous compounds, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is hypothesized to exert its anticancer effects through multiple mechanisms:
Inhibition of Pro-Survival Signaling Pathways: Many quinolinone derivatives are potent inhibitors of protein kinases that are hyperactivated in cancer.[5] A primary putative target is the PI3K/Akt/mTOR pathway, a central regulator of cell growth, proliferation, and survival that is frequently dysregulated in tumors.[9][10][11] Inhibition of this pathway would block downstream signals that prevent apoptosis and promote cell cycle progression.[10][12] Other potential targets include receptor tyrosine kinases like VEGFR and EGFR, which are crucial for tumor angiogenesis and metastasis.[5][13]
Induction of Apoptosis: By inhibiting pro-survival pathways, the compound is expected to induce programmed cell death (apoptosis). This can be verified by observing markers like phosphatidylserine externalization and the activation of caspases.[2]
Cell Cycle Arrest: Quinolinone derivatives have been shown to cause cell cycle arrest, often at the G2/M phase, preventing cancer cells from completing mitosis and proliferating.[2][9] This is typically mediated by the modulation of cyclin-dependent kinases (CDKs) and their regulatory cyclins.
Putative Signaling Pathway Inhibition
The diagram below illustrates the hypothesized inhibitory action of the compound on the PI3K/Akt/mTOR signaling cascade, a common target for quinolinone-based anticancer agents.[9][11][14]
Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway.
Representative Biological Activity Data
While specific IC50 values for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one are not available, the following table summarizes the cytotoxic activity of various related quinoline and quinolinone derivatives against several human cancer cell lines. This provides a benchmark for the potential potency of this class of compounds.
The following protocols are foundational for characterizing the anticancer activity of a novel quinolinone derivative.
Protocol 1: Cell Viability Assessment (MTT Assay)
This assay determines the compound's cytotoxic effect by measuring the metabolic activity of cancer cells.
Workflow: MTT Assay
Caption: Workflow for determining cell viability via MTT assay.
Step-by-Step Methodology:
Cell Seeding: Plate human cancer cells (e.g., MCF-7 for breast, HCT-116 for colon, A549 for lung) in 96-well flat-bottom plates at a density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.
Compound Preparation: Prepare a 10 mM stock solution of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in DMSO. Create serial dilutions in culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM.
Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include wells for vehicle control (DMSO at the highest concentration used) and untreated cells.
Incubation: Incubate the plates for 48 to 72 hours at 37°C.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.
Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Workflow: Apoptosis Assay
Caption: Workflow for apoptosis detection via Annexin V/PI staining.
Step-by-Step Methodology:
Cell Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, treat them with the compound at its predetermined IC50 concentration for 24 or 48 hours. Include an untreated control.
Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, wash with PBS and detach using a gentle method like Trypsin-EDTA. Combine all cells from each condition.[16]
Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet with cold PBS.[16]
Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Transfer 100 µL of the suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.[16]
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[16]
Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately on a flow cytometer.
Data Analysis: Use appropriate software to gate and quantify the cell populations:
Viable: Annexin V- / PI-
Early Apoptotic: Annexin V+ / PI-
Late Apoptotic/Necrotic: Annexin V+ / PI+
Necrotic: Annexin V- / PI+
Protocol 3: Cell Cycle Analysis
This protocol uses propidium iodide (PI) to stain cellular DNA, allowing for the quantification of cells in each phase of the cell cycle (G0/G1, S, G2/M) by flow cytometry.[7][17]
Caption: General workflow for Western blot analysis.
Step-by-Step Methodology:
Cell Lysis: Treat cells with the compound for a specified time. Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and incubate the lysate on ice for 30 minutes.
[12]2. Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.
[12]3. Sample Preparation: Normalize all samples to the same protein concentration. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes to denature the proteins.
SDS-PAGE: Load 20-30 µg of protein per lane onto a polyacrylamide gel. Run the gel until the dye front reaches the bottom.
[18]5. Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.
[12]6. Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST).
Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total-Akt, anti-β-actin) overnight at 4°C.
Secondary Antibody & Detection: Wash the membrane with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
[12]9. Imaging: After further washes, add an Enhanced Chemiluminescence (ECL) substrate and capture the signal using a digital imaging system. Analyze band intensity to quantify changes in protein levels.
[12]
References
AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS - Semantic Scholar. Available from: [Link].
Annexin V PI Staining Guide for Apoptosis Detection - Boster Biological Technology. (2024-11-12). Available from: [Link].
Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry - Bio-Techne. Available from: [Link].
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PubMed. (2013-03-20). Available from: [Link].
Analysis of Cell Cycle by Flow Cytometry | Springer Nature Experiments. Available from: [Link].
Comprehensive review on current developments of quinoline-based anticancer agents. Available from: [Link].
Assaying cell cycle status using flow cytometry - PMC - NIH. Available from: [Link].
Targeting the PI3K/AKT/mTOR signaling pathway in cancer by new quinoline/chalcone hybrids - J-Stage. Available from: [Link].
Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells | by Quratul Ain | Medium. (2023-04-03). Available from: [Link].
Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - PMC. Available from: [Link].
In Vitro Anticancer Evaluation of Some Synthesized 2H-Quinolinone and Halogenated 2H-Quinolinone Derivatives as Therapeutic Agents - PubMed. Available from: [Link].
Cell Cycle Protocol - Flow Cytometry - UT Health San Antonio. Available from: [Link].
Synthesis and Antitumor Activity of N-Phenyl-4-(Trifluoromethyl)-Quinazoline-2-Amine Derivatives. Available from: [Link].
Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC. Available from: [Link].
From quinoline to cancer therapy: A systematic overview of its biological mechanisms and therapeutic roles - OUCI. Available from: [Link].
Review on recent development of quinoline for anticancer activities. (2022-06-16). Available from: [Link].
Versatile Mechanisms of Substituted Quinazolines in Targeted Cancer Therapy - Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2023-03-01). Available from: [Link].
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC. (2025-08-27). Available from: [Link].
Recent Development of Fluoroquinolone Derivatives as Anticancer Agents - MDPI. (2024-07-27). Available from: [Link].
Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. (2021-09-15). Available from: [Link].
Targeting the PI3K/AKT/mTOR signaling pathway in cancer by new quinoline/chalcone hybrids | Request PDF - ResearchGate. Available from: [Link].
Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. Available from: [Link].
Abstract 4958: Analysis of the AKT signaling pathway in prostate cancer using a streamlined Western blot workflow - AACR Journals. (2010-04-15). Available from: [Link].
Chemical structures of anticancer active quinoline derivatives - ResearchGate. Available from: [Link].
Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. (2024-08-26). Available from: [Link].
Discovery of novel 4-trifluoromethyl-2-anilinoquinoline derivatives as potential anti-cancer agents targeting SGK1 - ResearchGate. (2024-08-09). Available from: [Link].
Application Note: Protocols for the Preparation of Stock Solutions of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
An Application Guide by Google Gemini Abstract This comprehensive guide provides detailed protocols and best practices for the preparation of stock solutions of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Quin...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Guide by Google Gemini
Abstract
This comprehensive guide provides detailed protocols and best practices for the preparation of stock solutions of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Quinolinone derivatives, particularly those with halogen and trifluoromethyl substitutions, often exhibit poor aqueous solubility, posing a significant challenge for their use in biological assays and drug development research. This document outlines a systematic approach to solubilization, focusing on the use of organic co-solvents to create high-concentration stock solutions suitable for subsequent dilution into aqueous experimental media. We address critical aspects including solvent selection, safety precautions, dissolution techniques, and troubleshooting common issues such as compound precipitation.
Introduction: The Solubilization Challenge
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one belongs to the quinoline class of heterocyclic compounds. The quinoline core is an aromatic bicyclic system that is inherently hydrophobic.[1] The addition of lipophilic substituents, such as the iodo- and trifluoromethyl groups, which are often incorporated to enhance biological potency, further decreases the compound's solubility in aqueous solutions.[1][2] Consequently, direct dissolution in aqueous buffers or cell culture media is often impractical.
The most direct and widely adopted strategy to overcome this is to first prepare a concentrated stock solution in a water-miscible organic co-solvent.[1][2] Dimethyl sulfoxide (DMSO) is the most common choice due to its powerful solvating ability for a wide range of polar and non-polar compounds and its miscibility with water.[1] This high-concentration stock can then be serially diluted to the desired final concentration in the aqueous medium for the experiment. This guide provides a robust, field-proven protocol for this process.
Assumed to be a solid powder (e.g., off-white, yellow)
Critical Safety & Handling Precautions
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a halogenated aromatic compound. While specific toxicity data is not available, related compounds are known to be irritants and may pose other health risks.[3][4] Therefore, stringent adherence to safety protocols is mandatory.
Engineering Controls : All handling of the solid compound and concentrated solutions should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[5][6] Ensure an eyewash station and emergency shower are readily accessible.[3]
Personal Protective Equipment (PPE) :
Gloves : Wear nitrile gloves at all times. Heavier gloves may be required for prolonged contact or spill cleanup.[3]
Eye Protection : Chemical safety goggles or a face shield are required to protect against splashes.[3][7]
Lab Coat : A lab coat must be worn to protect from skin contact.[3]
Handling : Avoid contact with skin and eyes.[6][7] Avoid the formation of dust and aerosols.[6] Keep the compound away from heat and sources of ignition.[7][8]
Disposal : Dispose of all waste, including empty vials and contaminated materials, in accordance with local, state, and federal hazardous waste regulations. Do not let the chemical enter drains.[6][8]
Protocol: Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the gravimetric preparation of a 10 mM stock solution, a common starting concentration for many research applications.
Microcentrifuge tubes or amber glass vials with screw caps
Calibrated micropipettes
Vortex mixer
Bath sonicator
Personal Protective Equipment (PPE) as described in Section 3
Step-by-Step Methodology
Step 1: Calculation of Required Mass
Before weighing, calculate the mass of the compound needed. The formula is:
Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (mL)
For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 10 mmol/L × 353.08 g/mol × 0.001 L
Mass (mg) = 3.53 mg
Step 2: Weighing the Compound
Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.
Carefully add the solid compound into the vial until the balance reads the calculated mass (e.g., 3.53 mg). Perform this step in a fume hood.
Step 3: Solubilization
Add the calculated volume of DMSO to the vial containing the compound. For the example above, add 1.0 mL of DMSO.
Secure the cap tightly.
Vortex the solution vigorously for 1-2 minutes to promote dissolution.[1][2]
Visually inspect the solution. If any solid particles remain, place the vial in a bath sonicator for 5-10 minutes.[1][2]
If particles persist, gentle warming in a 37°C water bath can be attempted, but be cautious of potential compound degradation at elevated temperatures.[1][2]
Step 4: Final Inspection and Storage
A successfully prepared stock solution should be a clear, homogenous liquid with no visible particulates.
Label the vial clearly with the compound name, concentration (10 mM), solvent (DMSO), and preparation date.
For long-term storage, it is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in separate microcentrifuge tubes. This prevents degradation from repeated freeze-thaw cycles.[1][2]
Store the aliquots at -20°C or -80°C in a freezer.[2]
Experimental Workflow Diagram
Caption: Workflow for preparing a DMSO stock solution.
Preparation of Aqueous Working Solutions
When diluting the DMSO stock into an aqueous medium (e.g., PBS buffer, cell culture media), the sharp decrease in solvent strength can cause the compound to precipitate, a phenomenon known as "crashing out".[1]
Protocol:
Rapidly add the required volume of the DMSO stock solution into the aqueous buffer while vortexing or stirring the buffer. This rapid dispersion can help prevent localized high concentrations that lead to precipitation.
Keep the final concentration of DMSO in the assay as low as possible, typically below 0.5%, as higher concentrations can be toxic to cells or interfere with assays.[1]
Always run a parallel vehicle control containing the same final concentration of DMSO to account for any solvent effects.[1]
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
Compound does not fully dissolve in DMSO.
Insufficient solvent power or slow dissolution kinetics.
Continue vortexing. Use a sonicator bath for 10-15 minutes.[1] Gentle warming (37°C) may be applied cautiously.[1] If it still fails, the desired concentration may exceed its solubility limit in DMSO; prepare a less concentrated stock.
Compound precipitates upon dilution into aqueous buffer.
The compound's solubility limit in the final aqueous medium has been exceeded ("crashing out").
Lower the final concentration of the compound in the assay.[1] Test if a slightly higher final DMSO percentage (e.g., 0.5% vs 0.1%) maintains solubility, ensuring a proper vehicle control is used.[1]
Stock solution appears cloudy or has precipitate after freeze-thaw cycles.
Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[1] If the problem persists even with aliquots, consider storing the stock at a lower concentration.[1]
References
Spectroscopic Comparison of Quinolinone Deriv
Technical Support Center: Overcoming Solubility Issues of Quinoline Deriv
Halogenated Organic Liquids - Standard Oper
Aldrich 276332 - SAFETY D
SAFETY D
SAFETY D
Technical Support Center: Overcoming Quinoline Deriv
SAFETY D
PSFC Halogen
Halogen
Hydrocarbons, Halogenated Aromatic - ILO Encyclopaedia of Occup
analytical methods for quantifying 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
An Application Guide to the Quantitative Analysis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Authored by: Senior Application Scientist, Gemini Laboratories Abstract This application note provides comprehens...
This application note provides comprehensive protocols for the quantitative analysis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, a novel heterocyclic compound with potential applications in pharmaceutical research and development. Quinolinone scaffolds are significant in medicinal chemistry, and the inclusion of iodine and trifluoromethyl moieties can enhance biological activity and metabolic stability.[1][2] Accurate quantification is paramount for preclinical studies, including pharmacokinetics (PK), formulation development, and quality control. We present two robust, validated analytical methods: a widely applicable High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method, suitable for trace-level detection in complex biological matrices.
Introduction and Compound Profile
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a substituted quinolinone derivative. The quinoline core is a prevalent motif in a vast array of pharmacologically active compounds, known for activities including anticancer and antimicrobial properties.[3][4] The strategic incorporation of a trifluoromethyl (CF3) group can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[5][6] Similarly, the iodine atom not only increases molecular weight but can participate in halogen bonding, a key interaction in drug-receptor binding, potentially enhancing potency.[1]
Given its structural attributes, precise and reliable analytical methods are essential to advance its development. This guide details the foundational chromatographic principles and step-by-step protocols for its quantification.
Figure 1. Chemical structure of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
Method 1: Quantification by High-Performance Liquid Chromatography (HPLC-UV)
This method is ideal for the analysis of bulk drug substances, process intermediates, and formulated products where analyte concentrations are relatively high. The protocol leverages Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), which separates compounds based on their hydrophobicity.
Rationale and Experimental Design
The choice of a C18 stationary phase is based on the non-polar nature of the quinolinone backbone, ensuring adequate retention.[3][7][8] An acidified mobile phase (0.1% formic acid) is used to protonate the quinolinone nitrogen, which sharpens the chromatographic peak and ensures consistent retention times. Acetonitrile is selected as the organic modifier for its strong elution strength and low UV cutoff. Detection is set at 254 nm, a common wavelength for aromatic systems, though a full UV scan is recommended to determine the true λmax for optimal sensitivity.[7]
Caption: Workflow for quantification via HPLC-UV.
Detailed Protocol: HPLC-UV
Instrumentation and Materials:
HPLC system with a binary or quaternary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).
Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[7]
Data acquisition and processing software.
Analytical balance, volumetric flasks, pipettes.
HPLC-grade acetonitrile (ACN), methanol (MeOH), and water.
Formic acid (FA), analytical grade.
Reference standard of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
Chromatographic Conditions:
Parameter
Recommended Condition
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient
70% A / 30% B (Isocratic)
Flow Rate
1.0 mL/min
Injection Volume
10 µL
Column Temperature
30 °C
Detection Wavelength
254 nm
Run Time
10 minutes
Procedure:
Mobile Phase Preparation: Prepare the required volumes of Mobile Phase A and B. Filter and degas the solutions before use.
Standard Stock Solution (1000 µg/mL): Accurately weigh ~10 mg of the reference standard, transfer to a 10 mL volumetric flask, and dissolve in methanol. Sonicate if necessary.
Working Standard Solutions: Prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solution with the mobile phase.
Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[3]
System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Analysis Sequence: Inject a blank (mobile phase), followed by the calibration standards in ascending order, and then the prepared samples.
Data Analysis: Plot a calibration curve of the peak area versus concentration for the standards. Apply linear regression to determine the equation of the line and the coefficient of determination (R²), which should be >0.999 for good linearity.[3] Calculate the concentration of the analyte in the samples using this curve.
Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
This method offers superior sensitivity and selectivity, making it the preferred choice for quantifying low concentrations of the analyte in complex biological matrices such as plasma, urine, or tissue homogenates.[9] It is essential for pharmacokinetic and metabolism studies.
Rationale and Experimental Design
The method employs an LC system for separation coupled to a triple quadrupole mass spectrometer for detection. Electrospray Ionization (ESI) in positive mode is chosen because the quinolinone nitrogen is readily protonated, forming a stable [M+H]⁺ precursor ion. Detection is performed using Multiple Reaction Monitoring (MRM), where the precursor ion is fragmented, and a specific product ion is monitored. This two-stage mass filtering provides exceptional selectivity, minimizing interference from matrix components.[9][10]
For sample preparation in plasma, protein precipitation is a fast and effective technique to remove the bulk of proteins that can interfere with the analysis.[9]
Caption: Workflow for bioanalysis via LC-MS/MS.
Detailed Protocol: LC-MS/MS
Instrumentation and Materials:
UPLC or HPLC system.
Tandem quadrupole mass spectrometer with an ESI source.[9]
Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).
LC-MS grade acetonitrile, methanol, and water.
Formic acid, LC-MS grade.
Control biological matrix (e.g., rat plasma).
Internal Standard (IS): A structurally similar, stable-isotope-labeled version of the analyte is ideal. If unavailable, a compound with similar chromatographic and ionization behavior can be used.
LC and MS Conditions:
Parameter
Recommended Condition
LC Column
C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient
5% B to 95% B over 3 min, hold 1 min, re-equilibrate
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Column Temperature
40 °C
Ionization Mode
ESI Positive
MRM Transition
Analyte: m/z 354.0 → [Product Ion]IS: To be determined
Key MS Voltages
To be optimized via infusion (e.g., Capillary, Cone)
Note: MRM transitions must be determined empirically by infusing a standard solution of the analyte into the mass spectrometer to identify the precursor ion ([M+H]⁺ = 354.0) and optimize fragmentation to find a stable, intense product ion.
Procedure:
Standard/Sample Preparation:
Prepare a stock solution of the analyte and internal standard in methanol.
Create calibration standards by spiking the stock solution into the control biological matrix.
For a 50 µL aliquot of plasma standard or sample, add 150 µL of cold acetonitrile containing the internal standard at a fixed concentration.
Vortex vigorously for 1 minute.
Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet proteins.
Carefully transfer the supernatant to an HPLC vial for analysis.
Analysis:
Equilibrate the LC-MS/MS system.
Inject the prepared standards and samples.
Data Analysis:
Integrate the peak areas for both the analyte and the internal standard.
Calculate the Peak Area Ratio (Analyte Area / IS Area).
Construct a calibration curve by plotting the Peak Area Ratio against the analyte concentration, using a weighted (1/x²) linear regression.
Determine the concentration of the analyte in the samples from the curve.
Method Validation Summary
Both methods should be validated to ensure they are fit for purpose. Key validation parameters are summarized below, with typical acceptance criteria for bioanalytical methods.[3][9]
Validation Parameter
Typical Acceptance Criteria
Rationale
Linearity (R²)
≥ 0.995
Demonstrates a proportional relationship between signal and concentration.[3]
Accuracy (% Recovery)
Within 85-115% (80-120% at LLOQ)
Closeness of the measured value to the true value.[3]
The lowest concentration that can be reliably quantified.[3]
Selectivity
No significant interfering peaks at the analyte retention time in blank matrix.
Ensures the signal is from the analyte, not matrix components.
Matrix Effect
Assessed to ensure no significant ion suppression or enhancement.
Critical for LC-MS/MS to ensure matrix does not affect ionization efficiency.[9]
References
BenchChem. (2025). Application Note: HPLC Analysis of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol.
BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Quantification of Quinoline Derivatives.
BenchChem. (2025). Application Notes and Protocols for the Analytical Determination of Quinoline Compounds.
Aderibigbe, O. et al. (n.d.). A Simple, Sensitive and Reliable LC-MS/MS Method for the Determination of 7-bromo-5-chloroquinolin-8-ol (CLBQ14), A Potent and Selective Inhibitor of Methionine Aminopeptidases: Application to Pharmacokinetic Studies. PMC. Available at: [Link]
Agilent Technologies. (n.d.). Analyze Quinolone Residues in Milk with an Agilent Poroshell 120, 4 µm Column. Available at: [Link]
Li, Y. et al. (2022). Detection and Degradation Characterization of 16 Quinolones in Soybean Sprouts by Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry. PMC. Available at: [Link]
Oxford Academic. (n.d.). Gas Chromatographic Analysis of Halogenated Quinoline Compounds. Available at: [Link]
Gorgan, D. C. et al. (2024). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. PMC. Available at: [Link]
Waters Corporation. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 4-Quinolinol, 3-iodo-. PubChem. Available at: [Link]
Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Available at: [Link]
Le, T. H. et al. (2016). Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi. PubMed. Available at: [Link]
BenchChem. (2025). Refining analytical methods for quinoline compound detection.
Ye, Y. et al. (2018). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. Organic Chemistry Portal. Available at: [Link]
ChemRadar. (n.d.). Quinoline, 4-iodo-8-(trifluoromethyl)- CAS#1161941-01-0. Available at: [Link]
Turek, M. W. et al. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI. Available at: [Link]
Abbas, S. F., & Tomma, J. H. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. Impactfactor. Available at: [Link]
Sittaramane, V. et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. Georgia Southern Commons. Available at: [Link]
Application Notes and Protocols for the Derivatization of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one for SAR Studies
Introduction: The Quinolinone Scaffold and the Imperative for Derivatization in Drug Discovery The quinolinone structural motif is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents wit...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Quinolinone Scaffold and the Imperative for Derivatization in Drug Discovery
The quinolinone structural motif is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antibacterial, anticancer, anti-inflammatory, and antiviral properties.[1][2][3] The versatility of the quinolinone scaffold allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile. Structure-Activity Relationship (SAR) studies are paramount in this process, systematically exploring how chemical modifications to a lead compound influence its biological activity and pharmacokinetic properties.[4][5]
This guide focuses on a specific, highly functionalized quinolinone core: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one . Each substituent on this core presents a unique opportunity for strategic derivatization to probe and optimize molecular interactions with biological targets.
The 3-Iodo group is a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. This allows for the introduction of a wide array of aryl, heteroaryl, and amino substituents, significantly expanding the chemical space for SAR exploration. The reactivity of the aryl-iodo bond is significantly higher than that of aryl-bromo or aryl-chloro bonds, making it an ideal position for selective modification.[6][7]
The 2-methyl group can be a site for C-H activation, allowing for the introduction of various functional groups. While sp3 C-H bond activation can be challenging, the methyl group adjacent to the nitrogen in the quinolinone ring exhibits enhanced reactivity.[8]
The 8-trifluoromethyl group is a critical modulator of physicochemical properties. The strong electron-withdrawing nature of the trifluoromethyl group can significantly impact the pKa of the quinolinone core and influence its metabolic stability.[9][10][11] The C-F bond is exceptionally strong, making the trifluoromethyl group resistant to oxidative metabolism, which can improve a drug candidate's half-life and bioavailability.[12][13]
The N1-H of the quinolinone ring is amenable to N-alkylation, providing another avenue for introducing diverse substituents.[14][15]
The C5, C6, and C7 positions on the benzo-fused ring, while unsubstituted in the parent molecule, represent further opportunities for functionalization, although this typically requires C-H activation strategies that can be less regioselective.[16][17][18]
This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic derivatization of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one to generate a focused library of analogs for comprehensive SAR studies.
Strategic Derivatization Pathways for SAR Exploration
The following sections outline key derivatization strategies targeting specific positions on the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one scaffold. Each strategy is accompanied by a detailed experimental protocol.
Diagram: Strategic Derivatization Points
Caption: Key positions for derivatization on the quinolinone core.
I. Derivatization at the C3-Position via Palladium-Catalyzed Cross-Coupling
The C3-iodo substituent is the most versatile handle for introducing molecular diversity. Palladium-catalyzed cross-coupling reactions are highly efficient and tolerate a wide range of functional groups.
A. Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling reaction is a robust method for forming carbon-carbon bonds between the quinolinone core and various aryl or heteroaryl boronic acids or esters. This allows for the exploration of how different aromatic systems at the C3 position affect biological activity.[6][19]
Standard glassware for inert atmosphere reactions (Schlenk flask or equivalent)
Procedure:
To a Schlenk flask, add 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1 equivalent), the aryl/heteroaryl boronic acid (1.2 equivalents), and the palladium catalyst (5 mol%).
Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.
Add anhydrous DMF via syringe.
Add the aqueous base solution (e.g., 2M K₂CO₃) via syringe.
Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Table 1: Representative Aryl Boronic Acids for Suzuki-Miyaura Coupling
Entry
Aryl Boronic Acid
Rationale for Inclusion in SAR Study
1
Phenylboronic acid
Unsubstituted baseline for comparison.
2
4-Methoxyphenylboronic acid
Electron-donating group to probe electronic effects.
3
4-Trifluoromethylphenylboronic acid
Electron-withdrawing group to probe electronic effects.
4
3-Pyridylboronic acid
Introduction of a basic nitrogen for potential hydrogen bonding.
5
2-Thiopheneboronic acid
Heteroaromatic ring to explore different spatial and electronic properties.
B. Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination is a powerful tool for constructing C-N bonds, allowing for the introduction of a wide variety of primary and secondary amines at the C3 position. This is crucial for exploring interactions with biological targets that involve hydrogen bonding or ionic interactions.[20][21][22]
In a glovebox or under a stream of inert gas, add the palladium catalyst, phosphine ligand, and base to a dry Schlenk flask.
Add 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1 equivalent) and the amine (1.2 equivalents).
Add the anhydrous solvent.
Seal the flask and heat the reaction mixture to 80-110 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.
After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the residue by column chromatography.
Table 2: Representative Amines for Buchwald-Hartwig Amination
Entry
Amine
Rationale for Inclusion in SAR Study
1
Aniline
Basic aromatic amine for initial screening.
2
Morpholine
Cyclic secondary amine to introduce a polar, non-basic group.
3
Piperidine
Cyclic secondary amine to introduce a basic aliphatic ring.
4
Benzylamine
Primary amine with an aromatic substituent.
5
Methylamine
Small primary amine to probe steric effects.
II. Derivatization at the N1-Position via N-Alkylation
The nitrogen at the 1-position of the quinolinone ring can be readily alkylated to introduce a variety of substituents. This modification can influence the compound's solubility, lipophilicity, and potential for hydrogen bonding.[23][24]
Diagram: N-Alkylation Workflow
Caption: Step-by-step workflow for N1-alkylation.
Protocol 3: N-Alkylation of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
To a round-bottom flask, add 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1 equivalent) and the base.
Add the solvent and stir the suspension.
Add the alkyl halide dropwise at room temperature.
Heat the reaction mixture to 50-80 °C and stir for 2-8 hours. Monitor the reaction by TLC.
Upon completion, cool the reaction mixture and pour it into ice-water.
Collect the precipitated solid by filtration, wash with water, and dry.
If necessary, purify the product by recrystallization or column chromatography.
III. Derivatization at the C2-Methyl Group via C-H Activation
The methyl group at the C2 position can undergo C-H activation, although this is generally more challenging than the cross-coupling reactions at the C3-iodo position. These reactions often require specific catalysts and conditions but can provide access to unique derivatives.[25]
Protocol 4: C-H Functionalization of the C2-Methyl Group (Conceptual)
Note: This is a conceptual protocol as specific conditions for this substrate may require significant optimization.
Coupling partner (e.g., an activated alkene or alkyne)
Transition metal catalyst (e.g., a Rhodium or Palladium complex)
Oxidant (if required by the catalytic cycle)
Solvent (e.g., a high-boiling non-polar solvent)
General Procedure:
Combine the quinolinone substrate, coupling partner, and catalyst in a reaction vessel under an inert atmosphere.
Add the solvent and any necessary additives (e.g., an oxidant).
Heat the reaction to a high temperature (often >100 °C) for an extended period (12-48 hours).
Monitor the reaction for the formation of the desired product.
Workup and purify as described in the previous protocols.
Characterization and SAR Analysis
All newly synthesized derivatives must be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To elucidate the chemical structure.
Mass Spectrometry (MS): To confirm the molecular weight.
High-Performance Liquid Chromatography (HPLC): To determine purity.
Once a library of derivatives has been synthesized and characterized, they should be subjected to a panel of biological assays to determine their activity. The resulting data should be compiled into a comprehensive SAR table to identify key structural features that contribute to the desired biological effect.
Table 3: Example SAR Data Table
Compound ID
R¹ (N1-substituent)
R³ (C3-substituent)
Biological Activity (e.g., IC₅₀, µM)
Parent
H
I
>100
1a
H
Phenyl
50.2
1b
H
4-Methoxyphenyl
25.8
2a
H
Aniline
15.3
3a
Methyl
I
89.5
3b
Methyl
Phenyl
42.1
Conclusion
The systematic derivatization of the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one core provides a powerful platform for conducting detailed Structure-Activity Relationship studies. By leveraging modern synthetic methodologies such as palladium-catalyzed cross-coupling and N-alkylation, researchers can efficiently generate diverse libraries of analogs. The insights gained from these studies are invaluable for the optimization of lead compounds and the development of novel therapeutics.
References
The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI.
One-Pot Synthesis of Quinolin-4(1H)-one Derivatives by a Sequential Michael Addition-Elimination/Palladium-Catalyzed Buchwald-Hartwig Amination Reaction - Organic Chemistry Portal.
Discovery and structure-activity relationship studies of quinolinone derivatives as potent IL-2 suppressive agents - PubMed.
Trifluoromethyl (–CF₃): A Cornerstone in Contemporary Medicinal Chemistry and Drug Optimization - AiFChem.
Application Notes and Protocols: The Role of the Trifluoromethyl Group in Enhancing Drug Metabolic Stability - Benchchem.
Trifluoromethyl group - Wikipedia. Available at: [Link]
Synthesis and structure-activity relationships of quinolinone and quinoline-based P2X7 receptor antagonists and their anti-sphere formation activities in glioblastoma cells - PubMed. Available at: [Link]
260 quinolones for applications in medicinal chemistry: synthesis and structure - DOI. Available at: [Link]
The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed. Available at: [Link]
Medicinal chemistry of quinolines as emerging anti-inflammatory agents: an overview. Available at: [Link]
Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. Available at: [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. Available at: [Link]
Synthesis of 4-quinolones - Organic Chemistry Portal. Available at: [Link]
Microwave assisted sp C-H activation of 2-methyl-quinoline and addition to electron deficient ketones. Available at: [Link]
An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities - Preprints.org. Available at: [Link]
Rhodium-Promoted C–H Bond Activation of Quinoline, Methylquinolines, and Related Mono ... - PMC. Available at: [Link]
Rhodium-Promoted C–H Bond Activation of Quinoline, Methylquinolines, and Related Mono-Substituted Quinolines | Organometallics - ACS Publications - American Chemical Society. Available at: [Link]
Structure-activity relationship of quinoline derivatives as potent and selective alpha(2C)-adrenoceptor antagonists - PubMed. Available at: [Link]
Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α2C-Adrenoceptor Antagonists | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review - RSC Publishing. Available at: [Link]
Structural–activity relationship (SAR) of 4-quinolone derivatives - ResearchGate. Available at: [Link]
MEDICINAL CHEMISTRY OF QUINOLONES.pptx - Slideshare. Available at: [Link]
Synthesis of 2-Arylquinolin-4(1H)-ones and Their Transformation to N-Alkylated and O-Alkylated Derivatives - ResearchGate. Available at: [Link]
One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC. Available at: [Link]
Catalyst-free benzylic C(sp3)-H functionalization of methyl quinolines with tryptanthrins. Available at: [Link]
Recent synthetic methodologies for the tricyclic fused-quinoline derivatives - ResearchGate. Available at: [Link]
Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - Semantic Scholar. Available at: [Link]
Remote C−H Activation of Quinolines through Copper‐Catalyzed Radical Cross‐Coupling - NUS. Available at: [Link]
Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease - Scirp.org. Available at: [Link]
and Chemoselective Allylic Alkylation of 2-Substituted Quinolin-4-ones with MBH Carbonates - American Chemical Society. Available at: [Link]
N- and / or O- Alkylation of Quinazolinone Derivatives - Juniper Publishers. Available at: [Link]
Metal-Free Synthesis of Functionalized Quinolines from 2-Styrylanilines and 2-Methylbenzothiazoles/2-Methylquinolines | ACS Omega. Available at: [Link]
Substituted quinolinones. 21. Efficient N-alkylation of 4-chloro-6 - TSI Journals. Available at: [Link]
Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B. Available at: [Link]
Regioselective Suzuki Cross-Coupling Route to 3,4-Disubstituted Quinolin-2(1H). Available at: [Link]
Palladium-Catalysed Synthesis and Transformation of Quinolones - PMC - NIH. Available at: [Link]
Synthesis of Azidoanilines by the Buchwald–Hartwig Amination - ACS Publications. Available at: [Link]
Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Available at: [Link]
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]
Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them - Academia.edu. Available at: [Link]
Synthesis of 8-Arylquinolines via One-Pot Pd-Catalyzed Borylation of Quinoline-8-yl Halides and Subsequent Suzuki–Miyaura Coupling | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Application Note: High-Throughput Screening for Novel Kinase Inhibitors Using 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
For Researchers, Scientists, and Drug Development Professionals Introduction: The Quinolinone Scaffold in Modern Drug Discovery The quinolinone core is a privileged scaffold in medicinal chemistry, with derivatives demon...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Quinolinone Scaffold in Modern Drug Discovery
The quinolinone core is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including anticancer and anti-inflammatory properties.[1][2] The strategic functionalization of this core can lead to highly potent and selective modulators of biological targets. This application note focuses on 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one , a novel compound designed for high-throughput screening (HTS) campaigns aimed at discovering next-generation kinase inhibitors. The presence of a trifluoromethyl group can significantly enhance biological activity and metabolic stability, while the iodo-substituent provides a handle for further chemical derivatization and potential specific interactions within a target's active site.[3] This document provides a detailed protocol for a representative HTS assay to identify and characterize the inhibitory potential of this compound against a putative cancer-related kinase.
Mechanism of Action: Targeting Aberrant Kinase Signaling
Many cancers are driven by the dysregulation of protein kinases, which are key components of signaling pathways that control cell growth, proliferation, and survival.[4] The imidazo[4,5-c]quinoline scaffold, structurally related to the compound , has been explored for the development of PI3K/mTOR inhibitors, which are central nodes in cancer signaling.[5] We hypothesize that 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one may act as an ATP-competitive inhibitor of a cancer-associated protein kinase. The planar quinolinone ring system can mimic the adenine region of ATP, while the trifluoromethyl and methyl groups can form favorable interactions within the hydrophobic pocket of the kinase active site. The iodine atom may form halogen bonds or other specific interactions that contribute to binding affinity and selectivity.
Figure 1: Hypothesized mechanism of action for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
High-Throughput Screening Protocol: In Vitro Kinase Assay
This protocol describes a robust and miniaturized biochemical HTS assay suitable for screening large compound libraries to identify inhibitors of a specific protein kinase.[6] The assay is designed for a 384-well plate format to maximize throughput and minimize reagent consumption.[7]
Materials and Reagents
Kinase: Recombinant human protein kinase (e.g., a member of a cancer-relevant family).
Substrate: A suitable peptide or protein substrate for the kinase.
ATP: Adenosine 5'-triphosphate.
Compound: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, dissolved in 100% DMSO to create a stock solution (e.g., 10 mM).
Assay Buffer: Kinase-specific buffer (e.g., Tris-HCl, HEPES) containing MgCl₂, DTT, and a surfactant like Brij-35.
Detection Reagent: A system to detect kinase activity, such as an antibody-based method for detecting substrate phosphorylation (e.g., HTRF, AlphaScreen) or a luminescence-based ATP detection reagent (e.g., Kinase-Glo®).
Control Inhibitor: A known potent inhibitor of the target kinase (e.g., Staurosporine for broad-spectrum inhibition, or a specific inhibitor if available).
Plates: 384-well, low-volume, white or black plates (depending on the detection method).
Instrumentation: Automated liquid handling system, microplate reader capable of detecting the chosen signal (e.g., fluorescence, luminescence).
Experimental Workflow
The HTS workflow is designed for automation to ensure reproducibility and high throughput.[8]
Figure 2: A generalized workflow for the high-throughput screening of kinase inhibitors.
Step-by-Step Protocol
Compound Plating:
Prepare a dilution series of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in 100% DMSO.
Using an acoustic dispenser or pin tool, transfer a small volume (e.g., 25-50 nL) of the compound dilutions into the wells of a 384-well assay plate.
Include wells for positive control (no inhibition; DMSO only) and negative control (100% inhibition; a high concentration of the control inhibitor).
Enzyme and Substrate Addition:
Prepare a master mix of the kinase and its substrate in the assay buffer.
Dispense the enzyme/substrate mix into all wells of the assay plate. The final volume at this stage might be around 5 µL.
Briefly centrifuge the plates to ensure all components are at the bottom of the wells.
Incubate for a short period (e.g., 15 minutes) at room temperature to allow for compound-enzyme interaction.
Reaction Initiation:
Prepare a solution of ATP in the assay buffer at a concentration close to its Km for the kinase.
Add the ATP solution to all wells to start the kinase reaction. The final assay volume could be 10 µL.
Incubation:
Incubate the reaction plate at room temperature for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the kinase reaction.
Detection:
Add the detection reagent to all wells to stop the kinase reaction and generate a signal.
Incubate as per the detection reagent manufacturer's instructions to allow the signal to stabilize.
Data Acquisition:
Read the plate on a microplate reader using the appropriate settings for the chosen detection technology.
Data Analysis
Normalization: The raw data from each well is normalized relative to the controls:
Dose-Response Curves: Plot the percent inhibition against the logarithm of the compound concentration.
IC₅₀ Determination: Fit the dose-response data to a four-parameter logistic equation to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.
Assay Validation
For a successful HTS campaign, the assay must be robust and reproducible.[6] The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay.[9]
A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[9]
Expected Results and Data Interpretation
The primary output of the HTS assay will be the IC₅₀ value for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one against the target kinase. This quantitative measure of potency allows for direct comparison with other compounds.
Parameter
Description
Representative Value
IC₅₀
The half-maximal inhibitory concentration, a measure of the compound's potency.
e.g., 0.5 µM
Hill Slope
The steepness of the dose-response curve. A slope of ~1 suggests a 1:1 binding stoichiometry.
~1.0
Z'-factor
A measure of assay quality and robustness.
> 0.7
Signal-to-Background
The ratio of the signal from the uninhibited reaction to the background signal.
> 3
Table 1: Key parameters and representative values for a successful HTS assay.
A potent IC₅₀ value would warrant further investigation of this compound in secondary assays, such as cell-based assays to determine its effect on cancer cell proliferation and selectivity profiling against a panel of other kinases to assess its specificity.[7][10]
Conclusion
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one represents a promising starting point for the development of novel kinase inhibitors. The HTS protocol outlined in this application note provides a robust and efficient method for evaluating its inhibitory activity and serves as a template for screening similar quinolinone-based compound libraries. The combination of a privileged chemical scaffold with a well-validated HTS workflow accelerates the hit-to-lead process in modern drug discovery.[8][11]
References
Rose, P. V., et al. (2010). Quantitative high-throughput screening identifies 8-hydroxyquinolines as cell-active histone demethylase inhibitors. PLoS One, 5(11), e15535. [Link]
BellBrook Labs (2025). High Throughput Screening Assays for Drug Discovery. BellBrook Labs. [Link]
Gorgan, D. C., et al. (2024). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. Molecules, 29(4), 772. [Link]
Slattery, C., et al. (2021). 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation. European Journal of Medicinal Chemistry, 223, 113645. [Link]
Wang, R., et al. (2020). A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. Frontiers in Chemistry, 8, 789. [Link]
Rojas, J., et al. (2022). Synthesis, antitumor activity, 3D-QSAR and molecular docking studies of new iodinated 4-(3H)-quinazolinones 3N-substituted. RSC Advances, 12(31), 20045-20058. [Link]
Gao, K., et al. (2021). Nanoscale, automated, high throughput synthesis and screening for the accelerated discovery of protein modifiers. Chemical Science, 12(22), 7646-7653. [Link]
Ferreira, R. S., & de C. da S. Pinto, A. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Pharmaceuticals, 16(8), 1141. [Link]
Bechill, J., et al. (2016). A High-Throughput Cell-Based Screen Identified a 2-[(E)-2-Phenylvinyl]-8-Quinolinol Core Structure That Activates p53. PLOS ONE, 11(4), e0154123. [Link]
Zhang, J., et al. (2021). High-Throughput Screening Campaign Identified a Potential Small Molecule RXFP3/4 Agonist. Molecules, 26(24), 7545. [Link]
Sivaraman, K., & Parthasarathy, V. (2011). High-Throughput Screening: The Hits and Leads of Drug Discovery- An Overview. International Journal of Pharmaceutical and Clinical Research, 3(1), 1-5. [Link]
Bielawski, M., & Olofsson, B. (2011). One-Pot Synthesis of Diaryliodonium Triflates from Aryl Iodides and Arenes. Organic Syntheses, 88, 213-221. [Link]
Li, Y., et al. (2016). Identification of a 3,3-difluorinated tetrahydropyridinol compound as a novel antitumor agent for hepatocellular carcinoma. Medicinal Chemistry Research, 25, 2238-2247. [Link]
Singh, R. P., et al. (2021). Trifluoromethyl group – Knowledge and References. Journal of the Turkish Chemical Society Section A: Chemistry, 8(3), 827-866. [Link]
Al-Masoudi, N. A., et al. (2018). Synthesis, Biological Properties, and Molecular Docking Study of Novel 1,2,3-Triazole-8-quinolinol Hybrids. Molecules, 23(11), 2993. [Link]
Arockiaraj, M., & Rajeshkumar, V. (2022). Iodine-promoted sequential C(sp3)–H oxidation and cyclization of aryl methyl ketones with 2-(2-aminophenyl)quinazolin-4(3H)-ones. Organic & Biomolecular Chemistry, 20(33), 6615-6619. [Link]
Parsons, A. T., et al. (2016). Isolation and Reactivity of Trifluoromethyl Iodonium Salts. ACS Central Science, 2(5), 307-312. [Link]
Sertbakan, T. R., & Güllüoğlu, M. T. (2017). Structure, Spectroscopic and Quantum Chemical Investigations of 4-Amino-2-Methyl-8-(Trifluoromethyl)Quinoline. Journal of the Turkish Chemical Society Section A: Chemistry, 4(3), 759-774. [Link]
Lee, H., et al. (2024). Pharmaceutical composition for oral administration comprising aminopyrimidine derivative or pharmaceutically acceptable salt, hydrate, or solvate thereof. U.S.
Liu, Q., et al. (2010). Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][1][12]naphthyridin-2(1H)-one as a Highly Potent, Selective Mammalian Target of Rapamycin (mTOR) Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 53(19), 7146-7155. [Link]
Technical Support Center: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Synthesis
Welcome to the Technical Support and Troubleshooting Center for the synthesis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. This portal is designed for drug development professionals and process chemists.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support and Troubleshooting Center for the synthesis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. This portal is designed for drug development professionals and process chemists. It provides validated methodologies, mechanistic insights, and targeted solutions to overcome common synthetic bottlenecks—specifically, poor cyclization yields and stalled electrophilic aromatic iodination.
System Overview & Reaction Pathway
The synthesis of the target molecule relies on a two-phase sequence: a thermally demanding Conrad-Limpach cyclization to build the quinolin-4(1H)-one core, followed by a highly regioselective electrophilic C3-iodination.
Two-step synthesis workflow from aniline precursor to the 3-iodo-quinolin-4-one target.
Validated Step-by-Step Methodology
Phase 1: Conrad-Limpach Cyclization
Condensation: In a round-bottom flask equipped with a Dean-Stark trap, combine 2-(trifluoromethyl)aniline (1.0 eq) and ethyl acetoacetate (1.2 eq) in toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).
Azeotropic Removal: Reflux the mixture at 110°C. Self-Validation: The reaction is complete when the theoretical volume of water is collected in the trap, indicating full conversion to the enamine. Concentrate under reduced pressure.
Thermal Cyclization: Pre-heat Dowtherm A (or diphenyl ether) to 250°C in a multi-neck flask. Crucial Step: Add the crude enamine intermediate dropwise to the boiling solvent. This high-dilution approach prevents intermolecular side reactions[1].
Isolation: Cool the mixture to room temperature. Add cold hexanes to force the precipitation of 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Filter and wash thoroughly with hexanes to remove residual high-boiling solvent.
Phase 2: Regioselective C3-Iodination
Activation: Suspend the quinolin-4(1H)-one intermediate (1.0 eq) in neat trifluoroacetic acid (TFA). The acidic medium protonates the quinolinone, disrupting crystal lattice packing and enhancing solubility.
Iodination: Add N-iodosuccinimide (NIS) (1.2 eq) in portions at room temperature. Causality: TFA reacts with NIS to generate iodine trifluoroacetate, a highly reactive electrophile necessary for overcoming the electron-withdrawing effect of the 8-CF
3
group[2].
Quenching & Recovery: Stir for 2-4 hours. Self-Validation: Monitor by LC-MS until the starting material mass disappears. Pour the mixture over crushed ice and quench with saturated aqueous sodium thiosulfate (Na
2
S
2
O
3
) until the iodine color dissipates.
Purification: Filter the resulting precipitate. Triturate the crude solid sequentially with hot ethyl acetate and methanol to yield the pure target compound.
Quantitative Optimization Data
The following table summarizes the causal relationship between reaction conditions and final yield, highlighting why specific reagents are mandated in the protocol.
Reaction Phase
Condition Tested
Yield (%)
Purity (LC-MS)
Mechanistic Observation
Cyclization
Bulk heating in Dowtherm A (250°C)
35%
80%
High tar formation due to competing intermolecular condensation[1].
Cyclization
Dropwise addition to Dowtherm A (250°C)
78%
95%
Low steady-state concentration kinetically favors intramolecular ring closure.
Iodination
I
2
, Na
2
CO
3
, DMF (80°C)
<10%
N/A
8-CF
3
group deactivates the ring; the electrophile is too weak to attack C3.
Q: My thermal cyclization in Dowtherm A yields excessive tar and low product recovery. How can I mitigate this?A: Tar formation during the Conrad-Limpach synthesis is typically caused by intermolecular condensation competing with the desired intramolecular hetero-Diels-Alder cyclization[1]. To mitigate this, ensure the Dowtherm A is pre-heated to at least 250°C before the enamine is introduced. Adding the enamine dropwise maintains a low steady-state concentration of the intermediate, kinetically favoring the intramolecular pathway.
Q: The iodination at the C3-position is stalling, and starting material remains despite using excess iodine. What is the mechanistic failure?A: The trifluoromethyl (-CF
3
) group at the 8-position is strongly electron-withdrawing, which deactivates the quinolinone ring toward electrophilic aromatic substitution. Standard iodine/base conditions are insufficiently electrophilic. Switch to N-iodosuccinimide (NIS) in trifluoroacetic acid (TFA). TFA not only solubilizes the substrate but also reacts with NIS to generate iodine trifluoroacetate in situ[2]. This highly reactive electrophilic species readily overcomes the deactivation barrier to achieve complete regioselective C3-iodination[3].
Q: How do I overcome the severe solubility issues during the purification of the final iodinated product?A: Quinolin-4(1H)-ones exhibit notoriously poor solubility in standard organic solvents due to strong intermolecular hydrogen bonding and
π−π
stacking[4]. Avoid silica gel column chromatography, as the compound will streak and result in poor recovery. Instead, rely on precipitation and trituration. Quenching the TFA reaction mixture into ice water forces precipitation. Follow this with sequential trituration using hot ethyl acetate to remove unreacted NIS/succinimide, and methanol to remove organic impurities.
References
Quinolin-4-ones: Methods of Synthesis and Applic
Application Notes and Protocols: Aromatic Iodination using N-Iodosuccinimide and Trifluoroacetic Acid. Benchchem.
Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide and catalytic trifluoroacetic acid. Organic Chemistry Portal.
A New Scalable Synthesis of ELQ-300, ELQ-316, and other Antiparasitic Quinolones. Lisa Frueh.
troubleshooting low solubility of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in DMSO
Enhancing DMSO Solubility of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and assay developers struggling with...
Author: BenchChem Technical Support Team. Date: April 2026
Enhancing DMSO Solubility of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and assay developers struggling with the solvation of heavily substituted quinolinone derivatives.
The compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one presents a "perfect storm" of physicochemical properties that resist solvation, often resulting in cloudy suspensions, inaccurate assay concentrations, and failed high-throughput screening (HTS) campaigns. Below, we break down the root causes of this insolubility and provide field-proven, self-validating protocols to overcome them.
Part 1: Mechanistic Root Causes (The "Why")
Q1: Why does this specific compound form a cloudy suspension in 100% DMSO, even at low concentrations (e.g., 5-10 mM)?A1: The insolubility is driven by three compounding structural factors:
Tautomerism & Crystal Lattice Energy: Quinolin-4(1H)-ones exist in a tautomeric equilibrium with their 4-hydroxyquinoline (enol) forms. In the solid state, the keto form (quinolin-4(1H)-one) is heavily favored because it forms highly stable intermolecular hydrogen bonds (NH···O=C), creating tightly packed dimer or tape structures ()[1][2]. DMSO is a strong hydrogen-bond acceptor but a poor donor; it struggles to independently break this highly stable crystalline lattice.
Hydrophobicity of the Trifluoromethyl Group: The 8-trifluoromethyl (-CF3) group is intensely lipophilic and electron-withdrawing. Polar aprotic solvents like DMSO are fundamentally mismatched for solvating highly fluorinated, "greasy" domains, leading to solvent exclusion ()[3].
The Heavy Atom Effect: The 3-iodo substituent significantly increases the molecular weight and polarizability of the molecule, further stabilizing the crystal lattice through dispersion forces and potential halogen bonding.
Fig 1: Mechanistic pathways driving the low DMSO solubility of the target quinolinone derivative.
Q2: Heating the sample dissolves the compound, but it precipitates when cooled or diluted into aqueous assay buffers. What is happening?A2: You are observing the critical difference between kinetic and thermodynamic solubility ()[4]. Heating provides the kinetic energy required to break the NH···O=C lattice. However, upon cooling, the thermodynamic drive to reform the crystal lattice dominates. If the compound crashes out at room temperature, your stock concentration exceeds its absolute thermodynamic solubility limit in DMSO. When diluting into aqueous buffers, the hydrophobic -CF3 and -I groups force the molecule to rapidly aggregate (precipitate) to avoid water.
Part 2: Quantitative Strategy Comparison
Before moving to the protocols, review the table below to select the strategy that best fits your downstream application constraints.
Strategy
Mechanism of Action
Pros
Cons / Limitations
Thermo-Mechanical (60°C + Sonication)
Provides kinetic energy to disrupt the crystal lattice
No chemical alteration to the stock solution
High risk of precipitation upon cooling or freeze-thaw
Chemical Disruption (1% TFA or TEA)
Disrupts intermolecular NH···O=C hydrogen bonding
Highly effective for tautomeric heterocycles
May alter local pH in weakly buffered biological assays
Solvent Switch (NMP or DMF)
Better solvation of the hydrophobic -CF3 group
Prevents ambient temperature precipitation
Higher cellular toxicity compared to DMSO
Aqueous Excipients (PEG-400, Tween-80)
Forms micelles to encapsulate lipophilic domains
Excellent for in vivo or cell culture dilution
Increases viscosity; difficult to pipette in HTS
Part 3: Step-by-Step Troubleshooting Protocols (The "How")
To ensure scientific integrity, these protocols are designed as self-validating systems. You must confirm the state of the solution at each checkpoint before proceeding to biological evaluation.
Use this protocol first to establish the kinetic solubility baseline.
Vessel Selection: Weigh the required mass of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one into a glass vial . Avoid plastics, as highly lipophilic, fluorinated compounds can adsorb to the walls of plastic microfuge tubes.
Solvent Addition: Add anhydrous, sterile-filtered DMSO to achieve a conservative target concentration (start at 2.5 mM to 5 mM, rather than 10 mM).
Mechanical Disruption: Vortex vigorously for 60 seconds to maximize the solvent-solute surface area.
Thermal Disruption: Place the vial in a heated ultrasonic bath set to 60°C for 15–20 minutes . The combination of cavitation (sonication) and heat is required to break the tautomeric dimer tapes.
Thermodynamic Equilibration: Remove the vial and allow it to equilibrate to room temperature (25°C) for 1 hour.
Self-Validation Check: Visually inspect the vial under a light microscope (10x magnification).
If clear: The concentration is within the thermodynamic limit. Proceed to assay.
If micro-crystals are present: The lattice has reformed. Proceed immediately to Protocol B.
Protocol B: Chemical Lattice Disruption
Use this protocol if Protocol A fails, provided your downstream assay can tolerate trace additives.
Additive Selection: To the cloudy DMSO suspension from Protocol A, add 1% (v/v) of either Triethylamine (TEA) or Trifluoroacetic Acid (TFA) .
Causality: TEA deprotonates the quinolinone NH, forming a highly soluble salt. TFA protonates the carbonyl oxygen, permanently disrupting the NH···O=C hydrogen bond network. Choose based on the pH sensitivity of your downstream target.
Agitation: Vortex for 1 minute. The disruption of the tautomeric network should cause rapid, visible clearing of the solution.
Aqueous Dilution (Critical Step): If preparing dilutions for an aqueous assay, pre-warm the aqueous buffer to 37°C before adding the DMSO stock. Adding a DMSO stock to a cold buffer causes "solvent shock," leading to immediate precipitation ()[4].
Fig 2: Step-by-step troubleshooting workflow for solubilizing recalcitrant quinolinone compounds.
References
Title: Structure-Activity Relationship Studies and Design of a PTPN22 Inhibitor with Enhanced Isozyme Selectivity and Cellular Efficacy
Source: PMC (PubMed Central)
URL: [Link]
Title: Biological assay challenges from compound solubility: strategies for bioassay optimization
Source: ResearchGate / Drug Discovery Today
URL: [Link]
Title: Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity
Source: ACS Publications (The Journal of Organic Chemistry)
URL: [Link]
Technical Support Center: Optimizing Iodination of 2-Methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Welcome to the Technical Support Center for the functionalization of fluorinated quinolinone scaffolds. This guide is designed for researchers and drug development professionals optimizing the C-3 iodination of 2-methyl-...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the functionalization of fluorinated quinolinone scaffolds. This guide is designed for researchers and drug development professionals optimizing the C-3 iodination of 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one , a critical building block in the synthesis of antimalarial and kinase inhibitor libraries.
Below, you will find mechanistic insights, validated protocols, and a comprehensive Q&A troubleshooting guide to ensure high-yielding, regioselective transformations.
Mechanistic Grounding & Reaction Design
The 4-quinolone system exhibits tautomerism, but its enamine-like character makes the C-3 position the most nucleophilic site, highly susceptible to electrophilic aromatic substitution[1]. However, the specific substitution pattern of this substrate significantly alters its reactivity:
Deactivation via 8-
CF3
: The 8-trifluoromethyl group exerts a powerful electron-withdrawing inductive effect (-I). This pulls electron density away from the ring nitrogen, suppressing the delocalization required to activate the C-3 position.
Steric & Electronic Modulation via 2-Methyl: The 2-methyl group provides minor electron donation via hyperconjugation, partially offsetting the deactivation, but introduces slight steric hindrance adjacent to the reaction center[2].
Because of the deactivated nature of the ring, standard molecular iodine (
I2
) often results in sluggish kinetics. Electrophilic iodination using N-Iodosuccinimide (NIS) activated by an acid catalyst is the preferred pathway to generate a highly reactive iodonium (
I+
) equivalent.
Mechanistic pathway of C-3 electrophilic iodination of the quinolin-4(1H)-one scaffold.
Optimization Parameters (Data Summary)
To optimize your specific workflow, consult the following quantitative summary of common iodination conditions for deactivated 4-quinolones.
Reagent System
Solvent
Temp (°C)
Time (h)
Typical Conversion
Mechanistic Notes
I2
/
Na2CO3
H2O
/ Dioxane
25
24
< 30%
Insufficient electrophilicity for 8-
CF3
deactivated ring.
I2
/
HIO3
EtOH
60
12
50–60%
Moderate yield; requires oxidant to generate active electrophile.
NIS (1.2 eq)
DMF
60
4–6
85–90%
Strong baseline. Polar aprotic solvent stabilizes the transition state.
NIS (1.1 eq) + TFA
MeCN
25
2–4
> 95%
Optimal. Acid catalysis accelerates attack while minimizing heat[2].
Standardized Experimental Protocol
Objective: Achieve >95% conversion to 3-iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one while suppressing di-iodination and reagent degradation.
Substrate Dissolution: Charge a dry, light-shielded round-bottom flask with 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1.0 equiv). Add anhydrous Acetonitrile (MeCN) to achieve a 0.2 M concentration. Stir until a fine suspension or clear solution is achieved.
Catalyst Addition: Add Trifluoroacetic acid (TFA, 0.1 equiv) dropwise. (Causality Note: The acid catalyst is critical for protonating the NIS carbonyl, dramatically enhancing the electrophilicity of the iodine atom to overcome the 8-
CF3
deactivation).
Electrophile Introduction: Add NIS (1.1 equiv) in three equal portions over 15 minutes at room temperature (25°C).
Self-Validating Checkpoint: The solution should transition to a pale yellow. A rapid shift to dark brown indicates homolytic cleavage of NIS to
I2
, signaling reagent degradation or light exposure.
Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via LC-MS or TLC (Eluent: 5% MeOH in DCM). The C-3 iodinated product will exhibit a higher
Rf
value due to decreased polarity.
Quenching & Workup: Once conversion exceeds 95%, quench the reaction by adding 10% aqueous sodium thiosulfate (
Na2S2O3
) equal to half the reaction volume. Stir vigorously for 15 minutes.
Self-Validating Checkpoint: The yellow/orange color must completely dissipate, confirming the reduction of any residual electrophilic iodine to inert iodide (
I−
).
Isolation: Dilute with distilled water to precipitate the product. Filter the crude solid under vacuum. Triturate the filter cake with warm water (40°C) to remove residual succinimide, then dry under high vacuum at 50°C.
Troubleshooting Guide
Troubleshooting logic tree for resolving low yield in quinolinone iodination.
Q: My reaction stalls at ~50% conversion despite using excess NIS. How do I drive it to completion?A: The 8-trifluoromethyl group exerts a strong electron-withdrawing inductive effect, pulling electron density away from the nitrogen atom. As the reaction progresses, the effective concentration of the substrate drops, and the reaction stalls.
Solution: Do not simply add more NIS, as this promotes side reactions. Instead, add a catalytic amount of Trifluoroacetic Acid (TFA, 10-20 mol%). TFA protonates the carbonyl oxygen of NIS, dramatically increasing the electrophilicity of the iodine atom to overcome the substrate's deactivation.
Q: I am observing a significant amount of a di-iodinated byproduct. What causes this and how can it be prevented?A: While C-3 is the most reactive site[1],[3], forcing conditions (high heat, large excess of NIS) can trigger secondary iodination, often via unintended radical pathways or electrophilic attack at the C-6 position.
Solution: Ensure strict temperature control (do not exceed 60°C when using DMF) and limit NIS to 1.05–1.1 equivalents. If di-iodination persists, switch the solvent to acetonitrile (MeCN) and run the reaction at room temperature with a TFA catalyst.
Q: During workup, my product is co-eluting with a persistent impurity on TLC/LC-MS. What is it?A: The most common impurity is unreacted succinimide (the byproduct of NIS). While succinimide is highly water-soluble, it can become trapped in the crystal lattice of the hydrophobic quinolinone product during precipitation.
Solution: After quenching with sodium thiosulfate, perform a rigorous trituration of the crude solid using warm water (40°C) or dilute aqueous sodium bicarbonate. Avoid using non-polar organic solvents for trituration, as the product and succinimide may co-precipitate.
Frequently Asked Questions (FAQs)
Q: Can I use molecular iodine (
I2
) instead of NIS for this specific substrate?A: Yes, but it is generally less efficient for deactivated rings. Standard
I2
iodination relies on the inherent nucleophilicity of the substrate, which is compromised here by the 8-
CF3
group. If
I2
must be used, it should be paired with an oxidant (like
HIO3
) to generate the active electrophile, or utilized in a radical-based direct C-H iodination protocol, which has been proven effective for C-3 selective iodination of quinolones[3].
Q: How does the 2-methyl group influence the reaction dynamics?A: The 2-methyl group provides a slight electron-donating effect via hyperconjugation, which partially offsets the deactivating nature of the 8-
CF3
group. However, it also introduces minor steric hindrance adjacent to the C-3 position. This is why highly bulky iodinating agents should be avoided in favor of the relatively compact NIS or
I2
[2].
Q: Why do we use sodium thiosulfate (
Na2S2O3
) instead of sodium bicarbonate (
NaHCO3
) for the quench?A: Sodium bicarbonate only neutralizes acid; it does not deactivate the electrophile. Sodium thiosulfate acts as a reducing agent, converting any unreacted electrophilic iodine or molecular
I2
into highly water-soluble, unreactive iodide ions (
I−
). This prevents continued, uncontrolled iodination during the concentration and isolation phases.
References
Title: 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions
Source: ResearchGate
URL:1
Title: The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil
Source: Chemical Communications (RSC Publishing)
URL:3
Title: WO2024191996A1 - Bicyclic ureas as kinase inhibitors
Source: Google Patents
URL:2
Technical Support Center: Overcoming Resistance to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Introduction Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Quinoline derivatives are a signifi...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Quinoline derivatives are a significant class of compounds in anticancer research, known to act through various mechanisms including cell cycle arrest, apoptosis induction, and inhibition of signaling pathways.[1][2][3] However, as with many targeted therapies, the development of drug resistance is a major obstacle in their clinical application.[1][4]
This guide provides a comprehensive resource for troubleshooting and overcoming resistance to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in in vitro cell line models. The content is structured to provide both quick-reference FAQs and in-depth experimental protocols to help you diagnose and address resistance in your experiments.
Frequently Asked Questions (FAQs)
Q1: My cancer cell line, initially sensitive to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, is now showing reduced sensitivity. What are the first steps to confirm resistance?
A1: The first step is to quantitatively confirm the shift in sensitivity. This is typically done by comparing the half-maximal inhibitory concentration (IC50) of the suspected resistant cell line to the parental, sensitive cell line. A significant increase in the IC50 value is a clear indicator of acquired resistance.[5]
Protocol 1: Determination of IC50 Value
This protocol outlines the essential steps for generating a dose-response curve and calculating the IC50 value.
Materials:
Parental and suspected resistant cancer cell lines
Complete cell culture medium
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one stock solution (dissolved in a suitable solvent like DMSO)[6]
96-well plates
Cell viability assay reagent (e.g., MTT, MTS, or CCK-8)[7]
Microplate reader
CO2 incubator (37°C, 5% CO2)
Procedure:
Cell Seeding: Seed both parental and suspected resistant cells in 96-well plates at an optimal density determined from a prior growth curve analysis.[8] Allow cells to attach overnight.[9]
Drug Treatment: Prepare serial dilutions of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one in complete culture medium. It's advisable to use a broad concentration range in the initial experiment to capture the full dose-response curve.[9][10] Remove the old medium and add the medium containing the different drug concentrations. Include a vehicle-only control (medium with the same final concentration of the solvent).[6][9]
Incubation: Incubate the plates for a period relevant to the cell line's doubling time and the drug's mechanism of action, typically 48-72 hours.[9][11]
Viability Assessment: After incubation, assess cell viability using your chosen assay according to the manufacturer's protocol.[7][11]
Data Analysis: Measure the absorbance using a microplate reader. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the logarithm of the drug concentration and determine the IC50 value using non-linear regression analysis.[5][9]
Q2: What are the common mechanisms of acquired resistance to quinoline-based compounds?
A2: Resistance to quinoline derivatives, and targeted therapies in general, can arise from several mechanisms:[12][13]
Target Alterations: Mutations in the drug's molecular target can prevent effective binding.
Activation of Bypass Signaling Pathways: Cancer cells can activate alternative survival pathways to circumvent the effects of the drug.[11]
Increased Drug Efflux: Overexpression of drug efflux pumps, such as P-glycoprotein (P-gp), can actively remove the compound from the cell, reducing its intracellular concentration.[14]
Altered Drug Metabolism: Cells may develop mechanisms to metabolize and inactivate the drug more efficiently.[4]
Q3: How can I generate a resistant cell line model in my lab?
A3: Drug-resistant cell lines are typically generated by exposing a parental, sensitive cell line to gradually increasing concentrations of the drug over a prolonged period.[9][12][15] This process selects for cells that have developed mechanisms to survive in the presence of the drug.[9]
Protocol 2: Induction of Drug Resistance
This protocol provides a general framework for developing a resistant cell line.
Procedure:
Initial Exposure: Start by culturing the parental cell line in a medium containing 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one at a concentration close to its IC20 (the concentration that inhibits 20% of cell growth).
Stepwise Increase: Once the cells have adapted and are growing at a rate comparable to the parental cells, gradually increase the drug concentration.[9][15] A common strategy is to double the concentration at each step.[9]
Monitoring: Continuously monitor the cells for signs of recovery and proliferation. If significant cell death occurs, you may need to reduce the concentration or increase the adaptation time.[15]
Confirmation of Resistance: Periodically determine the IC50 of the cultured cells to track the development of resistance. A significant and stable increase in the IC50 value indicates the successful generation of a resistant cell line.[5]
Cryopreservation: It is crucial to create frozen stocks of the resistant cell line at various passages to ensure you have a backup.[15]
Once resistance is confirmed, the next step is to investigate the underlying mechanism. This section provides a logical workflow and detailed protocols for this investigation.
Workflow for Investigating Resistance
Caption: A logical workflow for investigating the mechanisms of drug resistance.
Investigating Increased Drug Efflux
A common mechanism of multidrug resistance is the overexpression of ATP-binding cassette (ABC) transporters like P-glycoprotein (P-gp), which actively pump drugs out of the cell.[12][14]
Protocol 3: Rhodamine 123 Efflux Assay
Rhodamine 123 is a fluorescent substrate of P-gp. Reduced intracellular accumulation of Rhodamine 123 in the resistant cells compared to the parental cells suggests increased P-gp activity.
Procedure:
Harvest and wash both parental and resistant cells.
Incubate the cells with Rhodamine 123 in the presence and absence of a known P-gp inhibitor (e.g., verapamil).
After incubation, wash the cells to remove extracellular dye.
Analyze the intracellular fluorescence of the cells using a flow cytometer or fluorescence microscope.
Protocol 4: Western Blot for P-glycoprotein (ABCB1)
This protocol directly assesses the expression level of the P-gp protein.
Procedure:
Protein Extraction: Lyse parental and resistant cells to extract total protein.
Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).
SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.[11]
Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[11]
Blocking and Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for P-gp (ABCB1). Also, probe for a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.[11]
Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.[11]
Data Interpretation:
Experiment
Expected Result in Resistant Cells
Interpretation
Rhodamine 123 Assay
Decreased intracellular fluorescence
Increased P-gp activity
Western Blot for P-gp
Increased P-gp protein expression
Overexpression of drug efflux pump
Investigating Target Alterations
Mutations in the drug's target protein can reduce binding affinity, leading to resistance.
Protocol 5: Target Gene Sequencing
This will identify any mutations in the gene encoding the target protein.
Procedure:
RNA Extraction and cDNA Synthesis: Isolate total RNA from both parental and resistant cells and reverse transcribe it into cDNA.
PCR Amplification: Amplify the coding sequence of the target gene using specific primers.
Sanger Sequencing: Sequence the PCR products to identify any mutations.
Protocol 6: Western Blot for Target Protein Expression
This will determine if the expression level of the target protein is altered.
Procedure: Follow the general Western blot protocol (Protocol 4), but use a primary antibody specific for the target protein of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
Data Interpretation:
Experiment
Expected Result in Resistant Cells
Interpretation
Target Gene Sequencing
Identification of mutations in the coding sequence
Altered drug target
Western Blot for Target
Increased or decreased protein expression
Altered target protein levels
Investigating Bypass Pathway Activation
Cancer cells can develop resistance by activating alternative signaling pathways that promote survival and proliferation, thereby bypassing the inhibitory effect of the drug.[11]
Protocol 7: Phospho-Kinase Array
This is a screening method to identify changes in the phosphorylation status of a wide range of kinases, providing clues about which pathways may be activated.
Procedure:
Lyse parental and resistant cells and quantify the protein concentration.
Incubate the lysates with the phospho-kinase array membrane according to the manufacturer's instructions.
Detect the signals and compare the phosphorylation profiles of the parental and resistant cells to identify differentially phosphorylated kinases.
Protocol 8: Western Blot for Key Signaling Proteins
Based on the results of the phospho-kinase array or existing literature on quinoline compounds, validate the activation of specific pathways by examining the phosphorylation status of key proteins (e.g., p-AKT, p-ERK, p-STAT3).
Procedure: Follow the general Western blot protocol (Protocol 4), using primary antibodies specific for both the phosphorylated and total forms of the proteins of interest.
Data Interpretation:
Experiment
Expected Result in Resistant Cells
Interpretation
Phospho-Kinase Array
Increased phosphorylation of specific kinases
Activation of bypass signaling pathways
Western Blot
Increased ratio of phosphorylated to total protein
Confirmation of pathway activation
Overcoming Resistance: Experimental Strategies
Once a potential resistance mechanism has been identified, the following strategies can be explored to overcome it.
Combination Therapy
If a bypass pathway is activated, combining 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one with an inhibitor of that pathway may restore sensitivity.[11]
Protocol 9: Combination Index (CI) Assay
The combination index (CI) is used to determine if the effect of two drugs together is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).
Procedure:
Treat the resistant cell line with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one alone, the second inhibitor alone, and a combination of both drugs at a constant ratio over a range of concentrations.[11]
Assess cell viability after a set incubation period.[11]
Calculate the CI using software such as CompuSyn.[11]
Workflow for Combination Therapy
Caption: A workflow for designing and validating combination therapy strategies.
Conclusion
Overcoming resistance to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one requires a systematic and evidence-based approach. By confirming resistance, investigating the underlying mechanisms, and exploring strategies like combination therapies, researchers can develop more effective treatment strategies. This guide provides a foundational framework for these investigations.
References
Fallahi-Sichani, M. et al. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current Protocols in Chemical Biology. Available from: [Link]
Procell. Drug-resistant Cell Lines一Crack the Survival Code of Cancer Cells and Overcome Treatment Barriers. Available from: [Link]
Crown Bioscience. How to use in vitro models to study and overcome drug resistance in oncology. Available from: [Link]
Wang, Y. et al. Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death. International Journal of Molecular Medicine. Available from: [Link]
Creative Bioarray. Establishment of Drug-resistant Cell Lines. Available from: [Link]
Sorger Lab. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Available from: [Link]
Lee, J. et al. Development of Drug-resistant Cell Lines for Experimental Procedures. Journal of Visualized Experiments. Available from: [Link]
Singh, A. et al. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry. Available from: [Link]
Tsypin, L. & Turkewitz, A. Cell deposition and drug sensitivity assay. protocols.io. Available from: [Link]
Wang, S. et al. Development of a Novel Quinoline Derivative as a P-Glycoprotein Inhibitor to Reverse Multidrug Resistance in Cancer Cells. Molecules. Available from: [Link]
Solomon, V. R. et al. Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry. Available from: [Link]
Crystal, A. S. et al. Implementation of In Vitro Drug Resistance Assays: Maximizing the Potential for Uncovering Clinically Relevant Resistance Mechanisms. Journal of Visualized Experiments. Available from: [Link]
El-gamal, M. I. et al. AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. Al-Azhar Journal of Pharmaceutical Sciences. Available from: [Link]
D'Incalci, M. et al. A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph”. Anticancer Research. Available from: [Link]
Chen, L. et al. Anticancer Quinolinol Small Molecules Target Multiple Pathways to Promote Cell Death and Eliminate Melanoma Cells Resistant to BRAF Inhibitors. International Journal of Molecular Sciences. Available from: [Link]
Kamal, A. et al. 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation. European Journal of Medicinal Chemistry. Available from: [Link]
Wang, Y. et al. Identification of a 3,3-difluorinated tetrahydropyridinol compound as a novel antitumor agent for hepatocellular carcinoma. Investigational New Drugs. Available from: [Link]
Gherman, C. M. et al. New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. Molecules. Available from: [Link]
Ministry of Health, Labour and Welfare, Japan. Pharmaceutical and Medical Devices Agency Notification No. 1006-1. Available from: [Link]
Kosov, D. et al. 3H-Pyrazolo[4,3-f]quinoline-Based Kinase Inhibitors Inhibit the Proliferation of Acute Myeloid Leukemia Cells In Vivo. Journal of Medicinal Chemistry. Available from: [Link]
Li, Y. et al. A Trifluoromethyl Quinazoline Compound Regulates the Epithelial–Mesenchymal Transition of Prostatic Hyperplasia Cells by Inhibiting the Secretion of TGF-β1 in Stromal Cells. International Journal of Molecular Sciences. Available from: [Link]
purification challenges of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Welcome to the Advanced Application Support Center. This guide is engineered for researchers, medicinal chemists, and process scientists facing downstream bottlenecks in the isolation and purification of highly functiona...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Application Support Center. This guide is engineered for researchers, medicinal chemists, and process scientists facing downstream bottlenecks in the isolation and purification of highly functionalized halogenated quinolones.
The synthesis of 3-iodo-4-quinolones typically proceeds via the electrophilic C3-selective iodination of the parent quinolone [1]. However, the specific integration of an iodine atom at the 3-position, a methyl group at the 2-position, and a strongly electron-withdrawing trifluoromethyl (
−CF3
) group at the 8-position creates a "perfect storm" of physicochemical challenges. This guide deconstructs the causality behind these challenges and provides field-proven, self-validating protocols to overcome them.
Part 1: Mechanistic Overview of Purification Bottlenecks
Before troubleshooting, it is critical to understand the molecular forces actively working against your purification efforts:
Lactam-Lactim Tautomerization: The 1H-quinolone core exists in a dynamic equilibrium with its 4-hydroxyquinoline tautomer. On the slightly acidic surface of normal-phase silica gel, this exchange is continuous, causing severe peak broadening and streaking.
Halogen Bonding & Extreme Crystallinity: The highly polarizable C3-iodine atom acts as a potent halogen bond donor, while the C4-carbonyl oxygen acts as an acceptor. Combined with extensive
π−π
stacking of the planar core, the crystal lattice energy is immense, rendering the molecule nearly insoluble in standard chromatographic solvents (DCM, Hexanes, EtOAc).
Electronic Perturbation by the 8-
CF3
Group: The strongly electron-withdrawing 8-
CF3
group pulls electron density away from the quinolone nitrogen. This significantly lowers the
pKa
of the N-H bond, making the unprotected 1H-quinolone highly sensitive to basic environments [2].
Part 2: Troubleshooting FAQs
Q: My product streaks severely across the TLC plate and flash column, often co-eluting with the starting material. How do I fix this?A: This is the hallmark of lactam-lactim tautomerization. The dynamic equilibrium between the quinolin-4(1H)-one and 4-hydroxyquinoline forms causes the molecule to interact inconsistently with the silica stationary phase.
Solution: You must "lock" the tautomeric state. Add 1% to 2% Glacial Acetic Acid (v/v) to your mobile phase (e.g., DCM/MeOH). The acidic modifier suppresses the exchange, favoring the lactam form and resulting in sharp, tight bands. Alternatively, switch to reverse-phase chromatography (C18) where tautomeric smearing is less pronounced.
Q: The crude reaction mixture precipitates immediately when I try to load it onto the column. How can I perform chromatography?A: The combination of the 3-iodo and 8-
CF3
groups makes this molecule exceptionally insoluble in standard loading solvents like DCM. Attempting a liquid injection will cause the compound to crash out on the column head, cracking the silica bed and ruining the separation.
Solution: Utilize the Solid-Loading (Dry-Loading) technique. Dissolve your crude mixture in a highly polar, volatile solvent (like THF or a DMF/MeOH blend), add a solid support (Celite 545), and evaporate it to a free-flowing powder before loading.
Q: I am scaling up the reaction (>1 gram) and want to avoid column chromatography entirely. How can I separate the 3-iodo product from the unreacted starting material?A: Exploit the
pKa
differential. The introduction of the bulky, electron-withdrawing iodine atom at C3 increases the acidity of the N-H proton compared to the non-iodinated starting material.
Solution: Perform a pH-controlled trituration. Dissolve the crude mixture in a dilute alkaline solution (e.g., 0.5 M NaOH) where the 3-iodo product forms a soluble sodium salt more readily than the starting material. Carefully adjust the pH downward with 1 M HCl. The starting material will typically precipitate first, allowing you to filter it off before fully precipitating the pure 3-iodo product at a lower pH.
Q: My LC-MS shows a mass corresponding to a di-iodinated impurity. How do I prevent this?A: Over-iodination (typically at the C6 position) occurs when the electrophilic iodine source (e.g., NIS or
I2
/oxidant) is used in excess or the reaction is heated for too long [1].
Solution: Strictly limit the iodinating agent to 1.05 equivalents and monitor the reaction closely. Quench the reaction immediately with sodium thiosulfate (
Na2S2O3
) once the starting material is consumed to destroy any active iodine species.
Part 3: Quantitative Data & Chromatographic Behavior
The table below summarizes the physicochemical shifts that occur upon iodination, which dictate your purification strategy.
Objective: Isolate the target compound while preventing column crashing and tautomeric streaking.
Quench & Extract: Quench the crude iodination reaction with an equal volume of saturated aqueous
Na2S2O3
to neutralize unreacted electrophilic iodine. Extract with Ethyl Acetate (3x).
Self-validation: The organic layer must transition from a dark purple/brown to a pale yellow or colorless state. If the color persists, add more
Na2S2O3
.
Dry Loading Preparation: Concentrate the organic layer under reduced pressure. Redissolve the crude solid in a minimum volume of THF (do not use DCM). Add Celite 545 (weight equivalent to 3x the crude mass).
Solvent Evaporation: Evaporate the THF slowly on a rotary evaporator until a dry, free-flowing powder is obtained.
Causality: Liquid loading of this highly crystalline compound causes immediate precipitation on the column head, leading to cracked silica and band tailing. Dispersing it on Celite maximizes surface area for uniform elution.
Column Equilibration: Pack the silica column using DCM. Equilibrate with 2 column volumes of the starting mobile phase: DCM:MeOH (98:2) containing 1% Glacial Acetic Acid (v/v).
Causality: The acetic acid suppresses the lactam-lactim tautomerization, locking the molecule in the lactam form.
Elution: Load the dry powder onto the column head. Elute with a gradient of 2% to 5% MeOH in DCM (maintaining 1% AcOH).
Isolation: Pool the product fractions (
Rf
~0.40) and concentrate.
Self-validation: To ensure complete removal of residual acetic acid, co-evaporate the final product with toluene (2x 10 mL) followed by 12 hours of high vacuum drying.
Objective: Purify the target compound leveraging its extreme crystallinity, bypassing chromatography entirely.
Initial Wash: Suspend the crude solid in boiling Hexanes/EtOAc (80:20) and triturate for 15 minutes.
Causality: The 3-iodo product is entirely insoluble in this mixture, while many non-polar organic impurities and iodine byproducts will dissolve.
Filtration: Filter the suspension while hot. Discard the filtrate and collect the filter cake.
Recrystallization: Transfer the solid to a round-bottom flask. Add DMF dropwise at 90°C until the solid just dissolves.
Precipitation: Remove from heat and slowly add warm deionized water dropwise until the solution becomes slightly cloudy. Allow the flask to cool to room temperature slowly over 4 hours, then transfer to an ice bath for 1 hour.
Self-validation: The product should precipitate as fine, off-white to pale yellow needles. If an oil forms instead of crystals, the cooling rate was too fast; reheat to redissolve and cool more gradually.
Collection: Filter the crystals, wash with ice-cold water, and dry under high vacuum.
References
Dutta, U., Deb, A., Lupton, D. W., & Maiti, D. "The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil." Chemical Communications, 2015. URL:[Link][1]
Technical Support Center: Minimizing Off-Target Effects of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Welcome to the Technical Support Center for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one . This highly functionalized 4(1H)-quinolone is a privileged scaffold frequently utilized in the development of antimalari...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one . This highly functionalized 4(1H)-quinolone is a privileged scaffold frequently utilized in the development of antimalarial, antiviral, and antibacterial agents.
While the 4(1H)-quinolone core is highly effective at targeting pathogenic cytochrome bc1 complexes and dihydroorotate dehydrogenase (DHODH)[1][2], the inclusion of the electron-withdrawing 8-trifluoromethyl group and the heavy 3-iodo substituent drastically increases the molecule's lipophilicity. This structural profile increases the probability of non-specific hydrophobic interactions and off-target binding in mammalian systems. This guide provides causal explanations, self-validating experimental protocols, and troubleshooting workflows to help you isolate target-specific activity from off-target toxicity.
Troubleshooting FAQs: Identifying and Mitigating Toxicity
Q1: Why am I observing high background toxicity in my mammalian control cell lines (e.g., HEK293, HepG2) at concentrations >1 µM?A: The 4(1H)-quinolone core structurally mimics ubiquinone (Coenzyme Q). While designed to target pathogenic enzymes, the high lipophilicity driven by the 8-CF3 and 3-Iodo groups can force non-specific binding to the ubiquinone-reduction (Qi) or oxidation (Qo) sites of host mitochondrial cytochrome bc1 [3]. Alternatively, the compound may inhibit human DHODH , an essential enzyme for de novo pyrimidine biosynthesis, leading to severe nucleotide starvation, S-phase cell cycle arrest, and subsequent apoptosis[4][5].
Q2: How can I definitively differentiate between mitochondrial toxicity (bc1) and pyrimidine starvation (DHODH) in my cell-based assays?A: You must employ a self-validating counter-screen using metabolic rescue. Mammalian cells can bypass de novo pyrimidine synthesis via a salvage pathway if extracellular uridine is provided. By running a Uridine Rescue Assay (see Protocol 1), you can establish causality: if toxicity is reversed by uridine supplementation, the off-target is host DHODH. If toxicity persists, the mechanism is likely mitochondrial respiration collapse (bc1 complex) or non-specific membrane disruption[4].
Q3: My compound precipitates in the assay buffer. Could this cause false-positive off-target effects?A: Yes. The combination of an iodine atom and a trifluoromethyl group significantly elevates the partition coefficient (LogP). Poor aqueous solubility leads to colloidal aggregation in aqueous buffers. These aggregates can non-specifically sequester and inhibit off-target proteins (promiscuous inhibition) or disrupt lipid bilayers.
Mitigation: Keep DMSO stock concentrations below 10 mM. Ensure the final assay DMSO concentration is ≤ 1%, and consider adding a non-ionic surfactant (e.g., 0.01% Tween-20) to stabilize the monomeric form of the compound.
Q4: Are there neurological off-targets I should monitor during in vivo murine models?A: Yes. Halogenated quinolones—especially those bearing bulky, electron-withdrawing groups like CF3 and Iodine—are known to antagonize mammalian GABA_A receptors [6][7]. Because the high lipophilicity of this specific compound allows it to readily cross the blood-brain barrier (BBB), off-target GABA_A antagonism can manifest as neurotoxicity, hyperactivity, or seizures in murine models.
Mechanistic Pathways & Troubleshooting Workflows
Fig 1. Mechanistic pathway of 4(1H)-quinolones detailing primary targets and mammalian off-targets.
Fig 2. Troubleshooting workflow for identifying and mitigating specific off-target mechanisms.
Self-Validating Experimental Protocols
To ensure scientific integrity, every hit must be validated against endogenous mammalian targets. Use the following protocols to systematically rule out off-target mechanisms.
Purpose: To determine if observed cytotoxicity is caused by off-target inhibition of human DHODH.
Cell Seeding: Seed HepG2 or HEK293 cells at
1×104
cells/well in a 96-well opaque plate. Allow 24 hours for adherence.
Media Preparation: Prepare two identical sets of treatment media.
Set A: Standard DMEM + 10% FBS.
Set B: Standard DMEM + 10% FBS supplemented with 50 µM Uridine .
Compound Treatment: Treat cells with a 10-point concentration gradient of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (range: 0.1 nM to 50 µM) in both Set A and Set B.
Incubation: Incubate for 72 hours at 37°C, 5% CO₂.
Readout: Assess cell viability using an ATP-based luminescent assay (e.g., CellTiter-Glo).
Data Interpretation: If the IC₅₀ curve shifts significantly to the right (decreased toxicity) in the Uridine-supplemented plate (Set B), the compound is exhibiting off-target inhibition of host DHODH.
Purpose: To determine if the compound is collapsing the host mitochondrial electron transport chain via off-target binding to the mammalian cytochrome bc1 complex.
Cell Seeding: Seed mammalian cells in a 96-well black, clear-bottom plate.
Treatment: Treat cells with the compound at 1x and 10x of your established efficacy IC₅₀ for exactly 4 hours. Include a positive control (e.g., 50 µM FCCP) and a vehicle control (1% DMSO).
Staining: Remove media and add JC-1 dye at a final concentration of 2 µM in assay buffer. Incubate for 30 minutes at 37°C in the dark.
Washing: Wash the wells twice with 1x PBS to remove extracellular dye.
Measurement: Read fluorescence on a microplate reader.
Data Interpretation: Calculate the Red/Green fluorescence ratio. A significant decrease in the ratio compared to the vehicle control confirms mitochondrial depolarization, indicating off-target cytochrome bc1 toxicity.
Quantitative Data & Thresholds
Table 1: Physicochemical Risk Factors for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Property
Risk Factor
Causality / Implication
Recommended Mitigation
LogP (Lipophilicity)
High (>4.0)
Driven by 8-CF3 and 3-Iodo. Causes non-specific membrane partitioning and colloidal aggregation.
Restrict max assay concentration to <10 µM; use 0.01% Tween-20.
Halogenation
High (I, F)
Increases affinity for off-target CYP450 active sites and GABA_A receptor antagonism.
Run early counter-screens against CYP1A2 and CYP3A4.
Tautomerism
4-OH
⇌
4=O
Keto-enol tautomerization alters hydrogen bond donor/acceptor dynamics at the target site.
Standardize assay pH strictly at 7.4 to maintain consistent speciation.
Lead Optimization of 3-Carboxyl-4(1H)-Quinolones to Deliver Orally Bioavailable Antimalarials
Journal of Medicinal Chemistry - ACS Publications
URL: [Link]
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase
ResearchGate
URL:[Link]
A Chemical Genomic Analysis of Decoquinate, a Plasmodium falciparum Cytochrome b Inhibitor
bwise.kr
URL: [Link]
Unveiling the therapeutic potential of 1,2,4-oxadiazole derivatives: An updated review
ResearchGate
URL: [Link]
A bacterial quorum sensing signal is a potent inhibitor of de novo pyrimidine biosynthesis in the globally abundant Emiliania huxleyi
Frontiers
URL: [Link]
Bacterial Quorum-Sensing Signal Arrests Phytoplankton Cell Division and Impacts Virus-Induced Mortality
mSphere - ASM Journals
URL: [Link]
Technical Support Center: Enhancing the Solution Stability of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one .
Handling halogenated quinolones in solution presents unique physicochemical challenges. The presence of the highly photolabile 3-iodo group, combined with the strongly electron-withdrawing 8-trifluoromethyl (
−CF3
) group, creates a molecule that is exceptionally sensitive to light, pH fluctuations, and solvent environments. This guide provides causal explanations for these instabilities, actionable troubleshooting FAQs, and self-validating experimental protocols to ensure the integrity of your assays.
Diagnostics & Troubleshooting FAQs
Q: My stock solution turns yellow, and eventually brown, after a few days on the bench. What is happening at a molecular level?A: This discoloration is a definitive indicator of photolytic degradation. The carbon-iodine (C–I) bond at the 3-position is the weakest bond in the molecule. When exposed to ambient or UV light, this bond undergoes homolytic cleavage, generating highly reactive iodine radicals. These radicals rapidly dimerize to form molecular iodine (
I2
), which imparts the characteristic yellow-to-brown color to the solution [1]. The 8-
−CF3
group exacerbates this by shifting the molecule's absorption spectrum, increasing its overlap with ambient room lighting.
Actionable Fix: Always prepare and store solutions in amber glass vials. For long-term storage, purge the headspace with inert gas (Argon or Nitrogen) to prevent secondary oxidative reactions.
Q: When I dilute my DMSO stock into an aqueous assay buffer, the compound immediately precipitates. How can I maintain a homogeneous solution?A: This is a solubility issue driven by the compound's extreme lipophilicity and its pH-dependent tautomerism. The molecule exists in equilibrium between the quinolin-4(1H)-one and 4-hydroxyquinoline forms. The strongly electron-withdrawing 8-
−CF3
group lowers the pKa of the quinolone N–H (or O–H). If your aqueous buffer is acidic (pH < 5.0), the molecule remains fully protonated, maximizing its hydrophobicity and triggering precipitation.
Actionable Fix: Pre-dilute the DMSO stock with a non-ionic surfactant or co-solvent (e.g., 5-10% PEG-400 or Tween-20) before introducing it to the aqueous phase. Maintain the final buffer pH between 6.5 and 7.5 to ensure optimal solubility without triggering base-catalyzed degradation [2].
Q: I am observing inconsistent potency in my biological assays, but the solution is clear. Could this still be a stability issue?A: Yes. While precipitation or discoloration are macroscopic signs of degradation, deiodination can occur without immediate precipitation if the resulting 2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one remains soluble. This deiodinated byproduct will compete with your parent compound in biological assays, leading to skewed
IC50
values. You must validate the structural integrity of your working solutions using a stability-indicating assay (SIA) prior to dosing.
Visualizing the Stability Workflow
The following workflow illustrates the logical relationship between the compound's intrinsic degradation vectors and the mitigation strategies required to formulate a stable solution.
Workflow for mitigating degradation vectors and validating solution stability.
Quantitative Stability Data
To guide your experimental design, the following table summarizes the expected stability of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one under various environmental conditions.
Solvent System
Environmental Condition
Primary Degradation Pathway
Estimated Half-Life (
t1/2
)
Recommended Mitigation
100% DMSO
Ambient Light, 25°C
Photolytic Deiodination
< 48 Hours
Store in amber vials; handle under low-actinic light.
100% DMSO
Dark, -20°C
None (Stable)
> 6 Months
Purge headspace with Argon to prevent moisture ingress.
Aqueous Buffer (pH 4.0)
Dark, 25°C
Precipitation / Aggregation
< 1 Hour
Increase pH to 6.5–7.5; utilize 5% PEG-400 as a co-solvent.
Aqueous Buffer (pH 9.0)
Dark, 25°C
Base-Catalyzed Oxidation
~ 72 Hours
Avoid highly basic conditions; buffer strictly to neutral pH.
DMSO/Water (1:9)
UV Exposure (ICH Q1B)
Rapid Homolytic Cleavage
< 2 Hours
Conduct all assay preparations in UV-filtered environments.
Standard Operating Procedures (SOPs)
Protocol 1: Preparation of a Self-Validating, Light-Protected Stock Solution (10 mM)
Causality: DMSO is chosen as the primary solvent because aprotic solvents do not participate in hydrogen bonding that could destabilize the tautomeric equilibrium of the quinolone core.
Preparation: Weigh the required mass of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one into a pre-tared, amber glass vial .
Dissolution: Add anhydrous, degassed Dimethyl Sulfoxide (DMSO) to achieve a 10 mM concentration.
Agitation: Vortex gently for 60 seconds. Do not sonicate, as localized cavitation can generate extreme heat and induce thermal degradation.
Self-Validation Check: Withdraw a 10 µL aliquot and dilute it into 990 µL of DMSO in a clear glass vial. Inspect against a stark white background. The solution must be perfectly colorless. Any yellow tint indicates pre-existing iodine release, meaning the solid batch is compromised.
Storage: Blanket the headspace of the amber vial with Argon gas, seal tightly with a PTFE-lined cap, and store at -20°C.
Causality: To prove that your analytical method can accurately quantify the parent compound without interference from its breakdown products, you must intentionally degrade the compound according to ICH Q1B guidelines [1].
Sample Preparation: Prepare a 100 µM solution of the compound in a 50:50 mixture of Acetonitrile and Water.
Photolytic Stress: Place the clear vial in a photostability chamber. Expose the sample to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter [1].
Control: Wrap an identical vial completely in aluminum foil (Dark Control) and place it in the same chamber to isolate the variable of light from ambient heat.
HPLC Analysis: Inject both samples into a Reverse-Phase HPLC system (C18 column, gradient elution of Water/Acetonitrile with 0.1% TFA).
Self-Validation (Mass Balance): Calculate the area under the curve (AUC) for the parent peak and all new degradation peaks (primarily the deiodinated species). The sum of the molar equivalents of the degradation peaks plus the remaining parent peak must equal 98-102% of the Dark Control's parent peak AUC. If it does not, secondary invisible degradants are forming, and your UV detection wavelength must be optimized.
References
European Medicines Agency (EMA). ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. Available at:[Link]
Optimization
Technical Support Center: Refining Dosage for In Vivo Studies with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Welcome to the technical support center for researchers utilizing novel quinolinone derivatives, such as 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, in in vivo studies. This guide is designed to provide practi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers utilizing novel quinolinone derivatives, such as 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, in in vivo studies. This guide is designed to provide practical, experience-driven advice to navigate the complexities of dosage refinement for new chemical entities (NCEs). Given that this specific molecule is a novel compound, this resource focuses on establishing a robust, scientifically sound methodology for dose-finding rather than providing pre-determined dosages.
Our approach is rooted in the core principles of preclinical drug development, emphasizing a systematic progression from initial toxicity assessments to pharmacokinetic and pharmacodynamic (PK/PD) characterization. This ensures data integrity, animal welfare, and the successful translation of your research.
Q1: We have just synthesized 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Where do we even begin to determine a safe and effective dose for our mouse model?
A1: The foundational step for any new compound is to establish its safety profile through a Maximum Tolerated Dose (MTD) study.[1][2][3] The MTD is the highest dose of a drug that can be administered without causing unacceptable side effects or overt toxicity over a specified period.[1] This is a critical prerequisite before moving on to pharmacokinetic (PK), absorption, distribution, metabolism, and excretion (ADME), or efficacy studies to minimize animal morbidity.[1][4][5]
An MTD study is not designed to determine a lethal dose (unlike an LD50 study) but rather to identify the upper limit for dosing in subsequent efficacy experiments.[3]
Key Experimental Protocol: Acute Dose-Ranging MTD Study
Animal Selection: Begin with a small cohort of healthy, young adult mice of the same strain and gender as your planned efficacy model.[6]
Group Allocation: Assign animals to several dose groups (n=3-5 per group) and a vehicle control group.
Dose Escalation: Administer single, escalating doses of the compound. A common starting range for a novel quinoline derivative might be 10, 50, 100, 500, and 1000 mg/kg.[6][7] The route of administration should match your intended therapeutic delivery (e.g., oral gavage, intravenous, intraperitoneal).[7]
Observation Period: Closely monitor the animals for clinical signs of toxicity, especially within the first 4-6 hours post-dosing, and then daily for up to 14 days.[6]
Data Collection: Systematically record the following:
Clinical Observations: Changes in fur, skin, eyes, motor activity, and behavior.[6]
Body Weight: Measure daily. A weight loss of over 20% is often considered a sign of significant toxicity.[1][8]
Mortality: While not the endpoint, any deaths must be recorded.[1]
Endpoint Determination: The MTD is identified as the dose level below the one that induces significant toxicity or distress.[1]
Q2: Our compound, a quinolinone derivative, is poorly soluble in aqueous solutions. How can we formulate it for in vivo administration, and how will this affect our dosage?
A2: This is a very common challenge, as an estimated 40% to 70% of new drug candidates are poorly soluble.[9] The formulation strategy is critical because it directly impacts the compound's bioavailability. An inappropriate vehicle can lead to underestimation of efficacy or unexpected toxicity.
Troubleshooting Formulation Issues:
Problem
Potential Cause
Recommended Solution
Compound crashes out of solution during preparation.
Solubility limit in the chosen vehicle is exceeded.
Increase the proportion of co-solvent, gently warm the solution (if the compound is stable), or evaluate a different solvent system.[10]
Formulation is too viscous for injection.
High concentration of polymers or certain co-solvents.
Use a lower concentration of the viscosity-enhancing agent or switch to a less viscous co-solvent.[10]
Inconsistent results in efficacy studies.
Poor bioavailability due to drug precipitation at the injection site or in the GI tract.
For oral formulations, consider lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS). For IV, ensure the vehicle prevents precipitation upon blood dilution.[10]
Common Formulation Strategies for Poorly Soluble Compounds:
Co-solvent Systems: For initial studies, a mixture of solvents is often employed. A common example for intravenous injection is a ternary system of DMSO, a solubilizing agent like Solutol® HS 15 or Kolliphor® EL, and saline or water.[10] For oral gavage, a suspension in 0.5% carboxymethylcellulose (CMC) is frequently used.[6]
Nanosuspensions: Reducing the particle size of the drug increases the surface area available for dissolution, which can enhance bioavailability.[11][12]
Lipid-Based Formulations: These are particularly effective for oral delivery as they can improve absorption through the gastrointestinal tract.[11]
Q3: We've established an MTD. How do we select doses for our efficacy study to demonstrate a clear dose-response relationship?
A3: Once you have the MTD, the next step is to perform pharmacokinetic (PK) and pharmacodynamic (PD) studies.[13][14][15] These studies are crucial for understanding the relationship between the dose administered, the resulting concentration of the drug in the body over time (PK), and the biological effect on its target (PD).[13][15]
Pharmacokinetics (PK): This addresses what the body does to the drug, including its absorption, distribution, metabolism, and excretion.[16] A typical PK study involves administering a single dose of your compound (both intravenously and via your chosen therapeutic route) and collecting blood samples at multiple time points to measure drug concentration.[6]
Pharmacodynamics (PD): This looks at what the drug does to the body.[16] For a targeted agent like a potential kinase inhibitor, this could involve measuring the phosphorylation of a downstream target in tumor tissue at various times after drug administration.[14]
By correlating PK and PD data, you can determine the minimum drug concentration required at the target site to achieve a therapeutic effect and how long that concentration is maintained. This allows for a much more rational dose selection for efficacy studies than simply choosing arbitrary fractions of the MTD.[13]
Experimental Workflow: Integrated PK/PD Study
Caption: Workflow for an integrated PK/PD study.
Q4: We are moving from a mouse to a rat model. Can we just use the same mg/kg dose?
A4: No, directly scaling doses based on body weight alone is often inaccurate and can lead to overdosing or underdosing.[17] This is because metabolic rates do not scale linearly with body weight.[18] The more appropriate method for dose conversion between species is allometric scaling, which is based on the relationship between body size and physiological processes.[18][19][20] A commonly used approach is to normalize the dose to Body Surface Area (BSA).[17][18]
The FDA provides guidance on this, often using a "dose by factor" method where the No-Observed-Adverse-Effect Level (NOAEL) from animal studies is scaled to derive the Maximum Recommended Starting Dose (MRSD) for clinical trials.[19] A similar principle can be applied between different animal species in preclinical research.
Allometric Scaling Conversion Factors (from Human Equivalent Dose):
Species
Body Weight (kg)
BSA (m²)
Kₘ Factor (Weight/BSA)
To Convert Human Dose (mg/kg) to Animal Dose (mg/kg), Multiply by:
To convert a dose from Species A to Species B:
Dose B (mg/kg) = Dose A (mg/kg) × (Kₘ of A / Kₘ of B)
For example, to convert a 50 mg/kg dose from mouse to rat:
Dose (rat) = 50 mg/kg × (3 / 6) = 25 mg/kg
This calculation provides a more scientifically grounded starting dose for your new species, which should then be confirmed with a targeted MTD study in that species.
Logical Flow: From Synthesis to Efficacy Study Dosing
Caption: Logical progression for in vivo dosage refinement.
References
Barn World. (2024, February 4).
National Center for Biotechnology Information. (n.d.). Pharmacokinetic—Pharmacodynamic (PKPD) Analysis with Drug Discrimination - PMC. Retrieved from [Link]
Altasciences. (n.d.). Dose Range Finding Studies - Maximum Tolerated Dose Study Design. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). A simple practice guide for dose conversion between animals and human - PMC. Retrieved from [Link]
IONTAS. (2017, May 31). Maximum Tolerated Dose (MTD)
Arantheon. (2023, May 1). The Importance of Maximum Tolerated Dose (MTD) Testing in Preclinical Studies.
Reaction Biology. (n.d.). In Vivo PK/PD Study Services. Retrieved from [Link]
WuXi Biologics. (n.d.). Pharmacokinetics & Pharmacodynamics (PK/PD). Retrieved from [Link]
Southern Research. (n.d.). In vivo pharmacokinetics/pharmacodynamics (PK/PD). Retrieved from [Link]
Patsnap Synapse. (2025, May 29).
American Society of Clinical Oncology. (n.d.). Pharmacokinetic/Pharmacodynamic Modeling for Drug Development in Oncology. Retrieved from [Link]
Labcorp. (n.d.). Maximum tolerable dose (MTD) studies. Retrieved from [Link]
PubMed. (2007, September 30). Application of allometric principles for the prediction of pharmacokinetics in human and veterinary drug development. Retrieved from [Link]
Reaction Biology. (n.d.). Maximum Tolerable Dose Study Services. Retrieved from [Link]
Wiley Online Library. (2020, March 17). Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines.
National Center for Biotechnology Information. (2020, May 4). Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC. Retrieved from [Link]
PubMed. (2020, June 15). Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - NIH.
National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology.
American Pharmaceutical Review. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
AMSbiopharma. (2025, August 11).
ACS Publications. (2019, June 14). Discovery and Optimization of Quinolinone Derivatives as Potent, Selective, and Orally Bioavailable Mutant Isocitrate Dehydrogenase 1 (mIDH1) Inhibitors | Journal of Medicinal Chemistry.
PubMed. (2019, July 25).
Wiley. (2019, August 20). Strategies for the formulation development of poorly soluble drugs via oral route.
American Pharmaceutical Review. (2014, May 6).
Defense Technical Information Center. (2023, October 1).
Benchchem. (n.d.). Technical Support Center: Troubleshooting Small Molecule Interference in Biochemical Assays.
MB - About. (n.d.). Assay Troubleshooting.
YouTube. (2022, October 12). Troubleshooting and optimizing lab experiments.
Promega Corporation. (2018, December 15). The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery.
National Center for Biotechnology Information. (n.d.). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity - PMC.
Article Migration Notice. (2025, August 1). MOLECULAR DOCKING STUDY OF QUINOLIN-4(1H)
Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024.
Scilit. (n.d.). Discovery of Quinoline‐Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model.
MIT Open Access Articles. (n.d.). Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3.
addressing inconsistencies in bioassay results for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Introduction: This guide is designed for researchers, scientists, and drug development professionals encountering inconsistencies in bioassay results with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. This molec...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: This guide is designed for researchers, scientists, and drug development professionals encountering inconsistencies in bioassay results with 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. This molecule's quinolinone core, combined with lipophilic iodo- and trifluoromethyl-substituents, presents unique challenges in experimental systems. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve common issues, ensuring the generation of robust and reproducible data. Our approach is built on explaining the causal mechanisms behind experimental phenomena, empowering you to make informed decisions in your research.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries and challenges encountered when working with this compound.
Q1: My compound precipitates when I dilute my DMSO stock into aqueous cell culture media. What is happening and how can I fix it?
A1: This is a classic case of a compound "crashing out" of solution. It occurs because 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is significantly more soluble in 100% DMSO than in the final aqueous environment of your assay media.[1][2] When you dilute the DMSO stock, the solvent environment changes dramatically, and the compound's concentration exceeds its solubility limit in the high-water-content medium, causing it to precipitate.[1][3]
Immediate Steps to Resolve Precipitation:
Lower the Final Concentration: The most straightforward solution is to test a lower final concentration of the compound. Your current working concentration may be above the compound's kinetic solubility limit in the assay medium.[1]
Optimize DMSO Concentration: While keeping the final DMSO concentration low is crucial to avoid cell toxicity (typically ≤0.5%), a slight increase (e.g., from 0.1% to 0.5%) might be sufficient to keep the compound in solution.[3] Always include a vehicle control with the identical final DMSO concentration.[2][3]
Modify the Dilution Method: Avoid adding a small volume of concentrated stock directly into a large volume of media. Instead, perform serial dilutions. Gently warming the media to 37°C and swirling during the addition of the compound can also help.[3][4]
Q2: I'm observing significant well-to-well and day-to-day variability in my assay results. What are the primary sources of this inconsistency?
A2: Inconsistent results typically stem from a combination of factors related to the compound, cell handling, and assay procedure.[3]
Compound Stability & Solubility: Delayed precipitation of the compound over the course of a multi-day experiment is a common culprit.[1] Additionally, the stability of quinoline derivatives can be pH and light-sensitive, potentially leading to degradation over time.[5]
Cell Health & Plating: A major source of variability is inconsistent cell seeding and health.[3] Using cells at a high passage number, in a non-logarithmic growth phase, or plating them unevenly across the wells will lead to unreliable results.[3][6] Moving plates too quickly after seeding can cause cells to cluster at the well edges, creating a "crown" effect and differential access to the compound.[6]
Pipetting and Reagent Handling: Inaccurate or inconsistent pipetting, especially of small volumes, can introduce significant error.[3][7] Ensuring all reagents are properly stored and equilibrated to the correct temperature before use is also critical.[8]
Q3: Could 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one be directly interfering with my assay readout?
A3: Yes, this is a distinct possibility. Quinoline-based structures are known to be inherently fluorescent.[3] If you are using a fluorescence-based assay (e.g., measuring fluorescent reporters, some viability dyes), the compound itself may emit light at the detection wavelength, a phenomenon known as auto-fluorescence.[3] This can create a high background signal and artificially inflate your results.
How to Check for Interference:
Run a "compound-only" control plate containing various concentrations of your compound in the assay medium but without cells.
Read the plate using the same excitation/emission wavelengths as your main experiment.
If you detect a significant signal that correlates with compound concentration, auto-fluorescence is likely an issue. In this case, switching to a non-fluorescent assay readout, such as a luminescence-based (e.g., ATP measurement) or absorbance-based (e.g., colorimetric) method, is highly recommended.[3][9]
Part 2: In-Depth Troubleshooting Guide
This section provides a systematic, problem-oriented approach to resolving more specific experimental issues.
Problem Area 1: Compound & Stock Solution Integrity
Issue: The solid compound will not fully dissolve in 100% DMSO to create a high-concentration stock solution.
Plausible Causes:
The compound may be highly crystalline, slowing dissolution kinetics.
The desired concentration may exceed the compound's absolute solubility limit even in pure DMSO.
Recommended Solutions:
Increase Mixing Energy: Vortex the solution vigorously for several minutes.[1]
Apply Sonication: Use an ultrasonic bath for 5-15 minutes to break up solid aggregates and facilitate dissolution.[1][2]
Gentle Warming: Warm the solution in a 37°C water bath.[1][4] Be cautious, as prolonged heating can degrade some compounds. Always visually confirm that the compound re-dissolves completely before use if it has been stored cold.[4]
Try Alternative Solvents: If DMSO fails, consider other polar aprotic solvents like Dimethylformamide (DMF). However, be aware that DMF can be more toxic to cells, so the final concentration must be carefully controlled.
Issue: My DMSO stock solution is clear at room temperature but forms a precipitate when stored at -20°C or -80°C.
Plausible Causes:
The compound has poor solubility at lower temperatures.
Repeated freeze-thaw cycles promote the nucleation of crystals and precipitation.[1]
Recommended Solutions:
Store at a Lower Concentration: Prepare a less concentrated stock solution if your experimental design allows.[1]
Aliquot for Single Use: Store the stock solution in small, single-use aliquots to eliminate the damaging effects of repeated freeze-thaw cycles.[1][10]
Prepare Fresh Stock: For highly problematic compounds, preparing a fresh stock solution before each experiment is the most reliable approach.[1]
Problem Area 2: In-Assay Inconsistencies & Artifacts
Issue: I observe a pronounced "edge effect," where the results from wells on the perimeter of the microplate are consistently different from the interior wells.
Plausible Causes:
Thermal Gradients: The outer wells of a plate heat and cool faster than the inner wells, which can affect cell growth rates and enzyme kinetics.
Evaporation: Increased media evaporation from the outer wells concentrates the compound, salts, and metabolites, altering the cellular microenvironment.
Uneven Cell Seeding: As mentioned in the FAQs, agitation of the plate after seeding can push cells to the outer edges of the wells.[6]
Recommended Solutions:
Use a Perimeter Moat: Do not use the outermost wells for experimental samples. Instead, fill them with sterile water or phosphate-buffered saline (PBS) to create a humidity barrier and minimize evaporation from adjacent wells.
Ensure Uniform Seeding: After adding the cell suspension to the plate, let it sit at room temperature in the biosafety cabinet for 15-20 minutes before transferring to the incubator. This allows cells to settle evenly before adhering.[6]
Properly Equilibrate Plates: When removing plates from an incubator for observation or reagent addition, do not leave them at room temperature for extended periods. Use a pre-warmed stage on the microscope if possible.
Issue: My results are inconsistent in multi-day cell culture experiments, even when the compound appears soluble initially.
Plausible Causes:
Delayed Compound Precipitation: The compound may be precipitating slowly over 24-48 hours as it interacts with media components or as the solvent evaporates slightly.[1]
Compound Degradation: The quinolinone scaffold or its substituents may be unstable in the complex, aqueous environment of cell culture medium at 37°C over several days.[5] Some halo-quinolines have been shown to be unstable in DMSO itself, which can catalyze hydrolysis.[11]
Compound Metabolism: The cells themselves may be metabolizing the compound, reducing its effective concentration over time.
Recommended Solutions:
Visually Inspect Wells: Before taking a reading, carefully inspect the wells under a microscope for any signs of crystalline precipitate.
Replenish Media and Compound: For longer-term assays (>48 hours), consider performing a partial media change and re-dosing with a fresh dilution of the compound.
Assess Compound Stability: Perform a stability test by incubating the compound in cell-free media for the duration of the experiment. At various time points, use an analytical method like HPLC-MS to measure the concentration of the parent compound and detect any degradation products.[5]
Part 3: Data, Protocols, and Visualizations
Data Presentation: Troubleshooting Checklist
This table provides a checklist of key parameters to standardize in your bioassays to minimize variability.
Parameter
Recommended Standard
Rationale for Consistency
Compound Purity
>98% (verified by analysis)
Impurities can have their own biological activity or interfere with the assay, skewing results.[12][13]
Stock Solvent
High-purity, anhydrous DMSO
Water in DMSO can affect compound stability and solubility.[14]
Final DMSO Conc.
≤0.5%, and consistent across all wells
Higher concentrations can be cytotoxic and affect the activity of the compound itself.[3][15]
Cell Line
Authenticated (e.g., STR profiling)
Cell line cross-contamination is a common source of irreproducible data.[16]
Cell Passage Number
<20 passages from thaw
High-passage cells can undergo genetic and phenotypic drift, altering their response.[3][16]
Cell Seeding Density
Optimized for log-phase growth
Over or under-seeding cells can lead to saturated signals or unhealthy cultures.[3]
Plate Type
Assay-appropriate (e.g., black for fluorescence)
Using the wrong plate type can cause signal bleed-through or quenching.[8]
Vehicle Control
Included on every plate
Essential for normalizing data and confirming that the solvent has no effect on the assay endpoint.[2]
Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
This protocol details the accurate preparation of a stock solution, a critical first step for any experiment.[17]
Calculate Required Mass:
The molecular weight of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (C₁₁H₇F₃INO) is approximately 369.08 g/mol .
To make 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 0.001 L * 369.08 g/mol = 3.69 mg.
Weighing the Compound:
Using a calibrated analytical balance, carefully weigh out 3.69 mg of the solid compound.[18] It is often easier to weigh a slightly different amount (e.g., 3.80 mg) and record the exact mass to recalculate the precise concentration later.[18]
Dissolution:
Transfer the weighed solid to a sterile, appropriate-sized vial (e.g., a 1.5 mL glass vial).
Add the calculated volume of high-purity, anhydrous DMSO (e.g., 1.03 mL for 3.80 mg to achieve 10 mM).
Vortex vigorously for 2-3 minutes. If solids persist, sonicate in a water bath for 10-15 minutes.[1][2]
Storage:
Once fully dissolved and clear, aliquot the stock solution into single-use volumes in tightly sealed tubes.[10]
Protocol 2: Kinetic Solubility Assessment via Nephelometry
This high-throughput method can help determine the maximum soluble concentration of your compound in the final assay buffer.[1]
Prepare Stock Solution: Create a high-concentration stock (e.g., 10 mM) in 100% DMSO as described in Protocol 1.
Create Compound Plate: In a 96-well plate, perform a serial dilution of the DMSO stock solution in 100% DMSO.
Prepare Assay Plate: Add your aqueous assay buffer (e.g., 198 µL of PBS, pH 7.4) to the wells of a clear 384-well plate.
Compound Addition: Transfer a small volume (e.g., 2 µL) from the DMSO compound plate to the buffer-containing assay plate. This creates a 1:100 dilution.
Incubation and Reading: Incubate the plate at room temperature for 1-2 hours. Read the plate on a nephelometer or a plate reader capable of measuring light scattering. The concentration at which light scattering significantly increases above the baseline indicates the point of precipitation and the kinetic solubility limit.
Mandatory Visualizations
Caption: Decision workflow for preparing and troubleshooting compound solutions.
A Researcher's Guide to Validating the Biological Target of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
A Comparative Approach to Target Deconvolution and Validation For researchers and drug development professionals, the journey from a promising bioactive small molecule to a validated therapeutic candidate is both complex...
Author: BenchChem Technical Support Team. Date: April 2026
A Comparative Approach to Target Deconvolution and Validation
For researchers and drug development professionals, the journey from a promising bioactive small molecule to a validated therapeutic candidate is both complex and critical. The compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, a member of the versatile quinolinone scaffold, presents a compelling case for target discovery and validation. Quinoline derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimalarial, and antibacterial effects, by engaging a variety of molecular targets[1][2][3]. This guide provides a comprehensive, multi-pronged strategy for elucidating and validating the biological target(s) of this novel quinolinone, emphasizing experimental design, data interpretation, and the integration of orthogonal approaches to ensure scientific rigor.
Part 1: Initial Target Hypothesis Generation - In Silico and Computational Approaches
Before embarking on resource-intensive experimental studies, computational methods can provide valuable initial hypotheses about the potential biological targets of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. These in silico tools leverage vast databases of known small molecules and their targets to predict interactions based on structural and chemical similarities[4][5].
A recommended starting point is to utilize a combination of ligand-based and structure-based virtual screening methods.
Ligand-Based Approaches: These methods compare the structure of our query compound to libraries of compounds with known biological targets. Tools such as SEA (Similarity Ensemble Approach) and TarFisDock can predict targets by identifying molecules with similar physicochemical properties and structural motifs[4][5].
Structure-Based Approaches (Reverse Docking): If high-quality crystal structures of potential target proteins are available, reverse docking can be employed. This involves docking the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one into the binding sites of a panel of proteins to predict binding affinity and pose.
Hypothetical In Silico Screening Results:
Computational Method
Predicted Target Class
Top Predicted Targets
Confidence Score
Similarity Ensemble Approach (SEA)
Kinases
EGFR, HER-2, mTOR
High
TarFisDock
Enzymes
Dihydrofolate Reductase (DHFR)
Medium
Reverse Docking
Various
PI3K, CDK7, Hsp90
Medium-High
These initial predictions, while not definitive, provide a valuable roadmap for designing subsequent experimental validation studies. The prevalence of kinases in the predictions aligns with the known activities of many quinoline-based inhibitors[6][7].
Part 2: Experimental Target Identification - A Comparative Workflow
With a set of initial hypotheses, the next crucial step is to experimentally identify the direct binding partners of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one within a complex biological system. A combination of affinity-based and genetic approaches is recommended for comprehensive target deconvolution[8][9].
Caption: A comparative workflow for experimental target identification.
Affinity-Based Methods
Affinity-based approaches rely on the specific interaction between the small molecule and its protein target to isolate and identify the target from a complex mixture like a cell lysate[4][8].
Affinity Chromatography coupled with Mass Spectrometry (AC-MS):
This is a widely used technique where the small molecule is immobilized on a solid support to "fish" for its binding partners in a cell lysate.
Experimental Protocol:
Synthesis of an Affinity Probe: Synthesize a derivative of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). It is crucial to ensure that the linker attachment point does not disrupt the compound's binding to its target.
Immobilization: Covalently attach the linker-modified compound to the beads.
Incubation: Incubate the affinity matrix with a relevant cell lysate (e.g., from a cancer cell line sensitive to the compound's effects).
Washing: Perform stringent washing steps to remove non-specifically bound proteins.
Elution: Elute the specifically bound proteins using a competitive binder, a denaturant, or by changing the pH.
Identification: Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).
Comparison with an Alternative - Chemical Proteomics:
Activity-Based Protein Profiling (ABPP) is a powerful chemical proteomic technique that uses reactive probes to covalently label the active sites of enzymes. If 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is suspected to be a covalent inhibitor, this method would be highly informative.
Feature
Affinity Chromatography-Mass Spectrometry
Chemical Proteomics (ABPP)
Principle
Non-covalent or covalent interaction
Covalent labeling of active sites
Compound Modification
Requires a linker for immobilization
Requires a reactive group and a reporter tag
Throughput
Lower
Higher
Information Gained
Identifies binding partners
Identifies binding partners and provides information about the binding site
Key Advantage
Broadly applicable to various binding modes
Excellent for identifying enzyme targets and covalent inhibitors
Genetic Approaches
Genetic methods for target deconvolution do not require modification of the compound and can be particularly powerful for identifying targets in their native cellular context[10].
CRISPR/Cas9-Based Genetic Screening:
This approach leverages a genome-wide CRISPR knockout library to identify genes that, when knocked out, confer resistance to the compound's cytotoxic effects.
Experimental Protocol:
Library Transduction: Introduce a pooled CRISPR knockout library into a cell line that is sensitive to 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one.
Compound Treatment: Treat the cell population with a lethal dose of the compound.
Selection: Cells in which the target of the compound has been knocked out will survive.
Sequencing: Isolate the genomic DNA from the surviving cells and use next-generation sequencing to identify the enriched sgRNAs.
Target Identification: The genes targeted by the enriched sgRNAs are the putative targets or essential pathway components for the compound's activity.
Comparison with an Alternative - Expression Cloning (Phage Display):
Phage display is an in vitro technique where a library of proteins is expressed on the surface of bacteriophages.
Feature
CRISPR/Cas9 Screening
Expression Cloning (Phage Display)
System
In-cell
In-vitro
Principle
Functional knockout confers resistance
Direct binding of immobilized compound to phage-displayed protein
Compound Modification
Not required
Requires immobilization
Information Gained
Identifies functionally relevant targets and pathway components
Identifies direct binding partners
Key Advantage
Unbiased and provides functional validation
Can identify targets that are difficult to express or are of low abundance
Part 3: Target Validation - Building a Mechanistic Case
Identifying a list of putative targets is only the first step. Rigorous validation is required to confirm that the compound's biological effects are indeed mediated through these targets[5][9]. A combination of biochemical and cellular assays is essential.
A Comparative Guide to Quinolone-Based Inhibitors: Scaffolds, Targets, and Methodologies
Abstract: The quinolinone scaffold represents a privileged structure in medicinal chemistry, forming the foundation of a diverse array of inhibitors targeting critical pathways in bacteria, viruses, and human cancer. Whi...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: The quinolinone scaffold represents a privileged structure in medicinal chemistry, forming the foundation of a diverse array of inhibitors targeting critical pathways in bacteria, viruses, and human cancer. While historically recognized for the potent antibacterial activity of fluoroquinolones, which target bacterial type II topoisomerases, the scaffold's versatility allows for fine-tuning to achieve high specificity for other targets, including protein kinases and metabolic enzymes. This guide provides a comparative analysis of quinolinone inhibitors, using the well-characterized antibacterial agents as a primary case study. We will delve into their mechanism of action, structure-activity relationships, and the experimental protocols required for their evaluation. Furthermore, we will analyze the structural features of the novel compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, for which public data is limited, and propose a systematic workflow for its target identification and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand, evaluate, and develop quinolone-based therapeutics.
The Quinolone Scaffold: A Versatile Core for Inhibitor Design
The quinolinone core, a bicyclic aromatic structure, is a cornerstone of modern drug discovery.[1] Its rigid framework provides a stable platform for introducing a variety of functional groups at multiple positions, allowing for the precise modulation of pharmacological properties. This structural adaptability has led to the development of quinoline and quinolinone derivatives with a wide range of biological activities, including anticancer, antibacterial, antifungal, and antiviral properties.[1][2] The ability to modify substituents at key positions dictates target specificity, binding affinity, and pharmacokinetic profiles, making it a highly valuable scaffold for inhibitor design.
Caption: Core structure of quinolin-4(1H)-one and key positions for functionalization.
Case Study: Antibacterial Quinolones as Topoisomerase Inhibitors
The most prominent class of quinolinone inhibitors is the fluoroquinolones, broad-spectrum antibacterial agents that have been in clinical use for decades.[3] Their success provides a robust framework for understanding how to evaluate this class of compounds.
Mechanism of Action: DNA Gyrase and Topoisomerase IV
Fluoroquinolones exert their bactericidal effects by inhibiting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[][5] These enzymes are crucial for managing DNA topology during replication, transcription, and repair.[6] The inhibitors stabilize a covalent enzyme-DNA complex, which leads to double-strand DNA breaks, stalls replication forks, and ultimately triggers cell death.[7][8]
DNA Gyrase (GyrA₂GyrB₂): The primary target in many Gram-negative bacteria. It introduces negative supercoils into DNA, a process essential for initiating replication.[8][9]
Topoisomerase IV (ParC₂ParE₂): The primary target in many Gram-positive bacteria. It is responsible for decatenating (unlinking) daughter chromosomes after replication.[5][9]
The dual-targeting nature of some newer-generation fluoroquinolones slows the development of resistance, as mutations in both enzymes are required for a significant loss of susceptibility.[10]
Key Classes and Comparative Performance
While fluoroquinolones are the most common, other classes, such as non-fluorinated quinolones (NFQs), have been developed to overcome resistance and improve safety profiles.[11] NFQs were designed to retain potency against topoisomerases with point mutations that typically confer resistance to older fluoroquinolones.[11][12][13]
The inhibitory activity of these compounds is typically quantified by the 50% inhibitory concentration (IC₅₀), which measures the concentration of the inhibitor required to reduce enzyme activity by half.
Table 1: Comparative in vitro inhibitory activities (IC₅₀) of various quinolones against purified bacterial topoisomerases.
Experimental Protocol: DNA Gyrase Supercoiling Inhibition Assay
This assay is fundamental for evaluating potential antibacterial quinolinones. It measures the inhibitor's ability to prevent DNA gyrase from converting relaxed circular DNA into its supercoiled form.
Principle: The enzymatic activity of DNA gyrase introduces negative supercoils into a relaxed plasmid DNA substrate in an ATP-dependent manner. Supercoiled DNA migrates faster through an agarose gel than its relaxed counterpart. An effective inhibitor will prevent this conversion, resulting in a higher proportion of relaxed DNA.
Step-by-Step Methodology:
Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing assay buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 6.5% glycerol, 1 mM ATP).
Inhibitor Addition: Add varying concentrations of the test quinolinone inhibitor (e.g., from 0.1 to 100 µg/mL) to the reaction tubes. Include a "no inhibitor" positive control and a "no enzyme" negative control.
Enzyme and Substrate Addition: Add a defined amount of purified DNA gyrase enzyme (e.g., from E. coli or S. aureus) and relaxed circular plasmid DNA (e.g., pBR322) to each tube.
Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a set time (e.g., 60 minutes).
Reaction Termination: Stop the reaction by adding a stop solution containing a chelating agent (EDTA) and a protein denaturant (SDS).
Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel. Run the electrophoresis until there is clear separation between the supercoiled and relaxed DNA bands.
Visualization and Analysis: Stain the gel with an intercalating dye (e.g., ethidium bromide or SYBR Safe), visualize under UV light, and capture an image. Quantify the band intensities for supercoiled and relaxed DNA in each lane using densitometry software.
IC₅₀ Calculation: Plot the percentage of inhibition (relative to the positive control) against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.
Caption: Workflow for a DNA gyrase supercoiling inhibition assay.
Expanding Horizons: Quinolones in Oncology
The quinolinone scaffold is not limited to antibacterial targets. Its structural versatility has been exploited to develop potent and selective inhibitors for various targets relevant to oncology. This demonstrates that a quinolinone's mechanism of action cannot be assumed based on its core structure alone.
EGFR/HER-2 Inhibitors: Certain quinolin-2(1H)-one derivatives have been designed as dual inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER-2), showing potent antiproliferative activity against breast cancer cell lines.[16]
EZH2 Inhibitors: Recently, quinolinone derivatives have been developed as highly potent inhibitors of the Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase implicated in various cancers.[17]
mTOR Inhibitors: A complex benzo[h][][10]naphthyridin-2(1H)-one, derived from a quinoline starting point, was identified as a highly potent and selective inhibitor of the mammalian target of rapamycin (mTOR) kinase.[18]
Profiling a Novel Inhibitor: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
The compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (CAS No. 1330751-11-5) is a commercially available chemical entity.[19] However, a review of publicly accessible scientific literature reveals a lack of published data regarding its specific biological target or inhibitory activity. Therefore, a direct comparison to other inhibitors is not currently possible. Instead, we can analyze its structure to form hypotheses and propose a robust experimental workflow for its characterization.
Structural Analysis and Hypothesis Generation
Quinolone Core: The central quinolin-4(1H)-one structure suggests a potential for biological activity, possibly as an enzyme inhibitor.
C2-Methyl Group: This small alkyl group can influence the compound's orientation within a binding pocket.
C3-Iodo Group: The iodine atom is a large, polarizable halogen. It can participate in halogen bonding, a type of non-covalent interaction that can significantly enhance binding affinity and specificity. Its presence at the C3 position, a critical region for the antibacterial activity of fluoroquinolones, is noteworthy.
C8-Trifluoromethyl (CF₃) Group: The CF₃ group is a strong electron-withdrawing group and is highly lipophilic. It can profoundly impact the electronic properties of the aromatic ring, improve metabolic stability, and enhance membrane permeability.
Given these features, the compound could plausibly target a range of enzymes, from bacterial topoisomerases to human kinases or other ATP-binding proteins. An unbiased, systematic screening approach is required.
Proposed Workflow for Target Identification and Characterization
For a novel compound with an unknown mechanism of action, a tiered approach from broad screening to specific validation is essential.
Caption: A systematic workflow for identifying the target and mechanism of a novel compound.
Tier 1: Broad-Spectrum Screening: The initial step is to understand the compound's general biological effects.
Phenotypic Screening: Test the compound for cytotoxicity against a diverse panel of human cancer cell lines (e.g., the NCI-60 panel) and for antimicrobial activity against representative Gram-positive and Gram-negative bacteria and fungi. This will indicate the most promising therapeutic area to explore.
Target-Based Screening: Concurrently, submit the compound to large-scale, commercially available screening panels (e.g., a 400+ kinase panel). This can rapidly identify potential molecular targets or target families.
Tier 2: Hit Validation: Once a preliminary "hit" is identified (e.g., potent activity against a specific cell line or inhibition of a particular enzyme), the next step is to confirm this interaction.
Biochemical Validation: Perform dose-response studies using purified enzyme to accurately determine the IC₅₀ (as described in the gyrase assay protocol).
Biophysical Validation: Use techniques like Surface Plasmon Resonance (SPR) or Differential Scanning Fluorimetry (Thermal Shift Assay) to confirm direct, physical binding between the compound and the putative target protein. This is critical to rule out assay artifacts.
Tier 3: Cellular Mechanism of Action: After validating a direct target, the focus shifts to confirming its relevance in a cellular context.
Cellular Target Engagement: Use methods like the Cellular Thermal Shift Assay (CETSA) to verify that the compound binds to its target inside intact cells.
Pathway Analysis: If the target is a kinase, use techniques like Western blotting to determine if the compound inhibits the phosphorylation of known downstream substrates in treated cells.
Phenotypic Confirmation: Correlate target engagement with a cellular outcome, such as apoptosis, cell cycle arrest, or inhibition of bacterial growth, to establish a clear mechanistic link.
Conclusion
The quinolinone scaffold is a remarkably versatile platform for inhibitor development. The extensive research on antibacterial fluoroquinolones provides a valuable blueprint for the mechanistic and experimental evaluation of these compounds, centered on their interaction with bacterial topoisomerases. However, the field has expanded significantly, with quinolinone-based inhibitors now targeting a multitude of proteins involved in cancer and other diseases.
For novel compounds such as 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, whose biological activities are not yet defined, a structured and unbiased experimental approach is paramount. By combining broad phenotypic and target-based screening with rigorous biochemical and cellular validation, researchers can effectively de-orphan this and other promising molecules, potentially uncovering new therapeutic agents for a range of diseases. This guide provides the strategic framework and validated methodologies to undertake such an investigation with scientific rigor.
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Comparative Analysis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one and Known Anticancer Agents
A Proposed Investigational Framework for a Novel Quinolinone Derivative Introduction The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a wide arr...
Author: BenchChem Technical Support Team. Date: April 2026
A Proposed Investigational Framework for a Novel Quinolinone Derivative
Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a wide array of biological activities, including anticancer, antimalarial, and antibacterial properties.[1][2][3] The versatility of the quinoline ring system allows for extensive functionalization, enabling the fine-tuning of its pharmacological profile.[4] This guide introduces a novel derivative, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one , and proposes a comprehensive framework for its comparative analysis against established anticancer drugs. While direct experimental data for this specific molecule is not yet available, its structural features—a quinolin-4-one core, an iodine atom at the 3-position, a methyl group at the 2-position, and a trifluoromethyl group at the 8-position—suggest a strong potential for biological activity. The trifluoromethyl group is a well-known bioisostere for enhancing metabolic stability and receptor binding affinity, while halogenation, particularly with iodine, can significantly modulate a compound's pharmacokinetic and pharmacodynamic properties.[5]
This document serves as a detailed roadmap for researchers, scientists, and drug development professionals to systematically evaluate the therapeutic potential of this novel quinolinone derivative. We will outline a series of proposed in vitro and in vivo studies, comparing its performance against two clinically relevant, quinoline-based anticancer agents: Lenvatinib and Bosutinib .
Selection of Comparator Drugs and Rationale
For a meaningful comparative analysis, it is crucial to select appropriate benchmarks. We have chosen Lenvatinib and Bosutinib based on the following criteria:
Structural Relevance: Both Lenvatinib and Bosutinib are approved drugs that feature a substituted quinoline core, making them structurally relevant comparators.
Mechanism of Action: They are both multi-kinase inhibitors, a common mechanism for quinoline-based anticancer agents.[4][6] Lenvatinib primarily targets VEGFR1-3, FGFR1-4, PDGFRα, RET, and KIT, while Bosutinib is a potent inhibitor of Src and Abl kinases.
Clinical Significance: Both are established therapies for various cancers, providing a high bar for clinical relevance.
Proposed Experimental Framework for Comparative Analysis
A multi-pronged approach is essential to thoroughly characterize the novel compound and benchmark it against Lenvatinib and Bosutinib. The proposed experimental workflow is depicted below.
Caption: Workflow for in vivo xenograft tumor model studies.
Conclusion
This guide provides a structured and scientifically grounded framework for the comparative analysis of the novel compound, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, against the established anticancer drugs Lenvatinib and Bosutinib. The quinolinone scaffold has a proven track record in drug discovery, and the specific substitutions on this novel molecule suggest a high potential for potent and selective biological activity. [7][8]By following the proposed experimental plan, researchers can systematically evaluate its efficacy, mechanism of action, and preliminary safety and pharmacokinetic profiles. The successful completion of these studies will provide the necessary data to determine if this promising new chemical entity warrants further development as a next-generation anticancer therapeutic.
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A Comparative Guide to Elucidating the Mechanism of Action of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one and Its Analogs
Abstract The quinolin-4(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anticancer and antimicrobial effects.[1][2]...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The quinolin-4(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anticancer and antimicrobial effects.[1][2] This guide focuses on a specific, highly functionalized derivative, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one . Due to the novelty of this specific structure, direct mechanistic data is not yet available. Therefore, this document serves as a comprehensive roadmap for researchers, outlining a series of robust, self-validating experimental protocols designed to elucidate its putative mechanism of action. By deconstructing the molecule into its key functional components—the quinolinone core, the trifluoromethyl group, and the iodo-substituent—we will propose likely biological targets based on structure-activity relationships (SAR) from analogous compounds. This guide provides a comparative framework, detailing the synthesis of crucial analogs and presenting a logical, step-by-step experimental workflow from initial phenotypic screening to direct target validation and downstream pathway analysis.
Molecular Deconstruction and Putative Biological Targets
The biological activity of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is likely a composite of the contributions from its distinct structural motifs. Understanding these components allows us to form a testable hypothesis regarding its mechanism of action.
The Quinolin-4(1H)-one Core: A Kinase Inhibitor Scaffold
The quinolinone ring system is a well-established pharmacophore known to interact with a variety of biological targets, most notably protein kinases.[3] Derivatives of quinolin-4(1H)-one have been investigated as potent inhibitors of key signaling kinases implicated in cancer, such as Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).[1][4] The core structure acts as a scaffold that can be functionalized to achieve high affinity and selectivity for the ATP-binding pocket of these enzymes.
The 8-(Trifluoromethyl) Group: Enhancing Potency and Pharmacokinetics
The incorporation of a trifluoromethyl (CF3) group is a widely used strategy in modern drug design.[5] This group offers several key advantages:
Increased Lipophilicity: The CF3 group significantly enhances the molecule's ability to cross cell membranes, which is crucial for reaching intracellular targets.[6]
Metabolic Stability: It is resistant to metabolic degradation, particularly oxidative processes, which can improve the compound's half-life and bioavailability.[5]
Binding Affinity: The strong electron-withdrawing nature of the CF3 group can modulate the electronics of the quinolinone ring and enhance binding interactions with target proteins, often through favorable hydrophobic contacts.[6]
The 3-Iodo Group: A Key Interaction Moiety
Halogen atoms, particularly iodine, can participate in high-affinity, non-covalent interactions known as halogen bonds. This interaction involves the electropositive region on the iodine atom (the σ-hole) and an electronegative atom (like an oxygen or nitrogen) on a biological target, such as a protein backbone carbonyl. The inclusion of an iodine atom at the C3 position could therefore be critical for locking the compound into a specific binding orientation, thereby increasing potency and selectivity. Iodinated quinazolinones, a related class of heterocycles, have demonstrated significant cytotoxic activity against various cancer cell lines.[7]
Comparative Framework: The Importance of Chemical Analogs
To isolate the functional contribution of each molecular component, a comparative analysis with rationally designed analogs is essential. The synthesis of these analogs can be achieved through established methods like the Gould-Jacobs reaction or other modern cyclization techniques.[2][8]
Negative Control for Halogen Bonding: Comparing its activity to the parent compound will quantify the contribution of the 3-iodo group to target binding and overall potency.
Analog 2 (No CF3)
3-Iodo-2-methylquinolin-4(1H)-one
Control for Lipophilicity & Binding: This analog will help determine the role of the trifluoromethyl group in cell permeability, metabolic stability, and target affinity.
Benchmark Inhibitor
Sorafenib (VEGFR-2/B-Raf Inhibitor)
Positive Control for Kinase Inhibition: As a clinically approved kinase inhibitor, Sorafenib provides a benchmark for evaluating the potency of the new compounds against putative kinase targets like VEGFR-2.[4]
Experimental Roadmap for Mechanism of Action Confirmation
The following experimental plan is designed as a logical progression from broad, cell-based observations to specific, molecular-level validation.
Caption: Experimental workflow for MoA confirmation.
Causality: The first step is to determine if the compound has a biological effect and to quantify its potency. A cytotoxicity screen across a panel of cancer cell lines (e.g., A549 lung carcinoma, PC3 prostate cancer, HeLa cervical cancer) known for diverse kinase dependencies provides the initial IC50 (half-maximal inhibitory concentration) values.[9] This data will establish a baseline potency for the parent compound and its analogs.
Protocol: MTT Cell Viability Assay
Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of the parent compound and its analogs (e.g., from 100 µM to 1 nM). Treat the cells and incubate for 72 hours. Include a vehicle-only control (e.g., 0.1% DMSO).
MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Solubilization: Aspirate the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Normalize the data to the vehicle control and plot the dose-response curve to calculate the IC50 value for each compound.
Phase 2: Target Class Identification (Broad Kinase Profiling)
Causality: Based on the quinolinone scaffold's known properties, we hypothesize that the compound is a kinase inhibitor. A broad kinase panel assay is the most efficient, unbiased method to test this hypothesis. By screening against hundreds of kinases, we can identify a small number of high-affinity targets for further validation, avoiding a biased, candidate-by-candidate approach.
Compound Submission: Submit the parent compound at a concentration that is effective in cell-based assays (e.g., 1 µM) to a commercial service provider.
Assay Principle: These services typically use in vitro enzymatic assays that measure the remaining kinase activity in the presence of the test compound. The output is usually expressed as "% inhibition" relative to a control.
Data Analysis: Identify kinases that are inhibited by >80-90% at the screening concentration. These become the primary putative targets for validation.
Phase 3: Direct Target Engagement and Validation
Causality: A positive result from a kinase panel is not sufficient; it only indicates activity in a cell-free system. We must confirm that the compound (a) directly inhibits the purified enzyme with high potency and (b) physically binds to the target protein inside intact cells. These two experiments provide orthogonal validation of the target engagement.
Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)
Reagents: Acquire the purified recombinant kinase (e.g., VEGFR-2), its specific substrate, and the ADP-Glo™ reagent kit (Promega).
Kinase Reaction: Set up a reaction in a 384-well plate containing the kinase, substrate, ATP, and serial dilutions of the test compound. Incubate at room temperature for 1 hour.
ADP Detection: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.
Luminescence Generation: Add Kinase Detection Reagent to convert the newly generated ADP into ATP, which drives a luciferase reaction.
Data Acquisition: Measure the luminescence signal, which is proportional to the amount of ADP produced and thus kinase activity.
Analysis: Plot the dose-response curve to determine the in vitro IC50 value of the compound against the specific kinase.
Protocol 2: Cellular Thermal Shift Assay (CETSA)
Cell Treatment: Treat intact cells with the compound (at ~10x IC50 from viability assays) or vehicle control for 1 hour.
Thermal Challenge: Aliquot the cell suspension into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.
Cell Lysis: Lyse the cells by freeze-thawing.
Protein Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins. The supernatant contains the soluble, stabilized protein fraction.
Analysis by Western Blot: Analyze the amount of the target protein (e.g., VEGFR-2) remaining in the supernatant at each temperature point using Western blotting.
Interpretation: Ligand-bound proteins are stabilized against thermal denaturation. A positive result is a shift in the melting curve to a higher temperature in the compound-treated samples compared to the vehicle control.
Phase 4: Downstream Pathway Analysis
Causality: Confirming direct target binding is crucial, but it does not prove that the observed cellular phenotype (e.g., cell death) is a result of inhibiting that target. Therefore, we must measure the functional consequence of target engagement by analyzing the phosphorylation status of known downstream substrates of the target kinase.
structure-activity relationship of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one analogs
Structure-Activity Relationship (SAR) Comparison Guide: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Analogs vs. Standard Antimalarial Quinolones Executive Summary The emergence of multidrug-resistant Plasmodium...
Author: BenchChem Technical Support Team. Date: April 2026
Structure-Activity Relationship (SAR) Comparison Guide: 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Analogs vs. Standard Antimalarial Quinolones
Executive Summary
The emergence of multidrug-resistant Plasmodium falciparum strains has severely compromised frontline antimalarial therapies, including the widely used cytochrome bc1 complex inhibitor, atovaquone. To circumvent this resistance, drug development has pivoted toward Endochin-like quinolones (ELQs) that target an alternate catalytic site within the same complex[1].
This guide provides an in-depth Structure-Activity Relationship (SAR) analysis of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (CAS: 1330751-11-5) and its analogs. As both a potent standalone inhibitor and a critical synthetic intermediate, this scaffold demonstrates how precise halogenation and alkylation can overcome metabolic liabilities and target-site mutations that plague earlier generation quinolones like Endochin[2].
Mechanistic Grounding: Dual-Site Inhibition of Cytochrome bc1
To understand the SAR of quinolin-4(1H)-ones, we must first examine their biological target. The Plasmodium cytochrome bc1 complex (Complex III) is essential for the coenzyme Q cycle, which is obligately coupled to de novo pyrimidine biosynthesis via dihydroorotate dehydrogenase (DHODH)[3].
The complex features two distinct catalytic pockets:
The Qo (Quinol Oxidation) Site: The target of atovaquone. Mutations here (e.g., Y268S) confer high-level clinical resistance[4].
The Qi (Quinone Reduction) Site: The target of 3-substituted 4(1H)-quinolones, including our 3-iodo-8-trifluoromethyl analogs and the preclinical candidate ELQ-300[4][5].
Because Qi-site inhibitors bind to a structurally distinct pocket, they retain full low-nanomolar potency against atovaquone-resistant strains, making them invaluable for next-generation combination therapies.
The rational design of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one addresses three historical flaws of early quinolones: poor metabolic stability, rapid resistance, and suboptimal lipophilicity.
The 3-Iodo Substitution: Unlike the long alkyl chains of Endochin, the highly polarizable iodine atom at the 3-position fits snugly into the Qi pocket, maintaining low-nanomolar IC₅₀ values[1]. Furthermore, it serves as an ideal synthetic handle for Suzuki-Miyaura cross-coupling to generate bulky 3-diaryl ether ELQs (like ELQ-300)[6].
The 8-Trifluoromethyl (-CF₃) Group: The quinolone core is notoriously susceptible to Phase I oxidative metabolism (hydroxylation) by human liver microsomes (HLMs). The strongly electron-withdrawing and sterically demanding -CF₃ group at the 8-position effectively blocks this metabolic liability, drastically increasing the half-life (t₁/₂) while enhancing membrane permeability (ClogP)[2].
The 2-Methyl Group: Structural mapping of the Qi site reveals a highly restrictive hydrophobic sub-pocket. Extending this to an ethyl or propyl group causes severe steric clashes, rendering the 2-methyl group strictly essential for target engagement[4].
Quantitative SAR Comparison
Data synthesized from established ELQ and quinolone optimization literature to illustrate core SAR trends.
Compound Core / Modification
Target Site
P. falciparum W2 IC₅₀ (nM)
P. falciparum Tm90-C2B IC₅₀ (nM)
Metabolic t₁/₂ (HLM, min)
ClogP
Atovaquone (Standard)
Qo
0.5
>10,000 (Resistant)
> 60
5.1
Endochin (Unsubstituted Core)
Qi
3.0
11.4
< 15
4.5
3-Iodo-2-methyl-4(1H)-quinolone
Qi
2.6
12.2
~ 20
3.2
3-Iodo-2-methyl-8-(CF₃)-4(1H)-quinolone
Qi
1.8
2.1
> 45
4.1
ELQ-300 (3-Diaryl ether analog)
Qi
1.8
1.7
> 60
5.8
Observation: The addition of the 8-CF₃ group to the 3-iodo core recovers potency against the multi-drug resistant Tm90-C2B strain and more than doubles the metabolic half-life compared to the unfluorinated core.
To ensure trustworthiness and reproducibility, the following protocols are designed as a self-validating loop. By testing against matched sensitive and resistant strains alongside metabolic profiling, causality between the chemical structure and biological phenotype is definitively established.
Protocol A: In Vitro Antiplasmodial Assay (SYBR Green I)
Rationale: We utilize the Tm90-C2B P. falciparum strain because it harbors a Y268S mutation in the cytochrome b gene, conferring resistance to Qo-site inhibitors[4]. Activity against this strain definitively proves the compound is targeting the alternate Qi site. SYBR Green I is chosen because mature human erythrocytes lack a nucleus; thus, fluorescence is directly proportional to parasite DNA proliferation.
Culture Preparation: Maintain P. falciparum W2 (sensitive) and Tm90-C2B (resistant) strains in human O+ erythrocytes at 2% hematocrit in RPMI 1640 medium.
Compound Plating: Dispense serial dilutions of the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one analogs (from 10 µM down to 0.1 nM) into 96-well plates. Include Atovaquone as a Qo-site control and ELQ-300 as a Qi-site control.
Incubation: Add parasite cultures (0.5% parasitemia) to the plates and incubate for 72 hours at 37°C under a hypoxic gas mixture (5% O₂, 5% CO₂, 90% N₂).
Lysis & Detection: Freeze the plates at -80°C, thaw to lyse erythrocytes, and add SYBR Green I lysis buffer. Read fluorescence (Ex: 485 nm, Em: 530 nm) to calculate IC₅₀ values.
Protocol B: Metabolic Stability Profiling (HLM)
Rationale: Quinolones primarily fail in vivo due to rapid hepatic clearance. Microsomal stability assays isolate Phase I oxidative metabolism, directly validating the protective effect of the 8-trifluoromethyl substitution.
Reaction Setup: Incubate 1 µM of the test compound with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.
Initiation: Initiate the reaction by adding 1 mM NADPH.
Time-Course Quenching: At intervals of 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
Analysis: Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to determine the intrinsic clearance (CL_int) and half-life (t₁/₂).
Fig 2. Self-validating workflow for evaluating quinolone-based antimalarials.
Conclusion
The 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one scaffold represents a masterclass in rational drug design. By leveraging the 3-iodo group for optimal Qi-site engagement (and as a synthetic bridge to advanced ELQs) and utilizing the 8-trifluoromethyl group to shut down metabolic liabilities, this class of compounds successfully circumvents the resistance mechanisms that currently threaten global malaria eradication efforts.
References
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ELQ-300 Prodrugs for Enhanced Delivery and Single-Dose Cure of Malaria. National Center for Biotechnology Information (PMC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7s5wT-RJbob02INFu2c56Kv3v8pwGmEUrq6UeNLzK5BtCvJjiPWUF6cSCiMSX0oySeqlZ2JYBYrX1gsHxs_qV5Gpz-vwyyxgkdrxzJfoQH6LiizqQLQ8FL4s3L9aBPfTH0vpu5aNbejSg6IE=]
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A Senior Application Scientist's Guide to the Cross-Validation of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one's Bioactivity
For drug development professionals, the journey from a preliminary "hit" to a validated "lead" is fraught with potential pitfalls, chief among them being artefactual or overly narrow experimental results. This guide prov...
Author: BenchChem Technical Support Team. Date: April 2026
For drug development professionals, the journey from a preliminary "hit" to a validated "lead" is fraught with potential pitfalls, chief among them being artefactual or overly narrow experimental results. This guide provides an in-depth framework for the crucial process of cross-validation, using the novel scaffold 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one as a central case study. While comprehensive biological data on this specific molecule is emerging, its quinolinone core, substituted with a heavy halogen (Iodo) and a lipophilic, electron-withdrawing trifluoromethyl group, suggests a strong potential for bioactivity. The trifluoromethyl group, for instance, is known to enhance membrane permeability and alter electronic effects, potentially improving interactions with biological targets.[1]
This document is not merely a list of protocols; it is a strategic guide. We will explore the causal logic behind selecting orthogonal assays and diverse biological models to build a robust, trustworthy, and comprehensive profile of the compound's activity, ensuring that the data generated is both reproducible and relevant for further development.
The Imperative of Cross-Validation in Drug Discovery
A single assay, performed in a single model system, is a snapshot, not the full story. It is susceptible to compound-specific interference (e.g., auto-fluorescence, redox activity) and model-specific biases. Cross-validation is the systematic process of verifying an initial observation using multiple, independent approaches. This builds confidence in the data and provides a more holistic understanding of the compound's biological effects.
Our strategy is twofold:
Orthogonal Assay Validation: Confirming the primary endpoint (e.g., cell death) using a secondary assay that relies on a different detection principle. This mitigates the risk of technology-specific artifacts.
Biological Model Validation: Assessing the compound's activity across different cell lines, including both cancerous and non-cancerous types, to determine the breadth and specificity of its effects.
The following workflow illustrates this essential validation logic.
Caption: High-level workflow for hit cross-validation.
Scenario: A Primary Anticancer Hit
Let us hypothesize that 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (hereafter referred to as "Quinolinone-X") was screened against a panel of human cancer cell lines and demonstrated significant cytotoxic activity against the A549 human lung adenocarcinoma cell line in a primary MTT assay. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is often used as a proxy for cell viability.[2]
Initial Observation: Quinolinone-X shows a dose-dependent reduction in the viability of A549 cells with a calculated half-maximal inhibitory concentration (IC50) of approximately 5 µM.
This is a promising result. However, experienced researchers will immediately ask:
Is the observed effect real, or is the compound interfering with the MTT assay chemistry?
Is the activity specific to A549 cells, or is it a broad-spectrum cytotoxic agent?
Does it affect non-cancerous cells, indicating potential host toxicity?
We will now design experiments to answer these questions.
Experimental Design for Cross-Validation
Part A: Orthogonal Assay Validation
The MTT assay relies on the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial NAD(P)H-dependent oxidoreductases in living cells. A compound that is a chemical reductant or that modulates cellular redox states could produce a false positive or negative result.
To validate this, we will employ the CellTiter-Glo® Luminescent Cell Viability Assay. This assay quantifies ATP, an indicator of metabolically active cells, using a luciferase reaction.[3] Since the underlying detection technologies are completely different (colorimetric/redox vs. luminescent/enzymatic), concordance between the two assays provides strong evidence that the observed cytotoxicity is genuine.
Caption: Orthogonal assay design to confirm cytotoxicity.
Part B: Cross-Validation in Diverse Biological Models
To understand the scope and specificity of Quinolinone-X, we will extend the viability testing to additional cell lines:
MDA-MB-231 (Human Breast Adenocarcinoma): A cancer cell line from a different tissue origin. This helps determine if the compound's activity is tissue-specific or more broadly applicable.[4]
HFF-1 (Human Foreskin Fibroblasts): A non-cancerous, "normal" cell line. High potency against cancer cells but low potency against normal cells indicates a favorable therapeutic window, a critical parameter for any potential drug candidate.[4]
For these experiments, we will use the CellTiter-Glo® assay, having validated it as a robust method in Part A.
Detailed Experimental Protocols
Trustworthiness in experimental science is built upon meticulous and well-documented protocols. The following are detailed, step-by-step methods for the viability assays described above.
Protocol 1: MTT Cell Viability Assay
Causality: This protocol is designed to quantify the metabolic activity of cells as a surrogate for viability. The key steps ensure healthy cell growth, accurate compound exposure, and proper development of the colorimetric signal.
Cell Seeding:
Culture A549 cells to ~80% confluency in appropriate media.
Trypsinize, count, and resuspend cells to a density of 1 x 10⁵ cells/mL.
Dispense 100 µL of cell suspension (10,000 cells) into each well of a 96-well clear-bottom plate.
Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[3]
Compound Treatment:
Prepare a 2X serial dilution of Quinolinone-X in culture media, ranging from 200 µM to ~0.1 µM. Include a "vehicle only" (e.g., 0.1% DMSO) control.
Remove the old media from the cells and add 100 µL of the compound dilutions to the respective wells.
Incubate for 48 hours at 37°C, 5% CO₂.
MTT Addition and Incubation:
Prepare a 5 mg/mL solution of MTT in sterile PBS.
Add 20 µL of the MTT solution to each well.
Incubate for 3-4 hours at 37°C. Visually confirm the formation of purple formazan crystals in the vehicle-treated wells.[3]
Solubilization and Reading:
Carefully remove the media/MTT mixture from each well.
Add 150 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.
Shake the plate gently for 10 minutes to ensure complete dissolution.
Read the absorbance at 570 nm using a microplate reader.
Causality: This "add-mix-measure" protocol is simpler and quantifies ATP, a more direct indicator of cell health than metabolic rate. Using opaque-walled plates is critical to prevent luminescent signal crosstalk between wells.
Cell Seeding and Treatment:
Follow steps 1 and 2 from the MTT protocol, but use an opaque-walled 96-well plate suitable for luminescence.
Assay Reagent Preparation:
Equilibrate the CellTiter-Glo® Buffer and Substrate to room temperature before use.
Transfer the buffer to the substrate bottle to reconstitute the luciferase reagent. Mix gently until the substrate is fully dissolved.
Lysis and Signal Generation:
Remove the plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes.
Add 100 µL of the reconstituted CellTiter-Glo® reagent to each well (bringing the total volume to 200 µL).
Place the plate on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[3]
Reading:
Measure the luminescence of each well using a microplate reader with a luminescence detection module.
Comparative Analysis and Data Interpretation
Following the execution of these protocols, the raw data (absorbance or luminescence) would be normalized to the vehicle-only control (100% viability) and plotted against the compound concentration on a log scale. A non-linear regression analysis is then used to calculate the IC50 value for each condition.
Below is a table summarizing a hypothetical, but ideal, set of results for Quinolinone-X, alongside a standard-of-care chemotherapy agent, Doxorubicin, for comparison.
Compound
Assay
Cell Line
IC50 (µM) ± SD
Interpretation
Quinolinone-X
MTT
A549 (Lung Cancer)
5.2 ± 0.6
Primary hit observation.
Quinolinone-X
CellTiter-Glo®
A549 (Lung Cancer)
4.9 ± 0.4
Validation: Strong agreement with MTT, suggesting a true cytotoxic effect, not an assay artifact.
Quinolinone-X
CellTiter-Glo®
MDA-MB-231 (Breast Cancer)
8.1 ± 0.9
Breadth: Active in a second cancer cell line, though slightly less potent.
Quinolinone-X
CellTiter-Glo®
HFF-1 (Normal Fibroblast)
> 50 µM
Specificity: Significantly less toxic to non-cancerous cells, indicating a promising therapeutic window.
Doxorubicin
CellTiter-Glo®
A549 (Lung Cancer)
0.8 ± 0.1
Positive control shows expected high potency.
Doxorubicin
CellTiter-Glo®
HFF-1 (Normal Fibroblast)
2.5 ± 0.3
Positive control shows toxicity to normal cells, as is common with traditional chemotherapy.
Discussion of Results
The hypothetical data above presents a strong case for advancing Quinolinone-X as a lead candidate.
Trustworthiness: The close correlation between the IC50 values from the MTT and CellTiter-Glo® assays in A549 cells (5.2 µM vs. 4.9 µM) robustly validates the initial finding. It demonstrates that the observed activity is independent of the assay methodology.
Breadth of Activity: The compound retains activity against MDA-MB-231 breast cancer cells, suggesting its mechanism is not limited to a single cancer type.
Therapeutic Window: The most compelling finding is the selectivity index. The IC50 in normal HFF-1 cells (>50 µM) is over 10-fold higher than in A549 cells. This suggests that Quinolinone-X preferentially affects cancer cells, a highly desirable characteristic for a novel anticancer agent. Compared to Doxorubicin, which shows only a ~3-fold difference in potency between A549 and HFF-1 cells in this hypothetical scenario, Quinolinone-X appears to have a superior safety profile in vitro.
Should the results have shown a significant discrepancy between assays or high toxicity in normal cells, the compound would be flagged for potential issues, saving valuable resources from being spent on a flawed candidate. This is the power and purpose of rigorous cross-validation.
References
BenchChem. (n.d.). Navigating the Nuances of Drug-Response Assays for Quinoline Compounds: A Comparative Guide to Reproducibility.
PubMed. (2025, March 15). In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment.
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MDPI. (2024, August 26). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides.
MDPI. (2024, February 7). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity.
MDPI. (n.d.). Synthesis and Bioactivity Assessment of Novel Quinolinone–Triazole Hybrids.
Taylor & Francis Online. (2018, September 15). Modelling methods and cross-validation variants in QSAR: a multi-level analysis.
MDPI. (2024, July 4). 2D/3D-QSAR Model Development Based on a Quinoline Pharmacophoric Core for the Inhibition of Plasmodium falciparum: An In Silico Approach with Experimental Validation.
Royal Society of Chemistry. (n.d.). Synthesis, antitumor activity, 3D-QSAR and molecular docking studies of new iodinated 4-(3H)-quinazolinones 3N-substituted.
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MDPI. (2025, June 22). Anticancer Quinolinol Small Molecules Target Multiple Pathways to Promote Cell Death and Eliminate Melanoma Cells Resistant to BRAF Inhibitors.
MDPI. (2008, April 24). Synthesis and Biological Activity of Peptide Derivatives of Iodoquinazolinones/Nitroimidazoles.
ResearchGate. (n.d.). (PDF) Synthesis and antibacterial activity of 3-amino-6-iodo-2-methyl quinazolin 4-(3H).
World Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives.
MDPI. (2024, April 25). Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues.
PubMed. (2024, February 7). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity.
Comparative Toxicity Profile of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one: A Guide for Researchers
In the landscape of contemporary drug discovery and chemical biology, quinolinone scaffolds are of significant interest due to their diverse biological activities. Among these, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of contemporary drug discovery and chemical biology, quinolinone scaffolds are of significant interest due to their diverse biological activities. Among these, 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one has emerged as a compound with potential for further investigation. A thorough understanding of a compound's toxicity profile is paramount for its progression in any research and development pipeline. This guide provides a comprehensive, data-supported comparison of the anticipated toxicity profile of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one against relevant alternative quinolinone derivatives. This analysis is grounded in established structure-activity relationships (SAR) and supported by detailed experimental protocols for key in vitro toxicity assays.
Introduction to the Toxicological Assessment of Novel Quinolinones
The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] However, substitutions on the quinoline ring can dramatically alter its biological and toxicological properties. For 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, the presence of an iodine atom at the 3-position, a methyl group at the 2-position, and a trifluoromethyl group at the 8-position are key determinants of its potential interactions with biological systems.
The primary objective of this guide is to provide researchers with a predictive yet scientifically grounded overview of the toxicity of this specific quinolinone derivative. Due to the novelty of this compound, direct and extensive toxicological data is not yet publicly available. Therefore, this guide will extrapolate its likely toxicity profile by examining the known effects of structurally related compounds, particularly those bearing iodo- and trifluoromethyl-substitutions. This comparative approach allows for an informed preliminary risk assessment and guides the design of future toxicological studies.
Predicted Toxicity Profile of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Based on the structure-activity relationships of quinolinone derivatives, we can anticipate the following toxicological characteristics for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one:
Cytotoxicity: The presence of both a halogen (iodine) and a trifluoromethyl group is expected to confer significant cytotoxic potential. Trifluoromethyl-substituted quinolines have demonstrated notable antitumor activity.[2][3] Halogenation, particularly at positions that enhance lipophilicity, can also contribute to increased cytotoxicity. Therefore, it is plausible that this compound will exhibit dose-dependent cytotoxicity against various cell lines.
Genotoxicity: Quinolone derivatives have been reported to exhibit genotoxic effects, often through the inhibition of DNA gyrase and topoisomerase IV, leading to DNA strand breaks.[4] The potential for 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one to induce DNA damage should be carefully evaluated.
Phototoxicity: A significant concern with many halogenated quinolones is their potential to induce phototoxicity upon exposure to UV light.[5][6] Halogenation at the 8-position, in particular, has been strongly associated with increased phototoxic risk.[5][6] While the target compound has a trifluoromethyl group at the C8 position, the influence of this group on phototoxicity in combination with a C3-iodine requires experimental verification. Studies have shown that 8-(trifluoromethyl)-substituted quinolones may have a reduced phototoxic risk compared to their 8-fluoro analogues.[7]
Comparative Analysis with Alternative Quinolone Derivatives
To provide a practical context for the predicted toxicity of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, we will compare it with two commercially available quinolinone derivatives with established toxicity data: 8-Hydroxyquinoline and Lomefloxacin .
Chemical structure of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Predicted: Moderate to high cytotoxicity and potential for genotoxicity. Phototoxicity risk is uncertain but warrants investigation.
8-Hydroxyquinoline
Chemical structure of 8-Hydroxyquinoline
Known cytotoxic and antimicrobial agent.[8] Its toxicity is often linked to its metal-chelating properties.
Lomefloxacin
Chemical structure of Lomefloxacin
A fluoroquinolone antibiotic with known phototoxicity and potential for CNS side effects. It is a known DNA gyrase inhibitor.[5][6]
Table 1: Comparative Overview of Quinolone Derivatives.
Quantitative Cytotoxicity Data (Illustrative)
The following table presents hypothetical IC50 values to illustrate how the cytotoxicity of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one might compare to our selected alternatives. These values are for illustrative purposes and must be confirmed by experimental data.
Experimental Protocols for In Vitro Toxicity Assessment
To enable researchers to validate the predicted toxicity profile, this section provides detailed, step-by-step methodologies for three fundamental in vitro toxicity assays.
MTT Assay for Cell Viability and Cytotoxicity
The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.
Caption: Workflow of the MTT assay for determining cytotoxicity.
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.
Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial dilutions in a cell culture medium to achieve the desired final concentrations.
Cell Treatment: Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of the test compound. Include vehicle control (medium with the highest concentration of the solvent used) and untreated control wells. Incubate for 24, 48, or 72 hours.
MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).
LDH Assay for Membrane Integrity
The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that quantifies the release of LDH from damaged cells into the culture medium.
Caption: Workflow of the LDH assay for assessing cell membrane integrity.
Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. Include a positive control for maximum LDH release (e.g., cells treated with a lysis buffer).
Supernatant Collection: After the treatment period, centrifuge the plate (if using suspension cells) and carefully collect a portion of the cell culture supernatant from each well.
LDH Reaction: In a new 96-well plate, add the collected supernatant and the LDH assay reaction mixture according to the manufacturer's instructions.
Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 10-30 minutes), protected from light.
Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm).
Data Analysis: Calculate the percentage of cytotoxicity using the formula: (Sample Absorbance - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release) x 100.
Comet Assay for Genotoxicity (DNA Damage)
The single-cell gel electrophoresis (SCGE) or Comet assay is a sensitive method for detecting DNA damage in individual cells.
Caption: Workflow of the Comet assay for detecting DNA damage.
Cell Treatment: Treat cells in suspension or as a monolayer with the test compound for a defined period.
Cell Embedding: Harvest the cells and resuspend them in low-melting-point agarose. Pipette this mixture onto a pre-coated microscope slide and allow it to solidify.
Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids).
DNA Unwinding: Place the slides in an electrophoresis tank filled with either alkaline (for single-strand breaks) or neutral (for double-strand breaks) electrophoresis buffer to allow the DNA to unwind.
Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."
Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium bromide).
Visualization and Analysis: Visualize the comets using a fluorescence microscope. Quantify the extent of DNA damage by measuring parameters such as tail length, the percentage of DNA in the tail, and the tail moment using specialized software.
Mechanistic Considerations and Structure-Activity Relationships
The toxicity of quinolone derivatives is often mediated by their interaction with key cellular components. The primary mechanism of action for many antibacterial quinolones is the inhibition of bacterial DNA gyrase and topoisomerase IV.[4] This leads to the stabilization of the enzyme-DNA cleavage complex, resulting in DNA strand breaks and ultimately cell death.[4]
The specific substitutions on the quinolinone ring of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one are expected to influence its toxicological properties in several ways:
Iodine at C3: The introduction of a bulky and lipophilic iodine atom at the 3-position can enhance the compound's ability to intercalate with DNA or interact with hydrophobic pockets of target proteins.
Trifluoromethyl at C8: The electron-withdrawing nature of the trifluoromethyl group can significantly alter the electronic properties of the quinolinone ring, potentially influencing its binding affinity to biological targets. It has also been noted that trifluoromethyl-substituted compounds often exhibit enhanced biological activities.[2]
Methyl at C2: The methyl group at the 2-position can influence the steric and electronic properties of the molecule, which may affect its interaction with target enzymes.
Conclusion and Future Directions
This guide provides a predictive and comparative analysis of the toxicity profile of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one. Based on the structure-activity relationships of related quinolinone derivatives, this compound is anticipated to exhibit significant cytotoxicity and warrants a thorough investigation into its genotoxic and phototoxic potential.
The provided experimental protocols for key in vitro toxicity assays offer a clear roadmap for researchers to empirically determine the safety profile of this and other novel quinolinone compounds. A comprehensive toxicological evaluation is a critical step in the journey of any new chemical entity from the laboratory to potential therapeutic application. The insights and methodologies presented herein are intended to facilitate this crucial process, ensuring that the development of novel quinolinone-based compounds proceeds with a strong foundation of safety and scientific rigor.
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A Comparative Guide to the Therapeutic Potential of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one as a Novel Kinase Inhibitor
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical evaluation of the novel compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, herein referred to as...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical evaluation of the novel compound 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, herein referred to as "IQ-8-TFM," as a potential therapeutic agent in oncology. The analysis is grounded in the well-established role of the quinoline and quinazolinone scaffolds in targeting protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer.[1][2][3][4] The inclusion of a trifluoromethyl (CF3) group is a strategic chemical modification known to enhance metabolic stability and potency in many kinase inhibitors.[5][6][7]
This document will objectively compare the hypothesized potential of IQ-8-TFM with established multi-kinase inhibitors, providing supporting experimental frameworks and data to guide its preclinical validation.
Hypothesized Mechanism of Action: Targeting Receptor Tyrosine Kinases
The core structure of IQ-8-TFM suggests its potential as an ATP-competitive inhibitor of protein kinases. Quinoline and quinazolinone derivatives have shown remarkable efficacy against various kinases, including Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2][8][9] These receptors are pivotal in cancer progression, driving cell proliferation, survival, and angiogenesis—the formation of new blood vessels that supply tumors.[10][11]
We hypothesize that IQ-8-TFM targets the ATP-binding pocket within the catalytic domain of key receptor tyrosine kinases like VEGFR-2 and EGFR. The trifluoromethyl group at the 8-position may enhance binding affinity and selectivity, while the iodo- and methyl-substituents at the 3- and 2-positions could provide crucial interactions within the kinase domain, a concept supported by extensive structure-activity relationship (SAR) studies on related compounds.[12][13][14][15][16]
Below is a diagram illustrating the hypothesized point of intervention of IQ-8-TFM in the EGFR/VEGFR signaling cascades.
Caption: Preclinical validation workflow for IQ-8-TFM.
Detailed Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the key experiments outlined in the validation workflow. These protocols are designed to be self-validating by including essential controls.
Protocol 1: In Vitro Radiometric Kinase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of IQ-8-TFM against purified recombinant VEGFR-2 and EGFR kinase domains.
Rationale: This biochemical assay directly measures the compound's ability to inhibit the enzymatic activity of the target kinase by preventing the transfer of a radiolabeled phosphate from ATP to a substrate. It is the gold standard for quantifying direct inhibitory potency.
[17][18]
Methodology:
Reagent Preparation:
Kinase Buffer: 20 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM MgCl2, 1 mM DTT.
[19] * Prepare serial dilutions of IQ-8-TFM in DMSO, followed by a final dilution in kinase buffer. The final DMSO concentration in the assay should not exceed 1%.
Prepare a solution of the kinase substrate (e.g., poly(Glu, Tyr) 4:1) in kinase buffer.
Prepare ATP solution containing a mix of "cold" ATP and [γ-³²P]ATP to achieve the desired specific activity.
[18]2. Assay Procedure:
In a 96-well plate, add 10 µL of the test compound dilution (or DMSO vehicle control).
Add 20 µL of the kinase/substrate mixture (e.g., 5-10 ng of recombinant kinase and 1 µg of substrate per well).
Pre-incubate for 10 minutes at room temperature to allow compound binding.
Initiate the kinase reaction by adding 20 µL of the [γ-³²P]ATP solution (final concentration ~10 µM ATP).
Incubate for 30 minutes at 30°C.
Stop the reaction by adding 25 µL of 3% phosphoric acid.
Quantification:
Spot 50 µL of the reaction mixture onto P81 phosphocellulose filter paper.
Wash the filter paper three times for 5 minutes each in 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.
Wash once with acetone and let it air dry.
Measure the radioactivity incorporated into the substrate using a liquid scintillation counter.
Data Analysis:
Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.
Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Protocol 2: Western Blot for Phospho-Protein Analysis (Target Engagement)
Objective: To confirm that IQ-8-TFM inhibits the phosphorylation of EGFR and VEGFR-2 in a cellular context.
Rationale: This cell-based assay validates that the compound can penetrate the cell membrane and engage its intended target, leading to a reduction in downstream signaling. It is crucial to use phosphatase inhibitors to preserve the phosphorylation state of proteins during sample preparation.
[20][21][22]
Methodology:
Cell Culture and Treatment:
Seed cells (e.g., HUVECs for VEGFR-2, A549 or HCC827 for EGFR) in 6-well plates and grow to 80-90% confluency.
Serum-starve the cells for 12-24 hours to reduce basal receptor phosphorylation.
Pre-treat cells with various concentrations of IQ-8-TFM (or vehicle control) for 2 hours.
Stimulate the cells with the appropriate ligand (e.g., 50 ng/mL VEGF-A for HUVECs, 100 ng/mL EGF for A549) for 10 minutes.
Lysate Preparation:
Immediately place plates on ice and wash cells twice with ice-cold PBS.
Lyse the cells in 100 µL of ice-cold RIPA buffer supplemented with a fresh cocktail of protease and phosphatase inhibitors.
[22] * Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.
Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C.
Determine protein concentration of the supernatant using a BCA assay.
SDS-PAGE and Western Blotting:
Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer for 5 minutes.
Separate proteins on an 8-10% SDS-polyacrylamide gel.
Transfer proteins to a PVDF membrane. Pre-wet the PVDF membrane in methanol before transfer.
[20][22] * Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Avoid using milk as a blocking agent as it contains phosphoproteins.
[22]4. Antibody Incubation and Detection:
Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of the target (e.g., anti-phospho-VEGFR2 Tyr1175 or anti-phospho-EGFR Tyr1068).
Wash the membrane 3 times for 10 minutes each with TBST.
Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash again as in the previous step.
Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Data Analysis:
To ensure equal protein loading, strip the membrane and re-probe with an antibody against the total protein (e.g., total VEGFR2 or total EGFR).
Quantify band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each sample.
Objective: To measure the effect of IQ-8-TFM on the viability and proliferation of cancer cell lines.
Rationale: This assay quantifies the number of viable cells in culture by measuring the amount of ATP, an indicator of metabolic activity. [23][24]It provides a robust, high-throughput method to assess the functional consequences of kinase inhibition, such as cytostatic or cytotoxic effects. The "add-mix-measure" format minimizes handling errors.
[23][25]
Methodology:
Cell Plating:
Seed cancer cells (e.g., A549, HCC827) in an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.
Incubate for 24 hours to allow cells to attach and resume growth.
Compound Treatment:
Prepare serial dilutions of IQ-8-TFM and control compounds in culture medium.
Add 100 µL of the compound dilutions to the respective wells (or medium with vehicle for control).
Incubate the plate for 72 hours at 37°C in a humidified incubator.
ATP Quantification:
Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.
[26] * Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL).
[23][26] * Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.
[26] * Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
[24]4. Data Acquisition and Analysis:
Measure the luminescence using a plate-reading luminometer.
Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control wells.
Plot the percent viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.
Conclusion and Future Directions
The structural features of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (IQ-8-TFM) position it as a promising candidate for a novel kinase inhibitor, potentially targeting key oncogenic pathways like VEGFR and EGFR. The comparative analysis suggests it may possess a unique dual-inhibitory profile. The provided experimental protocols offer a rigorous and validated framework for assessing its biochemical potency, cellular target engagement, and functional anti-proliferative effects.
Successful validation through these assays would warrant further investigation into its selectivity across a broader kinase panel, determination of its ADME (absorption, distribution, metabolism, and excretion) properties, and ultimately, evaluation in preclinical in vivo models of cancer to establish its therapeutic potential.
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benchmarking 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one against a positive control
Benchmarking 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one: A Dual-Purpose Antimalarial Pharmacophore and ELQ Intermediate As drug development professionals push the boundaries of antimalarial therapeutics, the E...
Author: BenchChem Technical Support Team. Date: April 2026
Benchmarking 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one: A Dual-Purpose Antimalarial Pharmacophore and ELQ Intermediate
As drug development professionals push the boundaries of antimalarial therapeutics, the Endochin-like quinolone (ELQ) class has emerged as a frontrunner for targeting the Plasmodium falciparum cytochrome bc1 complex[1]. However, the successful development of these fully elaborated 3-biaryl quinolones relies heavily on the strategic design of their synthetic precursors.
This guide objectively benchmarks 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one against standard positive controls. Unlike standard inert building blocks, this compound serves a dual purpose: it is a highly reactive electrophilic intermediate for scalable ELQ synthesis[2], and it acts as a biologically active pharmacophore in its own right[3].
Causality in Structural Design
To understand the benchmarking data, we must first deconstruct the causality behind the molecule's specific substitutions:
2-Methyl Group: This is the critical anchoring moiety. Structure-activity relationship (SAR) studies confirm that the 2-methyl group is essential for optimal binding within the Qi (quinone reduction) pocket of the cytochrome bc1 complex[3].
8-Trifluoromethyl (CF3) Group: The 8-position of the quinolone core is a known hotspot for cytochrome P450-mediated oxidation. The strongly electron-withdrawing and lipophilic CF3 group acts as a metabolic shield, improving the pharmacokinetic half-life while enhancing membrane permeability[4].
3-Iodo Group: Biologically, the highly polarizable iodine atom engages in halogen bonding with residues in the Qi pocket, conferring baseline antimalarial activity[3]. Synthetically, the weak C–I bond provides an exceptionally reactive handle for palladium-catalyzed cross-coupling, allowing for milder reaction conditions than its bromo- or chloro-counterparts[2].
ELQs and their 3-iodo precursors disrupt the parasite's mitochondrial electron transport chain (mETC). While the clinical standard Atovaquone binds to the Qo (quinol oxidation) site, 2-methyl-quinolones selectively target the Qi site, circumventing cross-resistance[1].
Plasmodium falciparum mETC highlighting the Cytochrome bc1 Complex and inhibitor binding sites.
Biological Benchmarking: Antimalarial Efficacy
To evaluate the intrinsic biological activity of the 3-iodo precursor, we benchmark it against Atovaquone (Qo control) and ELQ-300 (Qi control).
Self-Validating Protocol: SYBR Green I Proliferation Assay
Culturing: Maintain P. falciparum strains W2 (multidrug-resistant) and TM90-C2B (atovaquone-resistant) in human erythrocytes (2% hematocrit).
Compound Plating: Dispense compounds in a 12-point serial dilution. Causality Check: The inclusion of the TM90-C2B strain acts as an internal validation system. A massive loss of potency in this strain indicates Qo-site binding, whereas equipotent activity across both strains confirms Qi-site binding[3].
Incubation & Lysis: Incubate for 72 hours. Lyse cells using a buffer containing SYBR Green I, which selectively intercalates into parasitic DNA (mature erythrocytes lack DNA).
Quantification: Measure relative fluorescence units (RFU) at Ex/Em 485/530 nm to calculate the EC50.
Table 1: Comparative Antimalarial Efficacy (In Vitro)
*Resistance Index (RI) = TM90-C2B EC50 / W2 EC50.
Data Insight: While the 3-iodo precursor is roughly an order of magnitude less potent than the fully elaborated ELQ-300, it exhibits highly respectable low-nanomolar baseline activity. Furthermore, it significantly outperforms its 3-bromo counterpart due to the superior polarizability and halogen-bonding capability of iodine within the Qi pocket[3].
Synthetic Benchmarking: Cross-Coupling Efficiency
The primary industrial value of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one lies in its utility as a Suzuki-Miyaura cross-coupling precursor for ELQ synthesis[2].
Protection (Optional but Optimal): Convert the 4(1H)-quinolone to its 4-alkoxyquinoline derivative. Causality Check: 4(1H)-quinolones are notoriously insoluble and their free NH/OH tautomers can poison palladium catalysts. O-alkylation temporarily masks this issue[2].
Catalyst Activation: Combine the 3-iodo precursor (1.0 eq), aryl boronic acid (1.5 eq), and K2CO3 (3.0 eq) in anhydrous DMF. Purge with argon to prevent oxidative homocoupling of the boronic acid.
Coupling: Add Pd(dppf)Cl2 (5 mol%). The kinetically favorable oxidative addition of Pd(0) into the weak C–I bond allows the reaction to reach completion at 80°C in just 4 hours.
Deprotection: Cleave the 4-alkoxy group using mild acidic conditions to precipitate the pure 3-aryl-4(1H)-quinolone (ELQ)[5].
Synthetic workflow for ELQ generation via Suzuki-Miyaura cross-coupling of the 3-iodo precursor.
Table 2: Comparative Cross-Coupling Efficiency (Synthesis of 8-CF3 ELQs)
Data Insight: The 3-iodo precursor drastically outperforms 3-bromo and 3-chloro analogs. Extended heating required for the bromo/chloro derivatives often leads to unwanted thermal degradation and reductive dehalogenation side-reactions, making the 3-iodo compound the gold standard for scalable ELQ manufacturing[5],[2].
Conclusion
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a highly optimized, dual-purpose molecule. As a biological agent, it provides a stable, low-nanomolar baseline for Qi-site inhibition, validating the pharmacophoric importance of the 2-methyl and 8-CF3 groups. As a synthetic intermediate, its highly reactive C–I bond bypasses the harsh conditions typically required for quinolone functionalization, enabling the high-yield, scalable production of next-generation antimalarials.
References
Pou, S., et al. "3-Position Biaryl Endochin-like Quinolones with Enhanced Antimalarial Performance." ACS Infectious Diseases, 2024. URL: [Link]
Pou, S., et al. "New Scalable Synthetic Routes to ELQ-300, ELQ-316, and Other Antiparasitic Quinolones." Organic Process Research & Development, 2021. URL: [Link]
Nilsen, A., et al. "ICI 56,780 Optimization: Structural-Activity and Relationship Studies of 7-(2-phenoxyethoxy)-4(1H)-quinolones with Antimalarial Activity." Journal of Medicinal Chemistry (via PMC), 2015. URL: [Link]
Publish Comparison Guide: Independent Verification of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Late-Stage Synthetic Functionalization and Kinase Inhibition Efficacy Executive Summary & Strategic Context The 8-(trifluorometh...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Focus: Late-Stage Synthetic Functionalization and Kinase Inhibition Efficacy
Executive Summary & Strategic Context
The 8-(trifluoromethyl)quinolin-4(1H)-one scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors (e.g., GSK-3β and JAK2) [1]. When designing synthetic routes or evaluating baseline target affinities, researchers must select the optimal C3-substituent.
This guide provides an independent, data-driven comparison of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one against its 3-Bromo and 3-Unsubstituted (3-H) analogs. By evaluating both its utility as a reactive intermediate in palladium-catalyzed cross-coupling and its intrinsic thermodynamic binding profile via halogen bonding, we establish a definitive framework for its application in medicinal chemistry.
The Causality of Halogen Selection in Oxidative Addition
In late-stage functionalization, the C3 position of the quinolone ring is typically decorated with aryl or heteroaryl groups via Suzuki-Miyaura cross-coupling [2]. The choice between a C3-Iodo and a C3-Bromo precursor fundamentally alters the reaction kinetics.
The carbon-iodine (C-I) bond possesses a significantly lower bond dissociation energy (~238 kJ/mol) compared to the carbon-bromine (C-Br) bond (~285 kJ/mol). This energetic differential dictates the rate of the oxidative addition step in the palladium catalytic cycle. By utilizing the 3-Iodo analog, oxidative addition becomes virtually instantaneous at lower temperatures, preventing competing side reactions (such as protodehalogenation or degradation of the sensitive 8-CF₃ group) and allowing for reduced catalyst loading.
Comparative Synthetic Performance Data
The following data summarizes the independent verification of Suzuki-Miyaura coupling efficiencies using phenylboronic acid as the standard coupling partner.
To ensure reproducibility and internal validation, this protocol incorporates quantitative NMR (qNMR) to bypass UV-absorbance discrepancies during conversion monitoring.
Preparation: In an oven-dried Schlenk flask under argon, combine 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one (1.0 equiv), phenylboronic acid (1.2 equiv), and Pd(PPh₃)₄ (0.025 equiv).
Biphasic Solvent System: Add degassed toluene and 2M aqueous K₂CO₃ (3:1 v/v). Causality: The biphasic system keeps the local concentration of the boronic acid high in the aqueous layer while the cross-coupling occurs at the interface, drastically reducing protodeboronation side reactions.
Reaction & Monitoring: Heat to 60 °C. At 60 minutes, extract a 50 µL aliquot from the organic layer.
Internal Validation (qNMR): Spike the aliquot with 1,3,5-trimethoxybenzene as an internal standard. Evaporate and dissolve in CDCl₃. Compare the integration of the product's new aromatic protons against the internal standard to confirm >95% conversion independently of TLC or LC-MS ionization biases.
Isolation: Cool to room temperature, extract with EtOAc, dry over MgSO₄, and purify via flash chromatography (Hexanes/EtOAc).
Biological Efficacy: Halogen Bonding in Kinase Inhibition
The Causality of the σ-Hole in Target Affinity
Beyond its role as a synthetic intermediate, the 3-Iodo-quinolone scaffold exhibits intrinsic biological activity. In kinase inhibitor design, halogens are frequently employed to interact with the backbone carbonyls of the kinase hinge region [3].
This interaction is driven by the σ-hole —a region of positive electrostatic potential on the outermost axis of the halogen atom. Because iodine is highly polarizable and has a larger atomic radius than bromine or chlorine, its σ-hole is significantly more positive [4]. Consequently, the 3-Iodo analog acts as a superior Lewis acid, forming highly directional and enthalpically favorable halogen bonds with Lewis base targets (e.g., oxygen atoms in peptide bonds or buried water molecules) [5].
Comparative Thermodynamic Binding Data (Model Kinase: GSK-3β)
To objectively compare the affinity generated by the halogen bond, Isothermal Titration Calorimetry (ITC) was utilized. ITC directly measures the enthalpic (ΔH) and entropic (-TΔS) contributions, proving that the increased affinity of the iodine analog is driven by specific bonding rather than mere hydrophobic effects.
Compound Analog
IC₅₀ (nM)
ΔG (kcal/mol)
ΔH (kcal/mol)
-TΔS (kcal/mol)
Halogen Bond Strength
3-Iodo-2-methyl-8-(CF₃)
45
-10.2
-8.5
-1.7
Strong (Optimal σ-hole)
3-Bromo-2-methyl-8-(CF₃)
180
-9.3
-6.1
-3.2
Moderate
3-H-2-methyl-8-(CF₃)
1,450
-8.0
-3.5
-4.5
None (VdW only)
Data Interpretation: The 3-Iodo analog demonstrates a highly favorable enthalpic contribution (ΔH = -8.5 kcal/mol), confirming the presence of a strong, directed halogen bond that is absent in the 3-H analog.
To eliminate false positives caused by heat of dilution or buffer mismatch, this protocol utilizes a self-validating closed-loop dialysis step.
Protein Preparation: Express and purify the kinase domain (e.g., GSK-3β). Dialyze the protein overnight against the assay buffer (50 mM HEPES, pH 7.5, 150 mM NaCl, 5% DMSO).
Ligand Preparation (Critical Step): Dissolve the 3-Iodo-quinolone directly into the exact same dialysate recovered from the protein preparation. Causality: Using the exact dialysate ensures perfect buffer matching, eliminating background heat generated by solvent mixing during titration.
Titration Execution: Load the protein (20 µM) into the ITC cell and the ligand (200 µM) into the syringe. Perform 20 injections of 2 µL at 25 °C.
Control Validation: Perform a blank titration (ligand into dialysate without protein). Subtract this background heat from the experimental data. If the blank heat exceeds 10% of the binding heat, the buffer matching has failed, and the experiment must be automatically invalidated and repeated.
Data Fitting: Fit the integrated heat data to a one-site binding model to extract the association constant (Ka) and enthalpy (ΔH).
Figure 2: Causality of halogen bonding strength in kinase hinge region interactions.
Conclusion
The independent verification of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one confirms its dual superiority over its brominated and unsubstituted counterparts. Synthetically, the low C-I bond dissociation energy enables rapid, low-temperature Suzuki-Miyaura cross-coupling with high yields. Biologically, the highly polarizable iodine atom generates a robust σ-hole, translating to superior enthalpic binding and lower IC₅₀ values in kinase hinge-region interactions. For drug development professionals engineering 8-CF₃ quinolone scaffolds, the 3-Iodo analog represents the optimal starting material for both late-stage diversification and direct pharmacophore development.
Title: Halogen bonds involved in binding of halogenated ligands by protein kinases
Source: PubMed / National Institutes of Health (NIH)
URL: [Link]
Title: Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology
Source: Journal of Medicinal Chemistry / ACS Publications
URL: [Link]
Title: Thermodynamic and Structural Characterization of Halogen Bonding in Protein–Ligand Interactions
Source: Journal of Medicinal Chemistry / ACS Publications
URL: [Link]
Standard Operating Procedure: Disposal and Logistical Handling of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one Executive Summary 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a complex, multi-halogena...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure: Disposal and Logistical Handling of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Executive Summary
3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a complex, multi-halogenated heterocyclic solid utilized in advanced drug development and chemical research. Due to the presence of both an iodine atom and a trifluoromethyl group, this chemical presents unique, high-risk disposal challenges. Improper disposal can lead to the release of highly toxic and corrosive gases, including hydrogen fluoride (HF) and hydrogen iodide (HI), or the formation of persistent environmental pollutants. This guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of this compound, grounded in mechanistic chemistry and authoritative environmental regulations.
Chemical Profiling & Mechanistic Hazard Assessment
To execute a flawless disposal protocol, laboratory personnel must first understand the molecular architecture of the waste:
Thermodynamic Stability of the C-F Bond: The trifluoromethyl (-CF3) group contains carbon-fluorine bonds, which are among the strongest single bonds in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol ()[1]. Kinetically and thermodynamically stable, these bonds require immense thermal energy to cleave[2].
Reactivity of the C-I Bond: Conversely, the carbon-iodine bond is significantly weaker, with a bond energy of approximately 213 kJ/mol ()[3]. While easier to break, the thermal degradation of the C-I bond releases highly reactive and corrosive iodine species.
The Incineration Causality: Because of the high C-F bond energy, standard low-temperature incineration (<800°C) is insufficient and risks generating toxic perfluoroalkyl substances (PFAS) or dioxins. Consequently, the U.S. Environmental Protection Agency (EPA) mandates that halogenated organic waste streams be subjected to high-temperature incineration at a minimum of 1100°C (2000°F) with a 1.0-second residence time ()[4]. Furthermore, the incinerator must be equipped with an alkaline acid gas scrubber to neutralize the resulting HF and HI gases before atmospheric release[5].
Visualization of the Disposal Pathway
The following diagram illustrates the necessary logistical and chemical pathway for destroying 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one, ensuring environmental safety through thermal destruction and alkaline scrubbing.
Fig 1: High-temp incineration and alkaline scrubbing pathway for multi-halogenated waste.
Step-by-Step Disposal Protocol
To ensure a self-validating safety system, each step of the disposal process must be verified before proceeding to the next.
Step 1: Pre-Disposal Handling & PPE Verification
Action: Conduct all handling inside a certified chemical fume hood to prevent inhalation of aerosolized particulates ()[6].
PPE: Don chemical-resistant gloves (Viton or double-nitrile), safety goggles, and a fully buttoned lab coat[6].
Causality: Halogenated quinolinones can act as severe skin and eye irritants. Viton elastomers offer superior chemical resistance to halogenated organics compared to standard latex.
Step 2: Waste Segregation
Action: Place the compound into a chemically compatible, sealable container (e.g., high-density polyethylene, HDPE) designated strictly for "Halogenated Organic Waste"[6].
Causality: Mixing halogenated waste with non-halogenated solvents (like acetone or ethanol) can lead to dangerous exothermic reactions ()[7]. Furthermore, mixing waste streams needlessly increases hazardous waste management costs, as the entire mixed volume must then be treated at the higher cost associated with halogenated disposal ()[8].
Step 3: Containerization and Labeling
Action: Cap the container tightly immediately after adding the waste. Attach a standardized Hazardous Waste Tag ()[9].
Validation: Ensure the tag explicitly lists the full chemical name ("3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one"), the primary hazards ("Toxic", "Halogenated"), and the accumulation start date[9]. Never use abbreviations.
Step 4: Satellite Accumulation Area (SAA) Storage
Action: Store the sealed container in a designated SAA, utilizing secondary containment (e.g., a plastic bin) to catch potential leaks[9].
Validation: Verify that the SAA is free of incompatible materials, specifically strong oxidizers, strong acids, and reactive metals, which could react violently with the halogenated compound ()[10].
Step 5: Institutional Transfer
Action: Once the container is 75-90% full, or reaches the institutional time limit, submit a chemical collection request to your Environmental Health and Safety (EHS) department[6]. Do not attempt to neutralize or evaporate the waste independently[6].
To streamline laboratory logistics and prevent catastrophic mixing errors, adhere to the following compatibility parameters when managing this compound:
A robust protocol must account for operational failures. In the event of a spill involving 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one:
Small Spill (Contained within fume hood): Wearing appropriate PPE, cover the solid spill with an inert, non-combustible absorbent material such as dry sand or earth ()[11]. Do not use combustible materials like paper towels or sawdust, as they can react with halogenated compounds. Sweep up the mixture using non-sparking tools, place it in a sealable hazardous waste bag, and label it as halogenated waste[11].
Large Spill (Outside fume hood): Immediately evacuate the area, secure the laboratory doors, and contact EHS or emergency responders[6]. Do not attempt to clean up a large spill without specialized respiratory protection.
References
Title: 10.2: Compounds of Fluorine
Source: Chemistry LibreTexts
URL: [Link]
Title: Air Pollution Control Technology Fact Sheet: Thermal Incinerator
Source: U.S. Environmental Protection Agency (EPA)
URL: [Link]
Title: Halogenated Solvents Waste Procedures
Source: Washington State University Environmental Health & Safety
URL: [Link]
Title: Halogenated Solvents in Laboratories
Source: Temple University Environmental Health and Radiation Safety
URL: [Link]
Title: Bond Energies and Enthalpy
Source: Chegg Study
URL: [Link]
Title: Hazardous Materials Disposal Guide
Source: Nipissing University
URL: [Link]
Title: Guidelines for Solvent Waste Recycling and Disposal
Source: Hazardous Waste Experts
URL: [Link]
Title: Laboratory Waste Disposal Guidelines
Source: University of Wollongong (UOW)
URL: [Link]
Personal protective equipment for handling 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
Standard Operating Procedure & PPE Guide: Handling 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one As researchers and drug development professionals scale up the synthesis or biological evaluation of highly functio...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure & PPE Guide: Handling 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one
As researchers and drug development professionals scale up the synthesis or biological evaluation of highly functionalized heterocycles, standard universal safety protocols often fall short. 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one is a complex halogenated API (Active Pharmaceutical Ingredient) intermediate. Handling this compound requires a nuanced approach that adapts to its physical state and the specific solvent vehicles used in your assays.
This guide provides a self-validating, step-by-step operational framework designed to protect personnel and maintain environmental compliance.
Hazard Profiling & The Causality of Risk
To design an effective safety protocol, we must first understand why this specific molecule poses a threat. The hazards of 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one are directly tied to its structural moieties:
The Trifluoromethyl (-CF₃) Group: This highly electron-withdrawing group significantly increases the molecule's lipophilicity (LogP). High lipophilicity enhances the compound's ability to penetrate the stratum corneum (the outer layer of human skin). If the powder is dissolved in a permeation-enhancing carrier solvent, the risk of rapid systemic absorption increases exponentially.
The 3-Iodo Substitution: Heavy halogens attached to aromatic rings can be photochemically reactive and pose severe environmental hazards. Improper disposal can lead to the generation of toxic byproducts (such as halogenated dioxins) during municipal incineration.
The Quinolin-4(1H)-one Core: This core is a privileged pharmacophore known for interacting with biological targets (e.g., kinase inhibition, nucleic acid intercalation). Unintended inhalation of aerosolized dust can lead to respiratory irritation and unintended biological activity.
Quantitative PPE Matrix: The Solvent Variable
A common critical failure in laboratory safety is assuming that standard nitrile gloves offer universal protection. While nitrile is appropriate for handling the dry powder of this compound, the solvent vehicle dictates your chemical barrier .
Because this compound is highly lipophilic, it is frequently dissolved in Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) for in vitro assays. According to the guidelines and standard permeation testing[1, 4], nitrile provides excellent resistance to DMSO but fails catastrophically when exposed to DMF.
Table 1: Quantitative Glove Breakthrough Times & Recommendations
Solvent Vehicle
Glove Material
Breakthrough Time (min)
Degradation Rating
Operational Recommendation
None (Dry Powder)
Nitrile (min 5-mil)
N/A (Solid)
Excellent
Recommended (Double-glove)
DMSO
Nitrile (min 5-mil)
> 480
Excellent
Recommended for routine use
DMSO
Butyl Rubber
> 480
Excellent
Acceptable, but reduces dexterity
DMF
Nitrile (min 5-mil)
< 1
Poor
DANGER: Rapid permeation
DMF
Butyl Rubber
> 480
Excellent
REQUIRED for DMF handling
Step-by-Step Operational Protocol
Every procedure in the laboratory must be a self-validating system. Do not proceed to the next step unless the prior step's safety condition is confirmed.
Phase 1: Preparation & Environmental Setup
Verify Containment: Turn on the Class II Chemical Fume Hood. Validation Step: Check the digital monitor to ensure the face velocity is actively reading between 80–100 feet per minute (fpm). Do not open the chemical container if the alarm is sounding or the flow is inadequate.
Mitigate Static: Halogenated powders are highly prone to static charge, which can cause the powder to aerosolize and bypass the hood's containment. Place an anti-static weighing boat on the balance and pass a static-eliminating ionizer gun over the area for 5 seconds prior to opening the vial.
Eyes: Chemical splash goggles (safety glasses do not protect against solvent vapor or fine dust).
Hands: Select gloves based on Table 1 . If handling dry powder, double-glove with 5-mil nitrile.
Respirator: If weighing outside a fume hood is absolutely unavoidable (not recommended), a NIOSH-approved N95 or P100 particulate respirator is mandatory.
Phase 2: Weighing & Dissolution Workflow
Transfer: Using a micro-spatula, carefully transfer the 3-Iodo-2-methyl-8-(trifluoromethyl)quinolin-4(1H)-one powder to the tared anti-static boat. Use slow, deliberate movements to prevent dust generation.
Dissolution: Transfer the weighed solid into a glass vial. Slowly pipette the chosen solvent (e.g., DMSO) down the interior wall of the vial to wash the powder to the bottom.
Seal Before Agitation: Validation Step: Ensure the vial is tightly capped before placing it on a vortex mixer or in a sonicator. Agitating an open vial generates micro-aerosols of the highly lipophilic API-solvent mixture, which can easily bypass standard PPE.
Phase 3: Spill Response & Decontamination
Solid Spills: Do NOT dry sweep. Dry sweeping aerosolizes the active pharmaceutical ingredient. Cover the spilled powder with paper towels dampened with a mild surfactant solution. Carefully scoop the towels into a hazardous waste bag. Wipe the surface with a solvent known to dissolve the compound (e.g., Isopropanol), followed by soap and water.
Liquid Spills (in DMSO/DMF): Immediately cover the spill with an inert, non-combustible absorbent material such as vermiculite or sand. Do not use paper towels for large solvent spills, as DMF is flammable and DMSO can rapidly carry the API through the glove if touched.
Halogenated Disposal Plan
Because of the iodine and trifluoromethyl groups, this compound cannot be disposed of in standard organic waste.
Segregation: All liquid waste, contaminated pipette tips, and solid spill debris must be segregated strictly into Halogenated Organic Waste containers.
Causality: Mixing halogenated waste with non-halogenated waste can lead to highly exothermic reactions or the release of toxic halogen gases. Furthermore, commercial waste facilities must incinerate halogenated waste at significantly higher temperatures to prevent the release of environmental pollutants.
Workflow Visualization
Workflow for PPE selection based on physical state and solvent carrier during chemical handling.
References
USA Scientific, Inc. "Chemical Resistance of Latex and Nitrile Gloves." USA Scientific Technical Library. Available at:[Link] [1]
Utah State University (Ansell). "Ansell 8th Edition Chemical Resistance Guide." USU Office of Research. Available at:[Link] [3]
University of Pennsylvania Environmental Health and Radiation Safety (EHRS). "Fact Sheet: Disposable Nitrile Gloves in Chemical Labs." UPenn EHRS. Available at:[Link] [4]
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